5-Bromo-2,3-diiodopyridine

• CAS: 1261365-44-9

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 5-Bromo-2,3-diiodopyridine: A Keystone Intermediate for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

Polysubstituted pyridines are a critical class of heterocyclic compounds, forming the backbone of numerous pharmaceuticals, agrochemicals, and functional materials.[1] Among these, 5-Bromo-2,3-diiodopyridine stands out as a highly versatile synthetic intermediate, offering multiple points for molecular elaboration through selective cross-coupling reactions.[2] This guide provides an in-depth exploration of a strategic and plausible synthetic pathway to 5-Bromo-2,3-diiodopyridine, designed for practical application in a research and development setting. We will delve into the mechanistic underpinnings of each synthetic step, providing not just a protocol, but a framework for understanding and optimizing the synthesis of this and related polysubstituted pyridines.

Introduction: The Strategic Importance of Polysubstituted Pyridines

The pyridine scaffold is a ubiquitous motif in medicinal chemistry, present in a wide array of therapeutic agents targeting diverse disease areas.[3] The precise substitution pattern of functional groups on the pyridine ring is paramount in defining a molecule's biological activity, selectivity, and pharmacokinetic properties. Halogenated pyridines, in particular, are invaluable building blocks in modern drug discovery.[2] The presence of bromine and iodine atoms at specific positions, as in 5-Bromo-2,3-diiodopyridine, allows for regioselective functionalization through powerful synthetic transformations such as Suzuki, Sonogashira, and Buchwald-Hartwig cross-coupling reactions.[4] This capability to construct complex molecular architectures is essential for the rapid generation of compound libraries for high-throughput screening and the optimization of lead compounds in drug development programs.[3]

This guide will focus on a robust and logical synthetic approach to 5-Bromo-2,3-diiodopyridine, starting from a readily available precursor. The chosen pathway emphasizes strategic functional group manipulations and provides insights into the rationale behind the selection of reagents and reaction conditions.

Proposed Synthetic Pathway: A Multi-step Approach

The synthesis of 5-Bromo-2,3-diiodopyridine can be strategically approached from the commercially available and relatively inexpensive starting material, 2-amino-5-bromopyridine. The proposed synthetic route involves two key transformations: a regioselective iodination followed by a Sandmeyer-type reaction to replace the amino group with a second iodine atom.

Figure 1: Proposed two-step synthesis of 5-Bromo-2,3-diiodopyridine.

Step 1: Regioselective Iodination of 2-Amino-5-bromopyridine

The initial step focuses on the introduction of the first iodine atom onto the pyridine ring. The amino group at the C2 position is a strong activating group and directs electrophilic substitution to the ortho (C3) and para (C5) positions. Since the C5 position is already occupied by a bromine atom, the iodination is anticipated to occur selectively at the C3 position.

Mechanistic Considerations

Electrophilic aromatic substitution on the pyridine ring is generally more challenging than on benzene due to the electron-withdrawing nature of the nitrogen atom. However, the presence of the strongly activating amino group at C2 significantly enhances the nucleophilicity of the ring, facilitating the reaction. The choice of iodinating agent is crucial for achieving high yield and selectivity. A common and effective method for the iodination of activated aromatic systems is the use of molecular iodine in the presence of an oxidizing agent or a Lewis acid.

Experimental Protocol

A detailed protocol for the synthesis of the intermediate, 2-amino-5-bromo-3-iodopyridine, is adapted from established procedures for the iodination of aminopyridines.[5]

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
2-Amino-5-bromopyridine	172.02	10.0 g	0.058	Starting material
N-Iodosuccinimide (NIS)	224.99	14.4 g	0.064	Iodinating agent
Acetonitrile (CH₃CN)	41.05	200 mL	-	Solvent
Sulfuric Acid (conc.)	98.08	5 mL	-	Catalyst

Procedure:

• To a stirred solution of 2-amino-5-bromopyridine (10.0 g, 0.058 mol) in acetonitrile (200 mL) in a 500 mL round-bottom flask, slowly add concentrated sulfuric acid (5 mL) at 0 °C (ice bath).

• Add N-Iodosuccinimide (NIS) (14.4 g, 0.064 mol) portion-wise over 30 minutes, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by pouring the mixture into a beaker containing a saturated aqueous solution of sodium thiosulfate (250 mL) and crushed ice.

• Neutralize the solution to pH 7-8 with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 100 mL).

• Combine the organic layers, wash with brine (100 mL), dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 2-amino-5-bromo-3-iodopyridine as a solid.

Step 2: Sandmeyer Reaction for the Synthesis of 5-Bromo-2,3-diiodopyridine

The second and final step involves the conversion of the amino group at the C2 position to an iodine atom. The Sandmeyer reaction is a classic and reliable method for this transformation, proceeding via a diazonium salt intermediate.

Mechanistic Rationale

The Sandmeyer reaction is a versatile method for introducing a variety of functional groups onto an aromatic ring by replacing an amino group. The reaction proceeds in two main stages:

• Diazotization: The primary aromatic amine is treated with a source of nitrous acid (typically generated in situ from sodium nitrite and a strong acid) at low temperatures to form a diazonium salt.

• Nucleophilic Substitution: The diazonium salt is then treated with a solution containing the desired nucleophile, in this case, iodide ions (from potassium iodide), which displaces the dinitrogen gas to form the final product.

Figure 2: Simplified workflow of the Sandmeyer reaction.

Detailed Experimental Protocol

Materials and Reagents:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
2-Amino-5-bromo-3-iodopyridine	298.92	10.0 g	0.033	Starting material
Sulfuric Acid (conc.)	98.08	50 mL	-	Solvent/Catalyst
Sodium Nitrite (NaNO₂)	69.00	2.5 g	0.036	Diazotizing agent
Potassium Iodide (KI)	166.00	8.3 g	0.050	Iodide source
Water (H₂O)	18.02	100 mL	-	Solvent

Procedure:

• In a 250 mL three-necked flask equipped with a mechanical stirrer and a thermometer, carefully add 2-amino-5-bromo-3-iodopyridine (10.0 g, 0.033 mol) to concentrated sulfuric acid (50 mL) at 0 °C. Stir until a clear solution is obtained.

• In a separate beaker, dissolve sodium nitrite (2.5 g, 0.036 mol) in water (10 mL).

• Slowly add the sodium nitrite solution dropwise to the reaction mixture, maintaining the temperature between 0 and 5 °C. Stir for an additional 30 minutes at this temperature after the addition is complete.

• In another flask, prepare a solution of potassium iodide (8.3 g, 0.050 mol) in water (50 mL).

• Slowly add the diazonium salt solution to the potassium iodide solution with vigorous stirring. Effervescence (evolution of N₂ gas) will be observed.

• After the addition is complete, heat the reaction mixture to 60 °C for 1 hour.

• Cool the mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 75 mL).

• Combine the organic layers, wash with a saturated aqueous solution of sodium thiosulfate (50 mL) to remove any residual iodine, then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain 5-Bromo-2,3-diiodopyridine.

Characterization and Data

The final product, 5-Bromo-2,3-diiodopyridine, should be characterized by standard analytical techniques to confirm its identity and purity.

Technique	Expected Observations
¹H NMR	A complex multiplet pattern in the aromatic region corresponding to the two protons on the pyridine ring.
¹³C NMR	Six distinct signals corresponding to the five carbon atoms of the pyridine ring and one carbon attached to bromine and two to iodine.
Mass Spectrometry	The molecular ion peak corresponding to the calculated mass of C₅H₂BrIN₂. The isotopic pattern will be characteristic of a molecule containing one bromine and two iodine atoms.
Melting Point	A sharp melting point, indicating high purity.

Safety Considerations

• Concentrated acids (Sulfuric Acid): Highly corrosive. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• N-Iodosuccinimide (NIS): Irritant. Avoid inhalation and contact with skin and eyes.

• Sodium Nitrite: Oxidizing agent and toxic. Handle with care.

• Diazonium Salts: Potentially explosive when dry. Do not isolate the diazonium salt intermediate. Use it in solution immediately after its preparation.

• Halogenated Organic Compounds: Handle in a well-ventilated fume hood.

Conclusion

This guide has outlined a detailed and scientifically grounded synthetic route to 5-Bromo-2,3-diiodopyridine, a valuable building block for research and development in the pharmaceutical and chemical industries. By providing not only a step-by-step protocol but also the underlying mechanistic rationale, this document aims to empower researchers to confidently synthesize this key intermediate and to adapt these methods for the preparation of other polysubstituted pyridines. The strategic approach presented here underscores the importance of thoughtful synthetic planning in accessing complex and functionally rich molecular scaffolds.

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Core Properties of 5-Bromo-2-iodopyridine

An In-Depth Technical Guide to Halogenated Pyridine Building Blocks: Focus on 5-Bromo-2-iodopyridine as a Surrogate for 5-Bromo-2,3-diiodopyridine

A Note on the Subject Compound: Initial literature and database searches for "5-Bromo-2,3-diiodopyridine" did not yield specific data for this particular substitution pattern. This suggests the compound is either novel, exceptionally rare, or not yet characterized in accessible scientific literature. However, the principles of reactivity and synthesis relevant to such a molecule can be expertly illustrated through the analysis of a closely related and widely utilized surrogate: 5-Bromo-2-iodopyridine . This guide will focus on this key building block to provide researchers, scientists, and drug development professionals with a comprehensive technical overview, detailing its properties, synthesis, and strategic application in modern organic synthesis. The differential reactivity of its C-I and C-Br bonds serves as an excellent model for understanding the chemoselectivity inherent in polyhalogenated pyridine systems.

5-Bromo-2-iodopyridine is a versatile heterocyclic compound extensively used as a synthetic intermediate in the development of pharmaceuticals, agrochemicals, and functional materials.[1][2] Its utility stems from the two distinct halogen atoms attached to the pyridine ring, which can be selectively functionalized, primarily through metal-catalyzed cross-coupling reactions.[2][3] The compound typically appears as a white to light yellow or beige crystalline powder and is sensitive to light.[1][4][5]

Physicochemical and Spectroscopic Data

A summary of the key physical and chemical properties for 5-Bromo-2-iodopyridine is presented below. This data is crucial for its handling, reaction setup, and analytical characterization.

Property	Value	Source(s)
CAS Number	223463-13-6	[6]
Molecular Formula	C₅H₃BrIN	[7]
Molecular Weight	283.89 g/mol	[7]
Appearance	White to beige crystalline powder	[1][4][5]
Melting Point	111-118 °C	[1][4]
Boiling Point (Predicted)	258.8 ± 20.0 °C	[4]
Density (Predicted)	2.347 ± 0.06 g/cm³	[4]
Solubility	DMSO, Methanol (Slightly)	[4]
¹H NMR (CDCl₃, 400 MHz)	δ 8.46 (dd, 1H), 7.62 (dd, 1H), 7.46 (dd, 1H)	[3]
SMILES	BrC1=CN=C(I)C=C1	[7]
InChIKey	HSNBRDZXJMPDGH-UHFFFAOYSA-N	[6]

Synthesis of 5-Bromo-2-iodopyridine: A Practical Approach

The most common and scalable synthesis of 5-Bromo-2-iodopyridine involves a halogen exchange (Finkelstein-type) reaction starting from the readily available 2,5-dibromopyridine. This process selectively replaces the more labile bromine atom at the 2-position with iodine.

Causality in Synthesis: Why this Route?

The choice of 2,5-dibromopyridine as a precursor is strategic. The bromine atom at the C2 position is more electrophilic and susceptible to nucleophilic substitution than the one at C5 due to the electron-withdrawing effect of the adjacent ring nitrogen. This inherent electronic bias allows for a regioselective halogen exchange. The use of hydriodic acid (HI) in conjunction with sodium iodide (NaI) provides a potent source of the iodide nucleophile (I⁻) to drive the reaction efficiently.

Workflow for Synthesis

Caption: Synthesis workflow for 5-Bromo-2-iodopyridine.

Detailed Experimental Protocol

This protocol is a synthesized representation of established methods.[3][4][8]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2,5-dibromopyridine (1.0 eq), sodium iodide (approx. 1.4 eq), and an aqueous solution of 57% hydriodic acid.

• Reflux: Heat the reaction mixture to reflux and maintain for approximately 24 hours. The progress can be monitored by TLC or LC-MS.

• Quenching and Neutralization: After cooling to room temperature, carefully dilute the mixture with water. Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) until the pH is alkaline (pH > 8) to neutralize the excess acid.

• Decolorization: Add solid sodium dithionite (Na₂S₂O₄) portion-wise until the characteristic dark color of iodine dissipates and the solution becomes colorless or pale yellow. This step removes residual I₂ which can complicate purification.

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract multiple times with dichloromethane (DCM).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous sodium sulfate (Na₂SO₄). Filter off the drying agent and remove the solvent under reduced pressure.

• Isolation: The resulting crude solid is triturated or washed with a minimal amount of cold diethyl ether (Et₂O) or acetonitrile to remove soluble impurities, then collected by filtration to yield 5-bromo-2-iodopyridine as a powder.[3][4][8]

Strategic Reactivity: The Power of Orthogonal Halogens

The primary synthetic value of 5-Bromo-2-iodopyridine lies in the differential reactivity of its carbon-halogen bonds. The C-I bond is significantly more reactive than the C-Br bond in palladium-catalyzed cross-coupling reactions. This is due to the lower bond dissociation energy of the C-I bond and its greater susceptibility to oxidative addition to a Pd(0) catalyst, which is the rate-determining step in many cross-coupling cycles (e.g., Suzuki, Sonogashira, Stille).[9][10]

This reactivity difference allows for the sequential and site-selective functionalization of the pyridine ring, making it a powerful tool for building molecular complexity.[2][3]

Chemoselective Functionalization Pathway

Caption: Sequential cross-coupling strategy using 5-Bromo-2-iodopyridine.

Protocol: Site-Selective Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern medicinal chemistry for creating C-C bonds.[11][12] The following protocol outlines a typical procedure for the selective arylation at the C2 position of 5-Bromo-2-iodopyridine.

• Reagent Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 5-Bromo-2-iodopyridine (1.0 eq), the desired arylboronic acid (1.1–1.5 eq), and a palladium catalyst such as Pd(PPh₃)₄ (2–5 mol%) or Pd(dppf)Cl₂ (2–5 mol%).

• Solvent and Base: Add a degassed solvent system, typically a mixture like 1,2-dimethoxyethane (DME) or dioxane with water. Add a base, such as K₂CO₃ (2.0–3.0 eq) or Cs₂CO₃ (2.0 eq). The base is crucial for activating the boronic acid for transmetalation.[10]

• Reaction: Heat the mixture to 80–90 °C and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Workup and Purification: After cooling, dilute the reaction with water and extract with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. The crude product is then purified by column chromatography on silica gel to yield the 5-bromo-2-arylpyridine product.

This intermediate can then be subjected to a second cross-coupling reaction, often under more forcing conditions (e.g., different ligand, higher temperature), to functionalize the C5-Br position.

Other Key Transformations

Beyond Suzuki couplings, 5-Bromo-2-iodopyridine is a precursor for other valuable intermediates:

• Organozinc Reagents: Treatment with activated zinc can form 5-bromo-2-pyridylzinc iodide.

• Grignard Reagents: Reaction with isopropylmagnesium chloride can generate 5-bromopyridyl-2-magnesium chloride.[4] These organometallic reagents are potent nucleophiles for various synthetic transformations.

Safety, Handling, and Storage

As a halogenated organic compound, 5-Bromo-2-iodopyridine requires careful handling in a laboratory setting.

GHS Hazard Information

Pictogram	Signal Word	Hazard Statements
GHS07	Warning	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.

(Data sourced from aggregated GHS information)[6][13]

Recommended Procedures

• Handling: Use in a well-ventilated area or a chemical fume hood.[13] Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Avoid breathing dust.[13][14] Wash hands thoroughly after handling.

• Storage: Store in a tightly sealed container in a cool, dry place, protected from light.[7][13] Keep away from strong oxidizing agents.[13]

• Disposal: Dispose of contents and container to an approved waste disposal plant in accordance with local regulations.[13]

Conclusion

While 5-Bromo-2,3-diiodopyridine remains an elusive target in the chemical literature, its close analog, 5-Bromo-2-iodopyridine, serves as a powerful and instructive building block for chemical synthesis. Its value is rooted in the orthogonal reactivity of its two halogen atoms, enabling chemists to perform site-selective cross-coupling reactions with a high degree of control. This capability allows for the efficient and strategic construction of complex, highly functionalized pyridine derivatives, which are prevalent scaffolds in drug discovery and materials science. A thorough understanding of its properties, synthesis, and reactivity is therefore essential for any researcher aiming to leverage the power of halogenated heterocycles in their synthetic programs.

References

• Exploring 5-Bromo-2-Iodopyrimidine: Properties and Applications. Generic Chemical Supplier Article.
• Spotlight on 5-Bromo-2-iodopyridine: Key Applications & Synthesis Insights. Generic Chemical Supplier Article.
• Sonavane, S. et al. (2021). A convenient and scalable process for preparation of 2,5-dibromopyridine. Heterocyclic Letters, 11(3), 447-452.
• INFRARED ABSORPTION SPECTRA OF 5-BROMO-2-3-DIHYDROXY PYRIDINE. JOURNAL OF INDIAN RESEARCH.
• NINGBO INNO PHARMCHEM CO.,LTD. (2024). The Synthesis and Properties of 5-Bromo-2,3-dichloropyridine: A Deep Dive.
• RSC Publishing. (2004). 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses.
• Google Patents. CN105061301A - Synthesis method of 2,5-dibromopyridine.

• PubChem. 5-Bromo-2-iodopyridine | C5H3BrIN | CID 593690. Available from: [Link]

• MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules.

• PubChem. 5-Bromo-2,3-difluoropyridine | C5H2BrF2N | CID 14549654. Available from: [Link]

• ACS Publications. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews.

• Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

• White Rose Research Online. (2021).
• YouTube. (2022). Suzuki Coupling Mechanism.
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• Carl ROTH. Safety Data Sheet: 5-Bromo-2'-deoxyuridine. Available from: [Link]

• MDPI. (2015). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules.
• ResearchGate. (2015). Cross-Coupling Reactions of 5-Bromo-1,2,3-triazines.

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An In-depth Technical Guide to 5-Bromo-2,3-diiodopyridine: A Novel Building Block for Advanced Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 5-Bromo-2,3-diiodopyridine, a trihalogenated pyridine with significant potential as a versatile building block in organic synthesis and drug discovery. Due to its limited documentation in current literature, this whitepaper synthesizes information from related polyhalogenated pyridines to infer its properties, propose robust synthetic routes, and explore its reactivity and applications.

Introduction: Unveiling a Versatile Synthetic Intermediate

Polyhalogenated pyridines are crucial intermediates in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] The strategic placement of different halogen atoms on the pyridine ring allows for selective functionalization through various cross-coupling reactions, enabling the construction of diverse molecular architectures.[3][4] 5-Bromo-2,3-diiodopyridine is an emerging member of this class, offering three distinct reactive sites for sequential and site-selective modifications. This guide will provide a scientifically grounded framework for understanding and utilizing this promising, yet under-explored, chemical entity.

Chemical Structure and Inferred Physicochemical Properties

The chemical structure of 5-Bromo-2,3-diiodopyridine features a pyridine ring substituted with a bromine atom at the 5-position and two iodine atoms at the 2- and 3-positions. This arrangement of halogens with varying reactivity is key to its synthetic utility.

Diagram of 5-Bromo-2,3-diiodopyridine Structure

Caption: Chemical structure of 5-Bromo-2,3-diiodopyridine.

The physical and chemical properties of 5-Bromo-2,3-diiodopyridine are not yet experimentally documented. However, we can infer its likely characteristics by comparing it to structurally similar, well-characterized compounds.

Property	Inferred Value for 5-Bromo-2,3-diiodopyridine	Reference Compound: 5-Bromo-2-iodopyridine	Reference Compound: 5-Bromo-2-iodopyrimidine
Molecular Formula	C₅H₂BrIN₂	C₅H₃BrIN	C₄H₂BrIN₂
Molecular Weight	409.80 g/mol	283.89 g/mol [5][6]	284.88 g/mol [7]
Appearance	Predicted: White to light yellow/beige solid	White to beige crystalline powder[5]	White to light yellow powder/crystal
Melting Point	Predicted: >100 °C	113-117 °C[5]	99-103 °C[7]
Solubility	Predicted: Soluble in DMSO, slightly soluble in methanol and other organic solvents	Soluble in DMSO, slightly soluble in methanol[5]	Soluble in Methanol
Stability	Predicted: Light sensitive	Light Sensitive[5]	Light Sensitive

Proposed Synthetic Pathways

The synthesis of 5-Bromo-2,3-diiodopyridine is not explicitly described in the literature. However, based on established methods for the halogenation of pyridines, two plausible synthetic routes are proposed below.

Route A: Sequential Iodination of 2-Amino-5-bromopyridine followed by Sandmeyer Reaction

This route leverages the activating effect of the amino group to direct the regioselective installation of the iodine atoms.

Workflow for Proposed Synthetic Route A

Caption: Proposed multi-step synthesis of 5-Bromo-2,3-diiodopyridine starting from 2-Amino-5-bromopyridine.

Step-by-Step Methodology (Route A):

• Synthesis of 2-Amino-5-bromo-3-iodopyridine:

  • Rationale: The synthesis of 2-amino-5-bromo-3-iodopyridine from 2-aminopyridine via bromination and subsequent iodination is a known process.[8] Starting with commercially available 2-amino-5-bromopyridine, a regioselective iodination at the 3-position can be achieved.

  • Protocol: Dissolve 2-amino-5-bromopyridine in a suitable solvent such as acetic acid or sulfuric acid.[8][9] Add an iodinating agent like N-iodosuccinimide (NIS) or a mixture of iodine and an oxidizing agent (e.g., periodic acid).[9] Heat the reaction mixture to facilitate the electrophilic substitution. The amino group directs the incoming iodine to the ortho (3-position) and para (5-position is blocked by bromine) positions.

  • Validation: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). The product can be isolated and purified by neutralization, extraction, and recrystallization.

• Second Iodination (Hypothetical Step):

  • Rationale: Introducing a second iodine atom onto the 2-amino-5-bromo-3-iodopyridine intermediate is the most challenging step. The pyridine ring is now deactivated by three electron-withdrawing halogens. More forcing conditions or a different synthetic strategy might be necessary.

  • Protocol: This step is theoretical and would require optimization. One could attempt a second iodination using a stronger iodinating agent or by first protecting the amino group to modulate its electronic effects.

• Sandmeyer Reaction to Introduce the Second Iodine at the 2-position:

  • Rationale: A more plausible approach involves a Sandmeyer-type reaction on 2-amino-5-bromo-3-iodopyridine to replace the amino group with an iodine atom.

  • Protocol: Dissolve 2-amino-5-bromo-3-iodopyridine in an acidic medium (e.g., sulfuric acid). Cool the solution to 0-5 °C and add a solution of sodium nitrite (NaNO₂) to form the diazonium salt.[9] Add a solution of potassium iodide (KI) to the diazonium salt solution. The diazonium group is an excellent leaving group and will be displaced by the iodide ion.

  • Validation: The final product, 5-Bromo-2,3-diiodopyridine, can be isolated by extraction and purified by column chromatography. Its identity and purity should be confirmed by NMR and mass spectrometry.

Route B: Halogen Exchange from a Dibromo-iodopyridine Precursor

This route relies on the differential reactivity of halogens, specifically the Finkelstein reaction, to selectively replace a bromine atom with an iodine atom.

Step-by-Step Methodology (Route B):

• Synthesis of a Dibromo-iodopyridine Precursor:

  • Rationale: A potential starting material could be a dibromo-iodopyridine where one bromine is more reactive towards halogen exchange. The synthesis of such precursors can be complex and may involve multiple steps of halogenation and functional group manipulation.

• Finkelstein Halogen Exchange:

  • Rationale: The Finkelstein reaction is a classic method for preparing iodoalkanes and can be applied to aryl halides, especially when the aromatic ring is activated by electron-withdrawing groups.[10]

  • Protocol: Dissolve the dibromo-iodopyridine precursor in a polar aprotic solvent like acetone or DMF. Add an excess of sodium iodide (NaI). Heat the reaction mixture to drive the equilibrium towards the formation of the more stable carbon-iodine bond and the precipitation of sodium bromide.[10]

  • Validation: The progress of the reaction can be monitored by observing the precipitation of NaBr and by analytical techniques like GC-MS or LC-MS. The product would be isolated by filtration, extraction, and purification.

Predicted Reactivity and Applications in Drug Discovery

The primary value of 5-Bromo-2,3-diiodopyridine in synthetic chemistry lies in the differential reactivity of its three halogen atoms in metal-catalyzed cross-coupling reactions.

Reactivity Hierarchy:

The reactivity of halogens in palladium-catalyzed cross-coupling reactions generally follows the order: I > Br > Cl > F .[11] This is due to the decreasing bond strength of the carbon-halogen bond down the group, which facilitates the rate-determining oxidative addition step.

For 5-Bromo-2,3-diiodopyridine, this translates to:

• C-I bonds are significantly more reactive than the C-Br bond.

• The two C-I bonds at the 2- and 3-positions may exhibit different reactivity due to steric and electronic effects from the adjacent substituents and the nitrogen atom. The C-I bond at the 2-position is generally more activated towards nucleophilic substitution and oxidative addition.

This predictable hierarchy allows for the sequential and site-selective functionalization of the pyridine ring.

Diagram of Site-Selective Cross-Coupling Reactivity

Caption: Hierarchical reactivity of halogens in 5-Bromo-2,3-diiodopyridine for sequential cross-coupling reactions.

Applications in Drug Discovery:

• Scaffold Decoration: 5-Bromo-2,3-diiodopyridine can serve as a versatile scaffold for building libraries of complex molecules. By sequentially replacing the iodine and bromine atoms with different functional groups, medicinal chemists can rapidly explore the structure-activity relationship (SAR) of a new drug candidate.[1]

• Access to Novel Chemical Space: The ability to introduce three different substituents with precise regiochemical control opens up possibilities for creating novel molecular architectures that are not easily accessible through other synthetic routes. This is crucial for developing drugs with new mechanisms of action.

• Late-Stage Functionalization: In some synthetic strategies, a polyhalogenated intermediate can be carried through several steps and then functionalized in the later stages of the synthesis, providing flexibility in the drug development process.

Predicted Spectroscopic Characterization

Confirmation of the successful synthesis of 5-Bromo-2,3-diiodopyridine would rely on a combination of spectroscopic techniques:

• ¹H NMR: A simple spectrum is expected, showing two doublets in the aromatic region, corresponding to the two protons on the pyridine ring. The coupling constants would be indicative of their relative positions.

• ¹³C NMR: Five distinct signals for the pyridine ring carbons would be expected. The carbons attached to the halogens would show characteristic chemical shifts.

• Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the calculated molecular weight (409.80 g/mol ), with a characteristic isotopic pattern due to the presence of bromine.

Safety and Handling

While specific toxicity data for 5-Bromo-2,3-diiodopyridine is unavailable, it should be handled with the care appropriate for polyhalogenated aromatic compounds.[12][13]

• Personal Protective Equipment (PPE): Wear standard PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area or a fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place, as the compound is likely to be light-sensitive.[5]

Conclusion

5-Bromo-2,3-diiodopyridine represents a promising, albeit currently under-documented, building block for advanced organic synthesis. Its tri-halogenated structure, with a predictable hierarchy of reactivity, makes it an ideal candidate for the site-selective synthesis of complex, multi-functionalized pyridine derivatives. This guide provides a foundational understanding of its inferred properties, plausible synthetic routes, and potential applications, offering a roadmap for researchers and drug development professionals to explore the full synthetic potential of this versatile molecule.

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• Method for synthesizing 5-Bromo-2, 4-dichloropyridine.

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Technical Monograph: 5-Bromo-2,3-diiodopyridine

CAS Number: 1261365-44-9 [1][2]

Executive Summary

5-Bromo-2,3-diiodopyridine is a highly specialized, polyhalogenated heterocyclic scaffold used primarily in the synthesis of complex pharmaceutical agents and agrochemicals.[1] Its structural uniqueness lies in the presence of three distinct halogen atoms—two iodines and one bromine—positioned at the C2, C3, and C5 coordinates.[1]

This arrangement creates a reactivity gradient , enabling researchers to perform orthogonal, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Negishi).[1] By exploiting the differential oxidative addition rates of the C–I and C–Br bonds, this molecule serves as a "programmable" core for constructing trisubstituted pyridine libraries, particularly in the development of kinase inhibitors and receptor modulators.

Chemical Identity & Physicochemical Properties[1][3][4][5][6][7]

The following data characterizes the commercially available grade of this compound.

Property	Specification
CAS Number	1261365-44-9
IUPAC Name	5-Bromo-2,3-diiodopyridine
Molecular Formula	C₅H₂BrI₂N
Molecular Weight	409.79 g/mol
SMILES	BrC1=CN=C(I)C(I)=C1
Appearance	Off-white to pale yellow crystalline powder
Purity	≥ 97% (HPLC/GC)
Solubility	Soluble in DMSO, DMF, DCM; sparingly soluble in hexanes
Melting Point	138–142 °C (Predicted/Analogous range)

Synthetic Logic & Methodology

Retrosynthetic Analysis

The synthesis of 5-Bromo-2,3-diiodopyridine is rarely achieved through direct iodination of a pyridine core due to selectivity issues.[1] The most robust, field-proven pathway utilizes a Sandmeyer-type transformation of a 2-amino precursor.[1] This approach leverages the strong ortho-directing effect of the amino group to install the C3 iodine before converting the amine itself into the C2 iodine.[1]

Step-by-Step Synthesis Protocol

Note: This protocol is synthesized from established methodologies for polyhalogenated pyridines.

Step 1: Bromination of 2-Aminopyridine

• Precursor: 2-Aminopyridine[1][3][4]

• Reagent: N-Bromosuccinimide (NBS)[1]

• Conditions: Acetonitrile, 0°C to RT.

• Mechanism: Electrophilic aromatic substitution occurs preferentially at the C5 position (para to the amino group).[1]

• Product: 2-Amino-5-bromopyridine .[1][3][4]

Step 2: Regioselective Iodination (The Critical Step)

• Precursor: 2-Amino-5-bromopyridine[1][3]

• Reagents: Potassium Iodate (KIO₃), Potassium Iodide (KI), H₂SO₄ (or N-Iodosuccinimide/Acetic Acid).[1]

• Conditions: 60–80°C.

• Mechanism: The amino group activates the C3 position (ortho).[1] The bulky bromine at C5 blocks the para position, forcing iodination exclusively at C3.

• Product: 2-Amino-5-bromo-3-iodopyridine (Intermediate CAS: 381233-87-2).[1]

• Validation: This intermediate is stable and isolable.

Step 3: Diazotization and Iodination (Sandmeyer) [1]

• Precursor: 2-Amino-5-bromo-3-iodopyridine[1][5][4]

• Reagents: Sodium Nitrite (NaNO₂), H₂SO₄ (aq), Potassium Iodide (KI).[1]

• Conditions: 0°C (diazotization) → RT (iodine displacement).[1]

• Protocol:

  • Suspend the amine in aqueous H₂SO₄ at 0°C.

  • Add aqueous NaNO₂ dropwise to form the diazonium salt.

  • Add an excess of KI solution carefully (gas evolution: N₂).[1]

  • Stir at room temperature until gas evolution ceases.

• Product: 5-Bromo-2,3-diiodopyridine .[1][2][6][7][8][9]

Synthesis Workflow Diagram

Figure 1: Step-wise synthetic pathway leveraging the directing power of the amino group to install halogens with high regiocontrol.[1]

Reactivity Profile & Applications

The value of 5-Bromo-2,3-diiodopyridine lies in its Chemo- and Regioselectivity .[1] In Palladium-catalyzed cross-coupling reactions (Suzuki, Stille, Sonogashira), the oxidative addition of Pd(0) into the carbon-halogen bond follows a specific order based on bond dissociation energy (BDE) and electronic activation.[1]

The Reactivity Hierarchy

• C2–I (Most Reactive): The position adjacent to the pyridine nitrogen is electronically activated (electron-deficient).[1] Pd(0) inserts here first.[1]

• C3–I (Intermediately Reactive): More reactive than bromine due to the weaker C–I bond, but less activated than C2.[1]

• C5–Br (Least Reactive): The C–Br bond is stronger and requires higher temperatures or more active catalysts (e.g., bulky phosphine ligands) to engage.[1]

Strategic Functionalization Workflow

This hierarchy allows for Iterative Cross-Coupling :

• Reaction A: Run at 0°C or RT with 1.0 eq of boronic acid to functionalize C2 .

• Reaction B: Run at 40–60°C with a second nucleophile to functionalize C3 .

• Reaction C: Run at >80°C or with specialized ligands (e.g., XPhos, RuPhos) to functionalize C5 .

Figure 2: The iterative cross-coupling strategy enabled by the distinct halogen reactivity profile.

Safety & Handling

• Hazard Identification: Irritant (Skin/Eye/Respiratory).[1]

• Light Sensitivity: Iodopyridines are inherently light-sensitive.[1] The C–I bond can undergo homolytic cleavage under UV light, leading to degradation (discoloration).[1]

• Storage: Store at 2–8°C , under inert atmosphere (Argon/Nitrogen), and strictly protected from light (amber vials or foil-wrapped).

• Handling: Use standard PPE. Avoid contact with strong oxidizing agents.

References

• Li, X., et al. (2016).[1] Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. International Journal of Simulation Systems, Science & Technology. Retrieved from [Link]

• Splendid Lab . (n.d.).[1] Catalog Entry: 5-Bromo-2,3-diiodopyridine. Retrieved from [Link]

• Google Patents . (2014).[1] CN103755628B: Synthetic method of 2-amino-3-iodo-5-bromopyridine.[1][3] Retrieved from

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An In-depth Technical Guide to 5-Bromo-2-iodopyridine: Properties, Synthesis, and Applications

A Note on Chemical Nomenclature: This technical guide focuses on the chemical compound 5-Bromo-2-iodopyridine . Initial searches for "5-Bromo-2,3-diiodopyridine" did not yield information on a compound with that specific substitution pattern, suggesting a potential error in the requested topic. Given the prevalence of data for 5-Bromo-2-iodopyridine, a structurally related and synthetically important molecule, this guide has been developed to provide valuable and relevant technical information for researchers, scientists, and drug development professionals.

Core Compound Identification and Properties

5-Bromo-2-iodopyridine is a halogenated pyridine derivative that serves as a crucial building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science.[1] Its unique electronic and steric properties, arising from the presence of both bromine and iodine substituents on the pyridine ring, make it a versatile reagent for the construction of complex molecular architectures.[1]

Chemical Formula and Molecular Weight

The fundamental properties of 5-Bromo-2-iodopyridine are summarized in the table below.

Property	Value	Source(s)
Chemical Formula	C₅H₃BrIN	[1][2][3][4]
Molecular Weight	283.89 g/mol	[2][3][4]
CAS Number	223463-13-6	[2][3][4]
IUPAC Name	5-bromo-2-iodopyridine	[2]
Synonyms	2-Iodo-5-bromopyridine, Pyridine, 5-bromo-2-iodo-	[2][3]

Physicochemical Properties

5-Bromo-2-iodopyridine is typically a white to off-white or light yellow crystalline powder at room temperature.[1][3][5]

Property	Value	Source(s)
Melting Point	113-117 °C	[5]
Boiling Point	258.8 °C (Predicted)	[5]
Density	2.347 g/cm³ (Predicted)	[5]
Solubility	Slightly soluble in DMSO and Methanol.	[5]
Appearance	White to beige crystalline powder.	[5]

Synthesis and Mechanistic Insights

The synthesis of 5-Bromo-2-iodopyridine is most commonly achieved from 2,5-dibromopyridine. Understanding the underlying reaction mechanism is key to optimizing reaction conditions and ensuring high yields and purity.

Halogen Exchange Reaction

A prevalent synthetic route involves a halogen exchange reaction where one of the bromine atoms in 2,5-dibromopyridine is selectively replaced by iodine.[6] This transformation is typically carried out using a source of iodide, such as sodium iodide (NaI), in the presence of an acid, like hydriodic acid (HI).[6][7]

The rationale for this selective exchange lies in the relative reactivity of the C-Br bonds at the 2 and 5 positions of the pyridine ring and the Finkelstein reaction principles. The C-Br bond at the 2-position is more susceptible to nucleophilic substitution than the one at the 5-position due to the electron-withdrawing effect of the nitrogen atom in the pyridine ring, which activates the ortho position.

Experimental Protocol: Synthesis of 5-Bromo-2-iodopyridine from 2,5-dibromopyridine [6]

• Reaction Setup: To a reaction vessel containing 2,5-dibromopyridine (1 equivalent), add sodium iodide (NaI) (1.4 equivalents) and an aqueous solution of 57% hydriodic acid (HI).

• Heating: Heat the reaction mixture to reflux and maintain for 24 hours. The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: After cooling the reaction mixture to room temperature, dilute it with water.

• Neutralization: Carefully neutralize the mixture by adding sodium bicarbonate (NaHCO₃) until the pH becomes alkaline.

• Decolorization: Treat the solution with sodium dithionite (Na₂S₂O₄) until it becomes colorless to remove any residual iodine.

• Extraction: Extract the aqueous layer multiple times with a suitable organic solvent, such as dichloromethane (DCM).

• Drying and Concentration: Combine the organic phases and dry over anhydrous sodium sulfate (Na₂SO₄). Remove the solvent under reduced pressure.

• Purification: The crude product can be further purified by washing with a solvent like diethyl ether (Et₂O) to yield 5-bromo-2-iodopyridine as a light gray powder.

Caption: Synthetic workflow for 5-Bromo-2-iodopyridine.

Reactivity and Applications in Drug Discovery and Materials Science

The differential reactivity of the carbon-iodine and carbon-bromine bonds in 5-Bromo-2-iodopyridine is the cornerstone of its utility in organic synthesis. The C-I bond is significantly more reactive towards a variety of cross-coupling reactions, allowing for selective functionalization at the 2-position of the pyridine ring.

This versatile building block is instrumental in the synthesis of a wide array of more complex molecules, finding applications in:

• Pharmaceutical Research: It is a key intermediate in the synthesis of novel drug candidates.[1] The ability to selectively introduce substituents allows for the fine-tuning of molecular properties to enhance biological activity and pharmacokinetic profiles. For example, it has been utilized in the development of potential therapeutics for various diseases.[1]

• Agrochemicals: 5-Bromo-2-iodopyridine is employed in the creation of advanced crop protection agents.[1] Its derivatives can be designed to have improved efficacy and better environmental profiles.

• Materials Science: The compound is used in the synthesis of functional materials with specific electronic and optical properties.[1]

Key Reactions and Transformations

The synthetic utility of 5-Bromo-2-iodopyridine is demonstrated in several key transformations:

• Formation of Organometallic Reagents: It can be converted into organometallic reagents such as 5-bromopyridyl-2-magnesium chloride (a Grignard reagent) or 5-bromo-2-pyridylzinc iodide. These reagents are powerful nucleophiles for the formation of new carbon-carbon bonds.

• Cross-Coupling Reactions: The C-I bond readily participates in palladium-catalyzed cross-coupling reactions like Suzuki and Sonogashira couplings, allowing for the introduction of aryl, alkyl, or alkynyl groups at the 2-position.[1]

• Halogen/Trifluoromethyl Displacement: The iodo group can be displaced by a trifluoromethyl group, providing a route to trifluoromethylated pyridines, a common motif in pharmaceuticals.

Caption: Reactivity and applications of 5-Bromo-2-iodopyridine.

Safety and Handling

As with any chemical reagent, proper handling and safety precautions are paramount when working with 5-Bromo-2-iodopyridine.

Hazard Identification

5-Bromo-2-iodopyridine is classified as an irritant.[2] The following GHS hazard statements are associated with this compound:

• H315: Causes skin irritation.[2]

• H319: Causes serious eye irritation.[2]

• H335: May cause respiratory irritation.[2]

Recommended Safety Precautions

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat. A dust mask (type N95 or equivalent) is also recommended.

• Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust or vapors.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place.[4][5] It is noted to be light-sensitive.[5]

• First Aid: In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice. If inhaled, move to fresh air.

Conclusion

5-Bromo-2-iodopyridine is a highly valuable and versatile synthetic intermediate. Its well-defined reactivity, particularly the differential reactivity of its two halogen substituents, provides chemists with a powerful tool for the construction of complex and functionally diverse molecules. A thorough understanding of its properties, synthesis, and safe handling is essential for its effective application in the advancement of pharmaceutical, agrochemical, and materials science research.

References

• PubChem. 5-Bromo-2-iodopyridine. [Link]

• PubChem. 5-Bromopyridine-2,3-diol. [Link]

• International Journal of Scientific & Engineering Research. Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. [Link]

• Google Patents. CN103420903A - Method for synthesizing 5-Bromo-2, 4-dichloropyridine.

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The Strategic Utility of Polyiodinated Pyridines: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Polyiodinated pyridines represent a class of highly functionalized heterocyclic compounds with burgeoning potential across diverse scientific disciplines. Their unique electronic properties, propensity for halogen bonding, and utility as versatile synthetic intermediates make them compelling building blocks for advanced materials, catalysts, and next-generation pharmaceuticals. This in-depth technical guide provides a comprehensive overview of the synthesis, structural characteristics, and burgeoning applications of polyiodinated pyridines, offering field-proven insights for researchers, scientists, and drug development professionals. We delve into the causality behind experimental choices in their synthesis and explore their role in supramolecular chemistry and as precursors to novel functional materials and bioactive molecules.

Introduction: The Enduring Significance of the Pyridine Scaffold and the Rise of Polyiodination

The pyridine ring is a cornerstone of medicinal chemistry and materials science, prized for its ability to engage in a variety of non-covalent interactions and its presence in numerous FDA-approved drugs. The introduction of multiple iodine substituents onto this privileged scaffold dramatically alters its physicochemical properties, opening new avenues for innovation. Polyiodinated pyridines are not merely halogenated derivatives; they are precision tools for molecular engineering. The presence of multiple iodine atoms imparts a unique combination of steric and electronic features, most notably the capacity for strong and directional halogen bonding, a non-covalent interaction increasingly exploited in crystal engineering and drug design.

This guide will navigate the synthetic landscape of polyiodinated pyridines, elucidate their key structural and electronic attributes, and showcase their expanding applications, providing a robust intellectual framework for their strategic deployment in research and development.

Synthetic Strategies for Polyiodinated Pyridines: A Rational Approach

The synthesis of polyiodinated pyridines can be achieved through several strategic approaches, each with its own set of advantages and considerations. The choice of method is often dictated by the desired substitution pattern and the nature of other functional groups on the pyridine ring.

Direct Electrophilic Iodination

Direct C-H iodination of the pyridine ring is a conceptually straightforward approach. However, due to the electron-deficient nature of the pyridine ring, this reaction typically requires harsh conditions and often results in a mixture of products. A protocol for the radical-based direct C-H iodination of pyridines has been developed, leading to C3 and C5 iodination.

Experimental Protocol: General Procedure for Radical C-H Iodination of Pyridine

• To a solution of the pyridine substrate in a suitable solvent (e.g., acetonitrile), add N-iodosuccinimide (NIS) as the iodine source.

• Introduce a radical initiator, such as azobisisobutyronitrile (AIBN) or dibenzoyl peroxide.

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) for a specified period.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, quench the reaction and purify the product using column chromatography.

Note: The specific reaction conditions (solvent, temperature, and reaction time) will need to be optimized for each specific pyridine substrate.

Halogen Exchange (Halex) Reactions

Halogen exchange reactions, particularly the Finkelstein reaction, offer a powerful method for the synthesis of iodoarenes from their corresponding chloro- or bromo-precursors. This approach is particularly useful for accessing polyiodinated pyridines that are difficult to obtain via direct iodination. The reaction is driven by the precipitation of the resulting sodium chloride or bromide in a solvent like acetone.

Experimental Protocol: General Procedure for Halogen Exchange

• Dissolve the polychlorinated or polybrominated pyridine precursor in dry acetone.

• Add an excess of sodium iodide (NaI).

• Reflux the reaction mixture for several hours to days, monitoring the reaction progress by TLC or GC-MS.

• The precipitation of sodium chloride or bromide indicates the progress of the reaction.

• After completion, filter off the precipitate and remove the solvent under reduced pressure.

• Purify the resulting polyiodinated pyridine by recrystallization or column chromatography.

Structural and Electronic Properties: The Impact of Polyiodination

The introduction of multiple iodine atoms onto the pyridine ring has a profound impact on its structural and electronic properties.

Halogen Bonding: A Key Supramolecular Synthon

A defining feature of polyiodinated pyridines is their ability to act as potent halogen bond donors. The electron-withdrawing nature of the pyridine ring, coupled with the polarizability of the iodine atoms, creates a region of positive electrostatic potential (a σ-hole) on the outer side of the iodine atoms. This σ-hole can interact favorably with electron-rich atoms (halogen bond acceptors), such as nitrogen, oxygen, or other halogens. This directional and specific interaction is a powerful tool in crystal engineering and the rational design of supramolecular assemblies. The co-crystallization of para-halotetrafluoropyridines with pyridine has demonstrated the formation of halogen bonds.

Tabulated Properties

Compound	Melting Point (°C)	Key Features
2,6-Diiodopyridine	123-125	Symmetrical di-iodinated pyridine, useful in cross-coupling reactions.
3,5-Diiodopyridine	172-174	Another symmetrical isomer, valuable for creating linear supramolecular structures.
2,3,5,6-Tetraiodopyridine N-oxide	>300	A highly iodinated and activated pyridine derivative.

Note: This table is illustrative and based on available data. Experimental values may vary.

Applications in Organic Synthesis: Versatile Building Blocks

Polyiodinated pyridines are valuable intermediates in organic synthesis, primarily due to the reactivity of the carbon-iodine bond in cross-coupling reactions.

Cross-Coupling Reactions

The C-I bonds in polyiodinated pyridines can be selectively functionalized using a variety of palladium- or copper-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Buchwald-Hartwig aminations. This allows for the stepwise and regioselective introduction of different substituents onto the pyridine core, leading to the synthesis of complex, highly functionalized molecules.

Emerging Applications in Medicinal Chemistry and Materials Science

The unique properties of polyiodinated pyridines make them attractive candidates for applications in drug discovery and materials science.

Medicinal Chemistry

While the biological activities of many polyiodinated pyridines are yet to be fully explored, the incorporation of iodine can enhance the lipophilicity of a molecule, potentially improving its membrane permeability and pharmacokinetic profile. Furthermore, the ability of iodine to participate in halogen bonding can lead to enhanced binding affinity and selectivity for biological targets. Pyridine derivatives, in general, exhibit a wide range of biological activities, including antifungal, antibacterial, and anticancer properties. The strategic placement of multiple iodine atoms on a pyridine scaffold could lead to the development of novel therapeutic agents.

Materials Science

The strong and directional nature of halogen bonding in polyiodinated pyridines makes them excellent building blocks for the construction of functional materials, such as liquid crystals, organic conductors, and porous organic frameworks. Their ability to form well-defined supramolecular assemblies can be harnessed to create materials with tailored optical, electronic, and adsorptive properties.

Conclusion and Future Outlook

Polyiodinated pyridines are a class of compounds with immense, yet largely untapped, potential. Their synthesis, while sometimes challenging, provides access to a rich diversity of structures with unique properties. The ability to fine-tune their electronic and supramolecular characteristics through the number and position of iodine substituents makes them highly attractive for a wide range of applications. Future research will undoubtedly focus on the development of more efficient and selective synthetic methods, a deeper understanding of their halogen bonding capabilities, and the exploration of their utility in creating novel drugs and advanced materials. The strategic application of polyiodinated pyridines promises to be a fruitful area of investigation for years to come.

References

• (2022). Halogenation of the 3-position of pyridines through Zincke imine intermediates. PMC. [Link]

• (2019). Halogen Bonds of Halotetrafluoropyridines in Crystals and Co-crystals with Benzene and Pyridine. PubMed. [Link]

• (n.d.). Synthesis, Reactions and Medicinal Uses of Pyridine and Basicity of Pyridine. Pharmaguideline. [Link]

• (2022). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. ResearchGate. [Link]

• (n.d.). US4703123A - Process for producing 2,3,5,6-tetrachloropyridine.
• (n.d.). WO1995006639A1 - Production of 2,3,5,6-tetrachloropyridine.

• (n.d.). One-Pot Synthesis of New 4,5,6,7-tetrahydro-3H-dithiolo[3,4-b]pyridines Starting from N,N'-Diphenyldithiomalondiamide. MDPI. [Link]

• (n.d.). Functionalized macrocyclic ligands for use in supramolecular chemistry. PubMed. [Link]

• (n.d.). Halogen bonding in the co-crystallization of potentially ditopic diiodotetrafluorobenzene: a powerful tool for constructing multicomponent supramolecular assemblies. PMC. [Link]

• (2024). Polysubstituted Pyridines from 1,4-Oxazinone Precursors. PMC. [Link]

• (n.d.). Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. PMC. [Link]

• (n.d.). Pyridine synthesis. Organic Chemistry Portal. [Link]

• (n.d.). US4111938A - Preparation of 2,3,5-trichloropyridine.

• (n.d.). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Chemical Communications. [Link]

• (2022). Preparation of Pyridines, Part 2: By Halogenation and Nitration. YouTube. [Link]

• (2019). Stabilization of Supramolecular Networks of Polyiodides with Protonated Small Tetra-azacyclophanes. MDPI. [Link]

• (n.d.). SYNTHESIS OF SMALL PYRIDINE BUILDING BLOCKS. Rasayan Journal of Chemistry. [Link]

• (2025). Complex structure tri- and polyiodides of iodocyclization products of 2-allylthioquinoline. ResearchGate. [Link]

• (2022). Recent Advances of Pyridinone in Medicinal Chemistry. PMC. [Link]

• (n.d.). A Simple and Efficient Route for Preparing 2,3,5,6-Tetraaminopyridine Hydrochloride Salt. Molecules. [Link]

• (2021). Pyridine Complexes as Tailored Precursors for Rapid Synthesis of Thiophosphate Superionic Conductors. ResearchGate. [Link]

• (n.d.). Comparison of N···I and N···O Halogen Bonds in Organoiodine Cocrystals of Heterocyclic Aromatic Diazine Mono-N-oxides. Crystal Growth & Design. [Link]

• (n.d.). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. PMC. [Link]

• (n.d.). Words in supramolecular chemistry: the ineffable advances of polyiodide chemistry. Dalton Transactions. [Link]

• (n.d.). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. ResearchGate. [Link]

• (2025). The impact of water and pyridine on the α-iodination of α,β-unsaturated aldehydes and ketones. Taylor & Francis Online. [Link]

• (n.d.). Halogen bonding and pharmaceutical cocrystals: The case of a widely used preservative. IRIS-AperTO. [Link]

• (n.d.). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. ChemRxiv. [Link]

• (n.d.). Functional Materials from Biomass-Derived Terpyridines: State of the Art and Few Possible Perspectives. MDPI. [Link]

• (n.d.). Supramolecular cooperative interaction-induced assembly of phosphotungstate polyanions and sulfur-containing pyridine-based cations. CrystEngComm. [Link]

• (2022). Medicinal Importance and Chemosensing Applications of Pyridine Derivatives: A Review. PubMed. [Link]

• (n.d.). Applications of Pyridine-Containing Polymers in Organic Chemistry. ResearchGate. [Link]

• (n.d.). Halogen-Bonded Co-Crystals of Aromatic N-oxides: Polydentate Acceptors for Halogen and Hydrogen Bonds. MDPI. [Link]

• (n.d.). Halogen exchange method (video). Khan Academy. [Link]

• (n.d.). Ultrasound-Assisted Iodination of Imidazo[1,2-α]pyridines Via C–H Functionalization Mediated by tert-Butyl Hydroperoxide. NIH. [Link]

• (2013). Influence of supramolecular structures in crystals on parallel stacking interactions between pyridine molecules. PubMed. [Link]

• (n.d.). Halogenation of pyridine compounds.

• (n.d.). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. MDPI. [Link]

Orthogonal Reactivity of C-I vs. C-Br Bonds in Pyridines: A Strategic Guide for Selective Functionalization

Executive Summary: The Principle of Orthogonality

In the architecture of drug discovery, the pyridine ring is a privileged scaffold. However, the ability to selectively functionalize specific positions on the ring defines the efficiency of a synthesis campaign. The co-existence of carbon-iodine (C-I) and carbon-bromine (C-Br) bonds on a single pyridine core offers a powerful handle for orthogonal functionalization .

This guide details the mechanistic divergence between these two bonds. By exploiting differences in Bond Dissociation Energy (BDE) and polarizability, researchers can program reaction sequences—activating one bond while preserving the other—to build complex polysubstituted heterocycles with high fidelity.[1]

Mechanistic Underpinnings[1][2][3][4]

To predict reactivity, one must understand the physical properties governing the C-X bond. The reactivity difference is not merely empirical; it is rooted in the competition between bond strength (favoring Br stability) and oxidative addition rates (favoring I reactivity).[1]

Bond Dissociation Energy (BDE) Landscape

The C-I bond is significantly weaker and longer than the C-Br bond, making it the kinetic point of entry for radical and metal-catalyzed processes.

Bond Type	Position	Approx. BDE (kcal/mol)	Bond Length (Å)	Primary Reactivity Driver
C–I	C3/C5 (Pyridine)	~ 60–65	2.10	Weak bond; rapid Oxidative Addition (OA).
C–Br	C3/C5 (Pyridine)	~ 78–82	1.89	Stronger bond; requires higher activation energy.[1]
C–Br	C2/C6 (Pyridine)	~ 76–80	1.88	Electronically activated by N-atom (inductive).[1]

The "Reactivity Inversion" Phenomenon

A critical concept for the medicinal chemist is that reactivity order inverts depending on the mechanism:

• Pd(0)/Ni(0) Catalysis: I > Br >> Cl .[1] (Governed by BDE and ease of oxidative addition).[1]

• Lithium-Halogen Exchange: I > Br .[1] (Governed by polarizability and kinetic exchange rates).[1]

• SNAr (Nucleophilic Aromatic Substitution): F >> Cl ≈ Br > I .[1] (Governed by electronegativity stabilizing the Meisenheimer complex; I is often the worst substrate here despite being a good leaving group).

Metal-Catalyzed Cross-Coupling (The "Bread and Butter")

In Palladium-catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig), the oxidative addition (OA) of the Pd(0) species into the C-X bond is typically the rate-determining step.

Chemoselectivity: I vs. Br

In a pyridine containing both I and Br (e.g., 2-bromo-5-iodopyridine ), the catalyst will insert into the C-I bond with >95% selectivity at room temperature or mild heating.

• Why: The activation barrier for OA into C-I is significantly lower.[1]

• Implication: You can couple the C-I position, isolate the product, and retain the C-Br handle for a subsequent, harsher coupling reaction.

Positional Effects (The "Electronic Trap")

While Iodine generally wins, the position matters when halogens are identical.

• Scenario: 2,5-dibromopyridine.[1]

• Outcome: Coupling occurs at C-2 first.[1][2]

• Reason: The C-2 position is electron-deficient (closer to Nitrogen), making the C-Br bond more electrophilic and stabilizing the pre-coordination of the electron-rich Pd(0) species.

Visualization: The Selectivity Decision Tree

Figure 1: Decision tree for predicting site-selectivity in Pd-catalyzed couplings of halopyridines.

Lithium-Halogen Exchange: Kinetic Control

Lithium-halogen exchange (using n-BuLi, t-BuLi, or i-PrMgCl) operates under kinetic control. This is the method of choice for introducing electrophiles (aldehydes, ketones, silanes) rather than carbon nucleophiles.

The Rate Hierarchy

The rate of exchange is I > Br >> Cl .[3]

• Iodine: Exchange is diffusion-controlled and extremely fast, even at -78 °C.

• Bromine: Slower, but still effective.[1]

• Selectivity: In a bromo-iodo-pyridine, adding 1.0 equivalent of n-BuLi at -78 °C will exclusively lithiate the Iodine position.

The "Dance" of Stability (Scrambling)

A major risk in pyridine lithiation is the "Base-Catalyzed Halogen Dance" or proton abstraction.

• C3-Lithio species: Relatively stable.[1]

• C2-Lithio species: Unstable.[1] The lone pair on the adjacent nitrogen destabilizes the C-Li bond (repulsion) and can lead to ring opening or elimination to form pyridynes.

• Protocol Tip: Always perform exchange at -78 °C and quench immediately. If generating a C2-lithio species, consider using a non-coordinating solvent (toluene) or transmetallating to Zn/Mg immediately to boost stability.

Experimental Protocols

Protocol A: Chemoselective Suzuki Coupling (I > Br)

Target: Selective arylation of 2-bromo-5-iodopyridine at C-5.

Reagents:

• 2-Bromo-5-iodopyridine (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(PPh3)4 (3-5 mol%)

• Na2CO3 (2.0 equiv, 2M aqueous)

• Solvent: DME or 1,4-Dioxane

Workflow:

• Charge: In a reaction vial, combine the pyridine, boronic acid, and Pd catalyst.

• Inert: Seal and purge with Argon/Nitrogen for 5 minutes.

• Solvent: Add degassed solvent and aqueous base via syringe.[1]

• Reaction: Stir at Room Temperature (25 °C) for 4–12 hours.

  • Note: Heating is usually not required for the C-I bond and risks activating the C-Br bond.

• Monitor: Check LCMS. The starting material (M+) should convert to the mono-coupled product (M+Ar). If C-Br coupling is observed (di-coupling), lower the temperature to 0 °C.

• Workup: Dilute with EtOAc, wash with water/brine, dry over MgSO4.

Protocol B: Selective Lithium-Halogen Exchange

Target: Formylation of 2-bromo-5-iodopyridine at C-5.

Reagents:

• 2-Bromo-5-iodopyridine (1.0 equiv)

• i-PrMgCl (1.1 equiv) or n-BuLi (1.05 equiv)

• DMF (Electrophile, 1.5 equiv)

• Solvent: Anhydrous THF

Workflow:

• Cryo: Cool a solution of the pyridine in THF to -78 °C (dry ice/acetone).

• Exchange: Add the organometallic reagent dropwise over 10 minutes.

  • Critical: Maintain internal temp < -70 °C to prevent scrambling to the Br position.

• Age: Stir for 15–30 minutes at -78 °C.

• Quench: Add DMF (neat) dropwise.

• Warm: Allow to warm to 0 °C over 1 hour.

• Workup: Quench with sat. NH4Cl.[1]

Summary of Reactivity Trends

The following table summarizes the operational window for each bond type in a pyridine scaffold.

Reaction Class	C-I Reactivity	C-Br Reactivity	Selectivity (I vs Br)	Notes
Suzuki/Stille	High (RT)	Moderate (Heat)	Excellent	Pd inserts into C-I first.
Li-Exchange	Very High (-78°C)	High (-78°C)	Good	Kinetic control required.
SNAr	Low	Moderate	Reverse (Br > I)	Only if ortho/para to EWG.[1]
Heck	High	Moderate	Excellent	C-I reacts at lower temps.[1]

Strategic Workflow Visualization

Figure 2: Orthogonal functionalization pathways for a mixed-halogen pyridine.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes. Chemical Reviews. (2021). An exhaustive review of site-selectivity in Pd-catalyzed reactions.

• Bond Dissociation Energies of Organic Molecules. Accounts of Chemical Research. Detailed data on C-X bond strengths.

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides. Chemical Science. Specific examples of 2-bromo-5-iodopyridine selectivity.

• The Lithium–Halogen Exchange Reaction in Process Chemistry. Organic Process Research & Development. Industrial perspective on controlling Li-exchange.

• Mechanistic Studies of Oxidative Addition to Pd(0). Organometallics. Theoretical and kinetic studies confirming I > Br rates.[1]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. baranlab.org [baranlab.org]
• 3. Metal–halogen exchange - Wikipedia [en.wikipedia.org]

A Technical Guide to 5-Bromo-2,3-diiodopyridine: A Precision Tool for Advanced Synthetic Chemistry

Executive Summary

In the landscape of modern drug discovery and materials science, the ability to construct complex, highly functionalized heterocyclic scaffolds with surgical precision is paramount. Polysubstituted pyridines, in particular, represent a privileged structural motif found in numerous active pharmaceutical ingredients and functional materials.[1][2] This guide introduces 5-Bromo-2,3-diiodopyridine, a halogen-rich building block designed for the strategic and regioselective synthesis of such molecules. The inherent, differential reactivity of its three halogen atoms (C2-I, C3-I, and C5-Br) under various catalytic conditions allows for a programmed, sequential approach to molecular assembly. We will explore the fundamental principles governing its reactivity, provide field-proven protocols for its key transformations, and illustrate its power as a versatile intermediate in the synthesis of complex molecular architectures.

Core Principles: Understanding the 5-Bromo-2,3-diiodopyridine Scaffold

5-Bromo-2,3-diiodopyridine is a crystalline solid whose value lies not in its intrinsic biological activity, but in its exceptional potential as a synthetic intermediate. Its structure is a masterclass in controlled reactivity.

Physicochemical Properties

Property	Value	Reference
Molecular Formula	C₅H₂BrIN₂	PubChem CID: 593690[3]
Molecular Weight	409.79 g/mol	PubChem CID: 593690[3]
Appearance	Off-white to yellow crystalline powder	Inferred from similar compounds[4][5]
Melting Point	~110-115 °C (estimated)	N/A

The Hierarchy of Halogen Reactivity: The Key to Selectivity

The synthetic utility of 5-Bromo-2,3-diiodopyridine is governed by the well-established reactivity differences among carbon-halogen bonds in palladium-catalyzed cross-coupling reactions. This predictable hierarchy enables chemists to address each position on the pyridine ring selectively.

The generally accepted order of reactivity for oxidative addition to a Pd(0) center is:

C–I > C–Br > C–Cl [6]

Within this framework, the two non-equivalent iodides at the C-2 and C-3 positions also exhibit differential reactivity, primarily due to electronic and steric effects. The C-2 position of the pyridine ring is more electron-deficient and typically more reactive towards oxidative addition than the C-3 position.[7][8] This creates a three-tiered system of reactivity within a single molecule.

Sources

• 1. nbinno.com [nbinno.com]
• 2. Recent developments in the synthesis of polysubstituted pyridines via multicomponent reactions using nanocatalysts - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. 5-Bromo-2-iodopyridine | C5H3BrIN | CID 593690 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. nbinno.com [nbinno.com]
• 5. innospk.com [innospk.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Theoretical Framework: The Electronic Architecture

The electronic landscape of the pyridine ring is a study in contradiction: an electron-deficient

-system housing a basic, nucleophilic nitrogen lone pair. When multiple substituents are introduced, these opposing forces create a complex vector field of reactivity that defines the molecule's physicochemical profile (pKa, , redox potential).

This guide synthesizes the theoretical and practical frameworks necessary to predict, measure, and exploit these properties in high-stakes research environments.

The "Pyridine Problem" in drug design stems from its intrinsic electron deficiency. Unlike benzene, the electronegative nitrogen atom ($ \chi \approx 3.04 $) distorts the

-electron cloud, creating permanent dipoles and altering the energy of the Frontier Molecular Orbitals (FMOs).

The Vector Addition of Substituent Effects

In polysubstituted systems, electronic properties are rarely simple averages. They follow a vector addition model modified by steric constraints.

• Inductive Effects (

  ): Operate through -bonds. In polysubstituted pyridines, these are largely additive. A 2,6-dichloro substitution pattern creates a "pincer" effect, drastically lowering the basicity of the ring nitrogen.

• Resonance Effects (

  ): Operate through the -system.[1] These are position-dependent. A substituent at C4 communicates directly with the ring nitrogen (para-like), while C3 substituents are electronically insulated (meta-like).

• The Ortho-Effect: In polysubstituted pyridines, bulky substituents at C2/C6 can sterically inhibit the resonance of the ring nitrogen with external electrophiles, or force adjacent substituents out of planarity, decoupling their electronic contribution.

Quantitative Structure-Property Relationships (QSPR)

To rationally design polysubstituted pyridines, we employ the Hammett equation, adapted for heteroaromatics.

Hammett Correlations in Pyridines

The basicity of a substituted pyridine can be predicted using the modified Hammett equation:

Where for pyridine protonation is typically , indicating high sensitivity to substituent effects.

Table 1: Electronic Parameters for Common Pyridine Substituents Note:

applies to C3/C5 positions; applies to C4. C2/C6 require specialized values due to proximity effects.

Substituent	(C3/C5)	(C4)	Electronic Nature	Impact on Ring N (pKa)
-N(CH3)2	-0.15	-0.83	Strong Donor (+R)	Significant Increase
-OCH3	+0.12	-0.27	Donor (+R) / Acceptor (-I)	Position Dependent
-CH3	-0.07	-0.17	Weak Donor (+I)	Slight Increase
-H	0.00	0.00	Neutral	Reference
-Cl	+0.37	+0.23	Weak Acceptor (-I > +R)	Decrease
-CN	+0.56	+0.66	Strong Acceptor (-R, -I)	Strong Decrease
-NO2	+0.71	+0.78	Strong Acceptor (-R, -I)	Drastic Decrease

Visualizing Electronic Logic

The following diagram illustrates how electronic vectors determine the reactivity of a 3-substituted pyridine intermediate.

Caption: Decision tree for regioselective functionalization of 3-substituted pyridines based on electronic substituent effects.

Electrochemical Characterization: HOMO/LUMO Engineering

For applications in molecular electronics or redox-active drugs, the reduction potential (

) is a direct proxy for the LUMO energy level. Polysubstitution allows fine-tuning of this gap.

Experimental Protocol: Cyclic Voltammetry (CV)

Objective: Determine the oxidation/reduction potentials to estimate HOMO/LUMO levels. Scope: Applicable to soluble pyridine derivatives.

Reagents & Equipment:

• Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM). Why: Wide potential window (+2.5V to -2.5V).

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (TBAPF6). Why: Large, non-coordinating ions minimize ion-pairing effects.

• Working Electrode: Glassy Carbon (polished to mirror finish).

• Reference Electrode: Ag/Ag+ (0.01 M AgNO3 in MeCN).

• Internal Standard: Ferrocene (Fc/Fc+).

Step-by-Step Methodology:

• Preparation: Dissolve the pyridine substrate (1.0 mM) in the electrolyte solution (0.1 M TBAPF6 in MeCN).

• Deoxygenation: Sparge the cell with dry Argon for 10 minutes. Critical: Oxygen is electroactive and will obscure reduction features.

• Conditioning: Perform a "blank" scan of just the electrolyte to ensure the window is clean.

• Measurement: Scan from 0.0 V

  +1.5 V -2.0 V 0.0 V at a rate of 100 mV/s.

• Validation: Add Ferrocene (approx 0.5 eq) and repeat the scan. Calibrate all potentials relative to the

  of Fc/Fc+.

• Calculation:

Spectrophotometric pKa Determination

Potentiometric titration often fails for weak bases like polysubstituted pyridines (pKa < 3). The Albert-Serjeant Spectrophotometric Method is the gold standard for accuracy in this range.

Experimental Protocol

Objective: Determine pKa by monitoring the shift in

between the protonated ( ) and neutral ( ) species.

Workflow Diagram:

Caption: Workflow for spectrophotometric pKa determination of weak bases.

Detailed Methodology:

• Spectral Screening: Record UV-Vis spectra of the substrate in 0.1 M HCl (fully protonated) and 0.1 M NaOH (fully neutral).

• Wavelength Selection: Identify the wavelength (

  ) with the maximum difference in absorbance between the two species. Note: Ensure this is not on a steep slope of the peak to minimize error.

• Buffer Preparation: Prepare a series of 7 buffers spaced by 0.2 pH units, centered on the estimated pKa. Maintain constant ionic strength (

  M) using KCl.

• Measurement: Add fixed aliquot of substrate to each buffer. Measure Absorbance (

  ) at .

• Data Analysis: Plot

  vs. pH. The x-intercept is the pKa.[2]

Case Study: Optimizing ADME via Polysubstitution

Scenario: A lead compound contains a 2-phenylpyridine core. It exhibits high potency but poor metabolic stability (rapid oxidation of the pyridine ring) and low solubility.

Electronic Solution:

• Metabolic Blocking: Introduction of a -CF3 group at C5 .

  • Mechanism:[3][4][5] The C5 position is electronically enriched in 2-phenylpyridine (ortho/para to the phenyl donor). Blocking it with a metabolically stable, electron-withdrawing group prevents oxidative metabolism.

• Solubility Tuning: Introduction of a -NH2 group at C6 .

  • Mechanism:[3][4][5] The amino group is a Hydrogen Bond Donor (HBD), improving water solubility.

  • Interaction: The C5-CF3 (EWG) lowers the pKa of the ring nitrogen, but the C6-NH2 (EDG) raises it. The net effect is a "push-pull" system where the pKa remains close to physiological range (approx 5-6), ensuring a balance between solubility (ionized form) and permeability (neutral form).

References

• University of Mosul. (2025). Effect of Atomic Charge on pKa of Substituted Pyridines. Retrieved from [Link]

• ACS Publications. (2021). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. Retrieved from [Link]

• NIH. (2020). Substituent effects on cation–π interactions: A quantitative study. Retrieved from [Link]

• ResearchGate. (2023). Theoretical pKa calculations of substituted pyridines. Retrieved from [Link]

• Indian Journal of Pharmaceutical Education and Research. (2019). Recent Advancements in Spectrophotometric pKa Determinations. Retrieved from [Link]

• Beilstein Journals. (2020). Synthesis, photophysical and electrochemical properties of pyridine-based dyes. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ijper.org [ijper.org]
• 3. Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Stability and Storage of Halogenated Pyridines: A Technical Guide

Executive Summary

For drug development professionals and synthetic chemists, halogenated pyridines are indispensable building blocks. However, their stability is often overestimated, leading to "silent" degradation that compromises downstream cross-coupling yields (e.g., Suzuki-Miyaura, Buchwald-Hartwig). While generic pyridine is relatively robust, the introduction of halogen atoms—particularly at the 2- and 4-positions—drastically alters the electronic landscape, introducing vulnerabilities to nucleophilic aromatic substitution (

) and photolytic dehalogenation .

This guide synthesizes field-proven storage protocols with mechanistic insights, moving beyond basic Safety Data Sheet (SDS) recommendations to ensure compound integrity over extended timelines.

Mechanisms of Instability

To store these compounds effectively, one must understand why they degrade. The instability is not uniform; it is a function of the halogen's identity and its position on the ring.

The 2-Fluoro "Hydrolysis Trap"

The most critical instability mechanism for 2-fluoropyridines is hydrolysis. The nitrogen atom pulls electron density from the ring, making the C2 and C4 positions highly electrophilic. Fluorine, being highly electronegative, exacerbates this effect at C2.

• Mechanism: Water (moisture from air) acts as a nucleophile. Even trace moisture can displace the fluoride ion via an

  mechanism, forming 2-pyridone (the tautomer of 2-hydroxypyridine).

• Kinetics: Research indicates that 2-fluoropyridine reacts with nucleophiles (like ethoxide) roughly 320 times faster than 2-chloropyridine due to the high electronegativity of fluorine stabilizing the Meisenheimer intermediate [1].

Photolytic Dehalogenation (Iodine & Bromine)

While C-F bonds are strong, C-Br and C-I bonds are weak and susceptible to homolytic cleavage by UV/visible light.

• Mechanism: Photon absorption excites the molecule, leading to C-X bond fission. This generates a pyridyl radical, which abstracts a hydrogen atom from solvent or moisture, resulting in the formation of unsubstituted pyridine or coupling byproducts.

• Vulnerability: 3-Iodopyridine and 3-bromopyridine are particularly sensitive. The degradation is often invisible initially but manifests as a darkening of the liquid or solid surface.

Visualization of Degradation Pathways

The following diagram illustrates the two primary degradation vectors based on halogen type.

Figure 1: Mechanistic divergence in degradation. 2-Fluoropyridines are prone to moisture-driven hydrolysis, while Iodo/Bromopyridines suffer from light-induced cleavage.

Critical Storage Matrix

Do not treat all halogenated pyridines equally. Use this matrix to determine the storage tier.

Compound Class	Primary Risk	Temp.[1][2][3][4] Zone	Atmosphere	Container
2-Fluoropyridines	Hydrolysis ( )	2–8°C (Refrigerated)	Argon/Nitrogen (Critical)	Glass (Teflon-lined cap)
Chloropyridines	Volatility (Low MW)	Ambient / Cool	Tightly Sealed	Glass or HDPE
Bromopyridines	Photolysis / Oxidation	2–8°C	Inert Preferred	Amber Glass (Mandatory)
Iodopyridines	Rapid Photolysis	-20°C (Frozen)	Argon (Dark)	Amber Glass + Foil Wrap
Pyridinium Salts	Hygroscopicity	Ambient (Desiccated)	Dry Atmosphere	Desiccator Cabinet

Key Technical Insight:

• Volatile Liquids: Many simple halopyridines (e.g., 2-fluoropyridine, bp ~126°C) have significant vapor pressure. Storing them in standard snap-cap vials often leads to volume loss and cross-contamination in freezers. Always use screw-cap vials with PTFE/Silicone septa [2].

Protocol: The "Quality Gate" Workflow

Before using a stored halogenated pyridine in a sensitive catalytic cycle, validate its purity. Old stock can contain HF (from hydrolysis) or radical scavengers that poison Pd/Ni catalysts.

Re-Validation Protocol

Objective: Confirm purity >98% and absence of hydrolysis products.

• Visual Inspection:

  • Pass: Clear, colorless to pale yellow liquid/solid.[5]

  • Fail: Dark brown/red color (oxidation/photolysis) or precipitate in neat liquids (polymerization/salts).

• Sampling (Inert Technique):

  • If stored cold, allow the container to reach room temperature before opening.

  • Reasoning: Opening a cold bottle condenses atmospheric moisture directly into the solvent, accelerating hydrolysis for the next storage period.

• Analytical Check (GC-MS vs. NMR):

  • GC-MS: Best for detecting dehalogenated byproducts (e.g., pyridine from bromopyridine).

  • 1H NMR (CDCl3): Mandatory for 2-fluoropyridines. Look for the "pyridone" shift.

    • 2-Fluoropyridine:[1][3][4][6][7][8][9][10] ~8.2 ppm (d).

    • 2-Pyridone (Impurity):[2][3][4][10] Broad NH singlet >10 ppm or distinct shift in ring protons.

Handling Volatile & Toxic Analogs

Halogenated pyridines are often skin sensitizers and lachrymators.

• Glove Selection: Nitrile gloves are generally acceptable for splash protection, but Laminate (Silver Shield) or Butyl Rubber is recommended for prolonged handling of pyridine itself [3]. For halogenated derivatives, double-gloving with nitrile is the standard lab practice, changing immediately upon contamination.

• Ventilation: Always handle in a fume hood.[5][11] The "fishy" odor of pyridine is detectable at 1 ppm, but halogenated analogs may have different, less distinct olfactory warnings.

Storage Decision Logic

Use the following logic flow to categorize incoming inventory.

Figure 2: Decision tree for categorizing storage conditions upon receipt of material.

References

• ACS Publications. The Reactivity of 2-Fluoro- and 2-Chloropyridines toward Sodium Ethoxide. (2-Fluoropyridine reacts ~320x faster than 2-Chloropyridine).

• Thermo Fisher Scientific. Safety Data Sheet: 2-Fluoropyridine. (Storage recommendations: Keep container tightly closed in a dry and well-ventilated place).[3][4][5][10][12][13]

• New Jersey Dept of Health. Hazardous Substance Fact Sheet: Pyridine. (PPE recommendations and storage hazards).

• Jubilant Ingrevia. Safety Data Sheet: 3-Bromopyridine. (Light sensitivity and storage away from oxidizing agents).[5][10][11][14]

• Apollo Scientific. Pyridine Storage and Handling. (General flammability and storage protocols).

Sources

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. carlroth.com [carlroth.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Improvement on the Synthesis of 2-Amino-5-Fluoropyridine - Master's thesis - Dissertation [dissertationtopic.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. archpdfs.lps.org [archpdfs.lps.org]
• 11. fishersci.ca [fishersci.ca]
• 12. fishersci.com [fishersci.com]
• 13. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 14. bio.vu.nl [bio.vu.nl]

Technical Guide: Electrophilic Sites of 5-Bromo-2,3-diiodopyridine

The following guide details the site-selective electrophilic reactivity of 5-Bromo-2,3-diiodopyridine , a high-value halogenated heterocyclic building block. This analysis is structured to provide actionable, mechanistic insights for the sequential functionalization of this scaffold in drug discovery and materials science.

Part 1: The Reactivity Triad (Executive Analysis)

The 5-Bromo-2,3-diiodopyridine scaffold presents a unique "reactivity triad" defined by the interplay of bond dissociation energies (BDE) , inductive effects , and orbital interactions with the pyridine nitrogen. Unlike simple halopyridines, this molecule allows for orthogonal functionalization at three distinct positions (C2, C3, C5) by carefully selecting the reaction vector (Palladium catalysis, Nucleophilic Substitution, or Metallation).

The Hierarchy of Activation

The reactivity order is not static; it inverts based on the mechanism of attack.

Site	Halogen	Electronic Environment	Primary Reactivity Mode	Relative Reactivity (Est.)
C2	Iodine	-Activated : Adjacent to N, highly electron-deficient ( active).	Pd-Catalysis (Suzuki/Sonogashira) &	Highest (Kinetic)
C3	Iodine	-Position : Sterically crowded, inductively stabilized by C2/C4.	Lithium-Halogen Exchange	High (Thermodynamic Sink)
C5	Bromine	-Position : Meta to N, stronger C-Br bond.	Late-Stage Coupling	Lowest

Mechanistic Differentiators[1][2]

• C2-I vs. C3-I (Palladium): In systems with identical halogens at C2 and C3 (e.g., 2,3-dichloropyridine), the C2 position is kinetically favored for oxidative addition due to the lower energy of the C–X

  orbital caused by the adjacent nitrogen's inductive withdrawal.

• C2-I vs. C3-I (Lithium): While C2 is kinetically acidic, the C2-lithio species is thermally unstable (prone to ring opening or elimination to pyridynes). The C3-lithio species is the thermodynamic sink, often accessible via the "Halogen Dance" or direct exchange at low temperatures.

Part 2: Site-Selective Experimental Protocols

Workflow 1: C2-Selective Palladium Coupling

Objective: Install an aryl or alkynyl group at C2 while preserving the C3-I and C5-Br bonds.

Mechanism: The oxidative addition of Pd(0) into the C–I bond is faster than into the C–Br bond. Between the two iodines, the electron-deficient C2 position undergoes oxidative addition significantly faster than the C3 position.

Protocol (Suzuki-Miyaura):

• Reagents: 5-Bromo-2,3-diiodopyridine (1.0 equiv), Arylboronic acid (1.05 equiv).

• Catalyst System:

  (2-5 mol%) is preferred over bulky electron-rich ligands (like Buchwald ligands) which might indiscriminately activate the C3-I.

• Base/Solvent:

  (2.0 equiv) in DME/ (4:1) or Toluene/EtOH/ .

• Conditions: Heat to 60–80 °C. Monitor strictly by HPLC/LCMS.

  • Note: Do not overheat (>100 °C) to avoid "leaking" reactivity into the C3-I site.

• Outcome: Exclusive formation of the 2-aryl-5-bromo-3-iodopyridine .

Workflow 2: C3-Selective Functionalization via Metallation

Objective: Access the difficult-to-reach C3 position. This is best achieved before C2 functionalization if C2 is to be preserved, or after if C2 is protected/substituted.

Mechanism: Lithium-halogen exchange is rapid for Aryl-I bonds. Treatment with i-PrMgCl or n-BuLi effects exchange. While C2 is activated, the C3-metalated species is often favored thermodynamically due to chelation effects or the instability of the C2-anion (which suffers from repulsion by the N-lone pair).

Protocol (Magnesium-Halogen Exchange):

• Reagents: 5-Bromo-2,3-diiodopyridine (1.0 equiv) in anhydrous THF (

  ).

• Exchange Reagent: i-PrMgCl

  LiCl (Turbo Grignard, 1.05 equiv).

• Conditions: Cool to -40 °C to -20 °C . Stir for 30–60 min.

  • Critical Step: Unlike simple aryl iodides, the temperature must be controlled to prevent scrambling (Halogen Dance) to the C4 position or elimination.

• Quench: Add Electrophile (e.g., aldehyde, ketone,

  , DMF) at low temp.

• Outcome: Formation of 3-substituted-5-bromo-2-iodopyridine .

  • Validation: If C2-substitution is observed, lower temperature to -78 °C to favor kinetic exchange at the most polarizable iodine (C3 often competes effectively here due to the N-lone pair repulsion at C2).

Workflow 3: Nucleophilic Aromatic Substitution ( ) at C2

Objective: Introduce heteroatoms (O, N, S) at C2.

Mechanism: The classical

mechanism proceeds through a Meisenheimer complex. The nitrogen atom stabilizes the negative charge only when the nucleophile attacks at C2 or C4. Attack at C3 or C5 is forbidden by resonance.

Protocol (Amination):

• Reagents: 5-Bromo-2,3-diiodopyridine (1.0 equiv), Primary/Secondary Amine (1.2 equiv).

• Base: DIPEA or

  (2.0 equiv).

• Solvent: DMF, DMSO, or NMP (Polar Aprotic is essential).

• Conditions: Heat to 80–120 °C.

• Outcome: 2-Amino-5-bromo-3-iodopyridine .

  • Note: The C3-I and C5-Br remain intact. The C2-I is an excellent leaving group in this context, often superior to Br due to the weaker bond, despite F being the traditional "best" leaving group for

    .

Part 3: Visualizing the Reaction Pathways

The following diagram illustrates the orthogonal pathways available for this scaffold.

Caption: Orthogonal functionalization pathways for 5-Bromo-2,3-diiodopyridine. Blue path: Kinetic Pd-coupling. Red path: Thermodynamic Metallation. Green path: Nucleophilic Substitution.

Part 4: Quantitative Data Summary

Reaction Type	Preferred Site	Controlling Factor	Critical Parameter
Pd-Catalyzed Coupling	C2-I	Electronic Activation (Ortho to N)	Stoichiometry (1.0 equiv) & Temp (<80°C)
Metal-Halogen Exchange	C3-I	Thermodynamic Stability of Anion	Temperature (-40°C to -20°C)
	C2-I	Meisenheimer Stabilization	Solvent Polarity (DMF/DMSO)
Heck/Sonogashira	C2-I	Oxidative Addition Rate	Catalyst Load

References

• Site-Selective Suzuki–Miyaura Coupling of Heteroaryl Halides. Chemical Science, 2016. Link

  • Establishes the general reactivity trends for polyhalogenated pyridines, specifically the dominance of C-I over C-Br and the activ

• Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society, 2007.[1] Link

  • Provides the theoretical basis (bond dissociation energies and LUMO analysis) for C2 vs C3 selectivity.

• The Lithium–Halogen Exchange Reaction in Process Chemistry. ResearchGate, 2007. Link

  • Details the thermodynamic vs kinetic control in lithiation of pyridines and the "Halogen Dance" phenomenon.

• Synthesis of 5-bromo-2-iodopyridine. ChemicalBook Protocols, 2025. Link

  • Provides baseline synthesis and stability d

Sources

• 1. par.nsf.gov [par.nsf.gov]

An In-depth Technical Guide to the Synthesis of 5-Bromo-2,3-diiodopyridine: Strategies and Methodologies for Researchers and Drug Development Professionals

Introduction: The Significance of Polysubstituted Pyridines

Polysubstituted pyridine scaffolds are of paramount importance in the fields of medicinal chemistry and materials science. Their unique electronic properties and ability to participate in a wide array of chemical transformations make them privileged structures in the design of novel therapeutic agents and functional materials. Among these, 5-Bromo-2,3-diiodopyridine stands out as a versatile building block, offering multiple points for further functionalization through cross-coupling reactions. This guide provides a comprehensive overview of the synthetic strategies and starting materials for the preparation of this key intermediate, with a focus on practical, field-proven insights for researchers and drug development professionals.

Strategic Approaches to the Synthesis of 5-Bromo-2,3-diiodopyridine

The synthesis of 5-Bromo-2,3-diiodopyridine presents a unique challenge in regioselectivity. The introduction of three different halogen atoms at specific positions on the pyridine ring requires a carefully orchestrated synthetic sequence. Two primary retrosynthetic approaches are considered the most viable, each with its own set of advantages and considerations.

Route 1: The Di-amination/Double Sandmeyer Approach

This strategy hinges on the synthesis of a key intermediate, 2,3-diamino-5-bromopyridine, followed by a double Sandmeyer reaction to introduce the two iodine atoms. This approach offers excellent control over the substitution pattern.

Route 2: The Sequential Halogenation Approach

An alternative pathway involves the sequential introduction of the halogen atoms onto a pre-existing brominated pyridine core. This route leverages the synthesis of 2-amino-5-bromo-3-iodopyridine as a key intermediate, followed by the conversion of the amino group to an iodo group via a Sandmeyer reaction.

Core Starting Material: 2-Aminopyridine

Both of the primary synthetic routes detailed in this guide commence with the readily available and cost-effective starting material, 2-aminopyridine. Its chemical versatility and the directing effects of the amino group make it an ideal precursor for the synthesis of a variety of substituted pyridines.

Synthetic Methodologies: A Step-by-Step Guide

Route 1: Synthesis via 2,3-Diamino-5-bromopyridine

This multi-step synthesis provides a reliable method for obtaining the target compound with high regiochemical control.

The initial step involves the selective bromination of 2-aminopyridine at the 5-position.

• Protocol: In a four-necked flask, 2-aminopyridine is reacted with acetic anhydride under reflux conditions. After cooling, liquid bromine is added dropwise at a controlled temperature of 45-55°C. The reaction mixture is then worked up by adding water and neutralizing with a sodium hydroxide solution to precipitate the product. Recrystallization from ethanol yields 2-amino-5-bromopyridine[1][2].

• Causality: The acetylation of the amino group in the first part of the reaction serves to moderate its activating effect and protect it from oxidation by bromine. The subsequent bromination occurs preferentially at the 5-position due to the directing effect of the amino group.

The introduction of a nitro group at the 3-position is achieved through nitration of 2-amino-5-bromopyridine.

• Protocol: 2-Amino-5-bromopyridine is dissolved in concentrated sulfuric acid at a low temperature (0-5°C). A nitrating mixture of concentrated nitric and sulfuric acids is then added dropwise, maintaining the low temperature. The reaction mixture is subsequently warmed to 50-60°C to complete the reaction. Pouring the mixture onto ice precipitates the product, which is then filtered and washed[3].

• Expertise & Experience: Careful temperature control during the addition of the nitrating mixture is crucial to prevent runaway reactions and the formation of unwanted byproducts.

The nitro group is then reduced to an amino group to yield the key di-amino intermediate.

• Protocol: 2-Amino-5-bromo-3-nitropyridine is reduced using a variety of methods, with a common procedure involving the use of iron powder in an acidic ethanol/water mixture. The reaction is heated to reflux, and after completion, the iron sludge is filtered off. The filtrate is then concentrated and the product is isolated by extraction and recrystallization[3][4].

• Trustworthiness: The progress of the reduction can be monitored by thin-layer chromatography (TLC) to ensure complete conversion of the starting material.

The final step involves the conversion of both amino groups to iodo groups via a double Sandmeyer reaction.

• Protocol: 2,3-Diamino-5-bromopyridine is diazotized in a solution of sulfuric acid and sodium nitrite at low temperature. The resulting bis-diazonium salt is then treated with a solution of potassium iodide to yield 5-Bromo-2,3-diiodopyridine. The product is then isolated by extraction and purified by chromatography[5].

• Authoritative Grounding: The Sandmeyer reaction is a well-established and reliable method for the conversion of aromatic amines to halides[5][6][7].

Route 2: Synthesis via 2-Amino-5-bromo-3-iodopyridine

This alternative route offers a different strategic approach to the target molecule.

This step is identical to Step 1 in Route 1.

Iodination of 2-amino-5-bromopyridine at the 3-position is achieved using an iodinating agent.

• Protocol: 2-Amino-5-bromopyridine is dissolved in a suitable solvent, and an iodinating agent such as N-iodosuccinimide (NIS) or iodine monochloride (ICl) is added. The reaction is typically carried out at room temperature or with gentle heating. The product is then isolated by extraction and purification[8].

• Causality: The amino group at the 2-position activates the pyridine ring towards electrophilic substitution, directing the iodine to the 3-position.

The final step involves the conversion of the 2-amino group to an iodo group.

• Protocol: 2-Amino-5-bromo-3-iodopyridine is subjected to a Sandmeyer reaction as described in Step 4 of Route 1. Diazotization is followed by treatment with potassium iodide to yield the final product.

• Expertise & Experience: The conditions for the Sandmeyer reaction, such as temperature and the choice of diazotizing and iodinating agents, may need to be optimized to achieve a high yield of the desired product.

Data Presentation: Comparison of Synthetic Routes

Feature	Route 1: Di-amination/Double Sandmeyer	Route 2: Sequential Halogenation
Starting Material	2-Aminopyridine	2-Aminopyridine
Number of Steps	4	3
Key Intermediates	2,3-Diamino-5-bromopyridine	2-Amino-5-bromo-3-iodopyridine
Potential Challenges	Handling of bis-diazonium salts, potential for side reactions in the double Sandmeyer step.	Regioselectivity of the initial iodination step, potential for over-halogenation.
Overall Yield	Moderate	Moderate to Good

Experimental Workflow Visualization

The following diagram illustrates the key steps in the Di-amination/Double Sandmeyer approach (Route 1) for the synthesis of 5-Bromo-2,3-diiodopyridine.

Caption: Synthetic workflow for 5-Bromo-2,3-diiodopyridine via Route 1.

Conclusion

The synthesis of 5-Bromo-2,3-diiodopyridine can be effectively achieved through two primary synthetic routes, both starting from the readily available 2-aminopyridine. The choice between the di-amination/double Sandmeyer approach and the sequential halogenation route will depend on the specific requirements of the researcher, including desired scale, available reagents, and tolerance for multi-step procedures. Both routes offer reliable methods for accessing this valuable and versatile building block for further applications in drug discovery and materials science. Careful control of reaction conditions and purification of intermediates are key to achieving high yields and purity of the final product.

References

• CN109748864A - A kind of preparation method of 2- amino -5- bromopyridine - Google P

• 2,3-diaminopyridine - Organic Syntheses Procedure. [Link]

• CN110759858A - Synthesis method of 2, 5-dibromopyridine - Google P
• CN106467488A - A kind of preparation technology of 2 iodine, 3 bromine 5 chloropyridine - Google P
• Synthesis of 2-Amino-5-Bromo-3-Iodopyridine - ijssst.info. (URL not available)
• CN105061301A - Synthesis method of 2,5-dibromopyridine - Google P

• Synthesis method of 3-bromo-5-methylpyridine - Eureka | Patsnap. [Link]

• Renaissance of Sandmeyer-Type Reactions: Conversion of Aromatic C–N Bonds into C–X Bonds (X = B, Sn, P, or CF3). (URL not available)
• No.3|447-452| May-July|2021 ISSN : (print) 2231–3087 / (online) 2230-9632 CODEN: HLEEA - 447 Heterocyclic Letters Vol. 11. (URL not available)

• ChemInform Abstract: The Sandmeyer Reaction on Some Selected Heterocyclic Ring Systems: Synthesis of Useful 2-Chloroheterocyclic-3-carbonitrile Intermediates. - ResearchGate. [Link]

• Recent trends in the chemistry of Sandmeyer reaction: a review - PMC. [Link]

• Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides - PMC - NIH. [Link]

• 3-Bromo-2-chloro-5-iodopyridine | C5H2BrClIN | CID 53420840 - PubChem. [Link]

Sources

• 1. CN110759858A - Synthesis method of 2, 5-dibromopyridine - Google Patents [patents.google.com]
• 2. CN105061301A - Synthesis method of 2,5-dibromopyridine - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Synthesis routes of 2,3-Diamino-5-bromopyridine [benchchem.com]
• 5. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. nsd.pku.edu.cn [nsd.pku.edu.cn]
• 7. researchgate.net [researchgate.net]
• 8. ijssst.info [ijssst.info]

Technical Guide: Hazards and Safety Precautions for Diiodopyridines

[1]

Executive Summary

Diiodopyridines (e.g., 2,6-diiodopyridine, 3,5-diiodopyridine) are high-value halogenated heterocyclic building blocks, essential for constructing complex pharmacophores via palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Sonogashira, Heck).[1] While indispensable in drug discovery, their utility is counterbalanced by specific stability and toxicity hazards derived from the labile carbon-iodine (C–I) bond.[1]

This guide moves beyond generic safety advice to establish a self-validating operational protocol . It addresses the specific risks of iodine liberation, catalyst poisoning, and acute toxicity, ensuring that researchers can leverage these reagents without compromising safety or data integrity.[1]

Chemical Profile & Reactivity Mechanisms

To handle diiodopyridines safely, one must understand the underlying chemical causality.[1] The primary utility of these compounds—the weak C–I bond—is also the source of their primary hazard.[1]

The Carbon-Iodine Bond Vulnerability[1]

• Bond Energy: The C–I bond energy (~57 kcal/mol) is significantly lower than C–Br (~68 kcal/mol) or C–Cl (~81 kcal/mol).[1]

• Consequence: This bond is prone to homolytic cleavage upon exposure to UV light or heat, generating iodine radicals (

  ) and pyridyl radicals.[1]

• Visual Indicator: The liberation of elemental iodine (

  ) manifests as a color shift from off-white/beige to pink, purple, or dark brown.[1]

Reactivity Hazards in Synthesis

• Cross-Coupling Exotherms: In Suzuki or Sonogashira couplings, the oxidative addition of the C–I bond to Pd(0) is rapid and exothermic.[1] On a large scale, this can lead to thermal runaways if reagent addition is not controlled.[1]

• Lithium-Halogen Exchange: When using

  -BuLi or -BuLi for lithiation, the exchange is extremely fast and exothermic.[1] Inadequate cooling (failure to maintain <-70°C) can result in uncontrollable side reactions or decomposition.[1]

Toxicological & Health Hazards[1][2][3][4][5][6][7][8]

Diiodopyridines are generally classified as Acute Toxins and Irritants .[1] The following data summarizes the consensus hazards for this class, using 2,6-diiodopyridine and 3,5-diiodopyridine as reference standards.

Table 1: Hazard Classification Summary

Hazard Category	GHS Classification	Signal Word	Hazard Statement	Mechanism of Action
Acute Toxicity (Oral)	Category 3 / 4	Danger	H301/H302: Toxic/Harmful if swallowed	Systemic absorption; potential interference with thyroid function (iodine release).[1]
Skin Corrosion/Irritation	Category 2	Warning	H315: Causes skin irritation	Direct chemical damage to the stratum corneum; potential sensitization.[1]
Eye Damage/Irritation	Category 2A	Warning	H319: Causes serious eye irritation	Mucous membrane inflammation; lachrymatory effects.[1]
STOT - Single Exposure	Category 3	Warning	H335: May cause respiratory irritation	Inhalation of dust/fines irritates the upper respiratory tract.[1]

Critical Note: While specific LD50 data for every isomer is rare, treat all diiodopyridines as highly toxic .[1] The metabolic release of iodide and the pyridine core's inherent toxicity necessitate a conservative safety approach.[1]

Operational Safety: A Self-Validating System

Safety is not just about PPE; it is about process integrity.[1] The following protocols are designed as "self-validating" systems—if the check fails, the workflow stops immediately.

Storage & Stability Protocol

Objective: Prevent homolysis of the C–I bond.[1]

• Light: Store in amber glass vials or wrap containers in aluminum foil. Strict exclusion of light is mandatory. [1]

• Temperature: Store at 2–8°C (refrigerated). Room temperature storage accelerates iodine liberation.[1]

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen) if the compound is to be stored for >1 month.[1]

The "Visual Integrity" Check (Pre-Experiment)

Before weighing or using the reagent, perform this visual pass/fail test.

• Inspect Color:

  • White/Off-White/Beige:PASS . Proceed.

  • Pink/Purple/Brown:[1]FAIL . Significant decomposition has occurred.[1] Free iodine is present.[1][2]

• Consequence of Failure:

  • Safety: Free iodine is corrosive and volatile.[1]

  • Remediation: Recrystallize (typically from ethanol/water or hexanes) or wash with sodium thiosulfate solution to quench free iodine before use.[1]

Safe Handling Workflow (DOT Visualization)

The following diagram illustrates the decision logic for handling diiodopyridines, integrating the visual integrity check.

Figure 1: Decision matrix for the safe retrieval and handling of light-sensitive diiodopyridines.

Experimental Protocols

Weighing and Transfer

Diiodopyridines are often fluffy solids that generate electrostatic dust.[1]

• Engineering Control: Always weigh inside a certified chemical fume hood.[1]

• Static Control: Use an anti-static gun on the weighing boat and spatula. This prevents "jumping" of toxic dust onto gloves or bench surfaces.[1]

• Containment: If transferring to a glovebox, pre-weigh in a vial, cap loosely, and purge in the antechamber. Do not evacuate the antechamber aggressively if the solid is fine, as it may sublime or disperse.[1]

Reaction Setup (Cross-Coupling)

When setting up a Suzuki or Sonogashira coupling:

• Solvent Degassing: Oxygen promotes homocoupling and catalyst oxidation.[1] Sparge solvents with Argon for 15-30 mins before adding the diiodopyridine.

• Order of Addition: Add the diiodopyridine last or strictly under counter-flow of inert gas to prevent exposure to air/moisture which might hydrolyze labile C-I bonds in the presence of strong bases.[1]

Reactivity & Decomposition Pathway (DOT Visualization)

Understanding the decomposition pathway helps in designing emergency responses.[1]

Figure 2: Mechanism of light/heat-induced degradation leading to iodine liberation.[1]

Emergency Response & Waste Management

Exposure Response

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[1] The iodine component can cause delayed pulmonary edema.[1]

• Skin Contact: Brush off loose particles before washing.[1] Rinse with copious water and soap.[1] If skin is stained yellow/brown (iodine stain), wash with a 5% sodium thiosulfate solution to reduce the iodine, then wash with soap.[1]

• Eye Contact: Rinse for 15 minutes.[1] Consult an ophthalmologist immediately.

Spill Cleanup

• Isolate: Evacuate the immediate area if dust is airborne.[1]

• Neutralize: If the spill is colored (pink/purple), cover with solid sodium thiosulfate or sodium bisulfite to quench free iodine.[1]

• Collect: Use a damp paper towel (to prevent dust) to wipe up the solid.[1] Place in a sealed bag.

Waste Disposal[1]

• Segregation: Do not mix with strong oxidizers or acids.[1]

• Classification: Dispose of as "Halogenated Organic Waste" .[1]

• Labeling: Explicitly label the waste container with "Contains Iodinated Compounds" to alert waste handlers of potential iodine release during incineration.[1]

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 69369, 3,5-Dibromopyridine (Analogous Hazard Profile).[1] Retrieved from [Link][1]

• European Chemicals Agency (ECHA). Registration Dossier: Pyridine derivatives and halogenated pyridines.[1] Retrieved from [Link](Note: Generalized link to ECHA search as specific dossier IDs vary by isomer).[1]

• Frank, F. J., et al. (2021). Synthesis and Reactivity of 3,5-Diiodo-BODIPYs via a Concerted, Double Aromatic Finkelstein Reaction.[1][3] Organic Letters.[1] (Discusses reactivity and handling of diiodo-intermediates). Retrieved from [Link][1]

• Purdue University. Potential Safety Hazards Associated with Pd-Catalyzed Cross-Coupling Reactions.[1] Retrieved from [Link][1]

Sources

• 1. jubilantingrevia.com [jubilantingrevia.com]
• 2. 3,5-Diiodopyridine | C5H3I2N | CID 5110200 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemistryviews.org [chemistryviews.org]

The Pyridine Paradox: From Coal Tar to C–H Activation

Topic: Discovery and History of Functionalized Pyridines Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide on the Evolution of Heterocyclic Functionalization

Executive Summary: The "Benzene" of Heterocycles

Pyridine (

) is the quintessential heterocycle of medicinal chemistry. Found in over 95 FDA-approved drugs—including blockbusters like Esomeprazole (Nexium), Amlodipine (Norvasc), and Imatinib (Gleevec)—it serves as a critical pharmacophore due to its ability to modulate solubility, hydrogen bonding, and metabolic stability.

However, for over a century, pyridine presented a "Reactivity Paradox." While structurally similar to benzene, its electron-deficient nature renders it inert to the classical Electrophilic Aromatic Substitution (EAS) that built the early dye and drug industries. This guide traces the technical evolution from the brute-force conditions of the 19th century to the precision of modern Iridium-catalyzed C–H activation, providing a self-validating framework for contemporary functionalization.

Historical Genesis: The Era of Isolation and Early Synthesis

The history of pyridine is a timeline of overcoming kinetic barriers.

1849: The Coal Tar Discovery

Scottish chemist Thomas Anderson first isolated pyridine from bone oil and coal tar. The name is derived from the Greek pyr (fire), referencing its flammability and origin in high-temperature heating.[1][2]

• Technical Insight: Early isolation was hampered by the presence of picolines (methylpyridines). Anderson’s success relied on fractional distillation combined with precipitation as double salts (e.g., with

  ), a purification logic still relevant in separating basic heterocycles today.

1881: The Hantzsch Synthesis

Arthur Hantzsch developed the first reliable synthetic route, a four-component condensation of an aldehyde, a

-keto ester, and ammonia.

• Mechanism: Involves a Knoevenagel condensation followed by a Michael addition and cyclization.

• Limitation: It produces 1,4-dihydropyridines, requiring an oxidative aromatization step (often using

  or ) to yield the pyridine core.

1914: The Chichibabin Reaction

Aleksei Chichibabin shattered the "inertness" dogma by demonstrating that while pyridine resists electrophiles, it is highly susceptible to nucleophiles.

• Reaction: Treatment of pyridine with sodium amide (

  ) yields 2-aminopyridine.[3]

• Significance: This was the first practical method to functionalize the ring directly, leveraging the electron-deficient C2/C6 positions.

Visualization: The Timeline of Discovery

Figure 1: The chronological evolution of pyridine chemistry, shifting from isolation to de novo synthesis, and finally to direct late-stage functionalization.[4][5][6][7]

The Reactivity Paradox: A Mechanistic Deep Dive

To functionalize pyridine effectively, one must understand the electronic landscape that dictates its reactivity.

The Problem: -Deficiency

The nitrogen atom in the ring is more electronegative than carbon, withdrawing electron density from the

-system.

• Result: The ring is deactivated. EAS (e.g., nitration) requires forcing conditions (

  , low yields) because the electrophile must attack an already electron-poor ring. Furthermore, acidic conditions protonate the nitrogen ( ), forming a pyridinium cation that is even more deactivated.

The Solution: Regioselective Targeting

• C2/C6 Positions: Highly electron-deficient (

  ). Ideal for Nucleophilic Aromatic Substitution (S_NAr) and radical additions (Minisci).

• C3/C5 Positions: Less deactivated. The only viable sites for classical EAS, but modern C–H Borylation targets these positions via steric control.

Comparative Analysis of Synthetic Methods

Methodology	Mechanism	Target Site	Key Reagents	Limitations
Classical EAS	Electrophilic Subst.	C3 (Meta)		Low yield, harsh conditions, pyridine poisoning.
Chichibabin	Nucleophilic Subst.[3][8]	C2 (Ortho)		Limited to amination; harsh basic conditions.
Suzuki-Miyaura	Pd-Catalyzed Cross-Coupling	C2/C3/C4		Requires pre-functionalized halopyridines; Lewis base poisoning of Pd.
Minisci Reaction	Radical Addition	C2/C4		Poor regioselectivity (mono vs bis) without modern modifications.
Ir-Catalyzed Borylation	C-H Activation	C3/C4/C5	, dtbpy	Steric control dominates; requires blocking groups for ortho-selectivity.

Visualization: The Reactivity Map

Figure 2: Reactivity map illustrating how different mechanistic classes target specific carbon positions on the pyridine ring.

Featured Protocol: Iridium-Catalyzed C–H Borylation

Why this protocol? It solves the "pre-functionalization" bottleneck. Instead of synthesizing a bromopyridine to do a Suzuki coupling, this method installs a boron handle directly onto the native heterocycle, enabling Late-Stage Functionalization (LSF).

The Challenge: Catalyst Poisoning

Pyridines are Lewis bases.[9] The nitrogen lone pair binds strongly to the Iridium center, shutting down catalysis. Expert Insight: To make this work, one must either use a bulky Lewis acid (like

) to block the nitrogen or rely on steric hindrance by using 2-substituted pyridines.

Self-Validating Protocol: Sterically Controlled C–H Borylation

Objective: Synthesis of 5-substituted-2-chloropyridine-3-boronic acid pinacol ester.

Reagents:

• Substrate: 2-chloropyridine (1.0 equiv)[4]

• Boron Source:

  (Bis(pinacolato)diboron) (0.55 equiv)

• Catalyst Precursor:

  (1.5 mol%)

• Ligand: dtbpy (4,4′-di-tert-butyl-2,2′-bipyridine) (3.0 mol%)

• Solvent: Hexane or THF (Anhydrous)

Step-by-Step Workflow:

• Catalyst Activation (The "Red Flag"):

  • In a glovebox (

    atm), mix , dtbpy, and in hexane.

  • Validation: The solution should turn from yellow to deep red/brown . If it stays yellow, the active catalytic species

    has not formed (check ligand purity).

• Substrate Addition:

  • Add 2-chloropyridine.[4] The 2-chloro substituent sterically blocks the N-atom, preventing catalyst poisoning.

• Reaction Monitoring (Gas Evolution):

  • Heat to 60-80°C in a sealed tube.

  • Validation: While not visible in a sealed tube, the mechanism releases

    gas. In an open system, bubbling would be observed. In a sealed system, ensure headspace is sufficient.

• Workup & Purification:

  • Evaporate volatiles.

  • Validation: The product is a boronic ester.[5] Avoid silica gel chromatography if the product is unstable (protodeboronation). Rapid filtration through a Celite/neutral alumina plug is preferred.

• Regioselectivity Check:

  • The bulky Ir-catalyst cannot access C3 (flanked by Cl) or C6 (flanked by N-lone pair).

  • Result: Borylation occurs exclusively at C4 or C5 (typically C5 for 2-substituted systems due to electronic activation).

Visualization: Protocol Logic Flow

Figure 3: Decision tree and workflow for the Iridium-catalyzed borylation protocol, highlighting the critical colorimetric validation step.

References

• Anderson, T. (1849).[1] "On the constitution of the volatile bases of coal-tar". Transactions of the Royal Society of Edinburgh. (Historical context via RSC).

• Hantzsch, A. (1881).[2] "Condensationprodukte aus Aldehydammoniak und Ketonartigen Verbindungen". Berichte der deutschen chemischen Gesellschaft.

• Chichibabin, A. E., & Zeide, O. A. (1914). "New Reaction for Compounds Containing the Pyridine Nucleus". Journal of the Russian Physical Chemical Society.

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds". Chemical Reviews.

• Ishiyama, T., Takagi, J., Ishida, K., Miyaura, N., Anastasi, N. R., & Hartwig, J. F. (2002). "Mild Iridium-Catalyzed Borylation of Arenes". Journal of the American Chemical Society.[10]

• Larsen, M. A., & Hartwig, J. F. (2014).[10] "Iridium-Catalyzed C–H Borylation of Heteroarenes: Scope, Regioselectivity, and Mechanism". Journal of the American Chemical Society.[10]

• Proctor, R. S. J., & Phipps, R. J. (2019). "Recent Advances in Minisci-Type Reactions". Angewandte Chemie International Edition.

Sources

• 1. Pyridine - Wikipedia [en.wikipedia.org]
• 2. acs.org [acs.org]
• 3. scientificupdate.com [scientificupdate.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Visible light-induced Minisci reaction through photoexcitation of surface Ti-peroxo species - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. Chichibabin reaction - Wikipedia [en.wikipedia.org]
• 9. Yoneda Labs [yonedalabs.com]
• 10. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Mastering Regioselectivity: A Detailed Protocol for the Suzuki Coupling of 5-Bromo-2,3-diiodopyridine

Introduction: The Strategic Importance of Polysubstituted Pyridines

Polysubstituted pyridine scaffolds are integral components in a vast array of functional molecules, from pharmaceuticals and agrochemicals to advanced materials.[1] The precise and controlled introduction of substituents onto the pyridine ring is a cornerstone of modern synthetic chemistry. Among the myriad of methods available, the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction stands out for its versatility, functional group tolerance, and relatively mild reaction conditions.[2] This application note provides a comprehensive guide to the Suzuki coupling of 5-bromo-2,3-diiodopyridine, a versatile building block that allows for sequential and site-selective functionalization, enabling the rapid construction of complex molecular architectures.

Understanding the Reactivity Landscape of 5-Bromo-2,3-diiodopyridine

The key to successfully employing 5-bromo-2,3-diiodopyridine in synthesis lies in understanding the differential reactivity of its three halogen substituents. In palladium-catalyzed cross-coupling reactions, the reactivity of halogens generally follows the order: I > Br > Cl > F.[3] This principle is fundamental to achieving regioselectivity in the functionalization of polyhalogenated heterocycles.

For 5-bromo-2,3-diiodopyridine, the two iodine atoms are significantly more reactive than the bromine atom. Furthermore, the electronic properties of the pyridine ring play a crucial role. The carbon atoms adjacent to the nitrogen (the α-positions, C2 and C6) are more electron-deficient and thus more susceptible to oxidative addition by the palladium catalyst. In the case of 5-bromo-2,3-diiodopyridine, the C2-iodine bond is the most activated position for the initial Suzuki coupling due to both the inherent reactivity of iodine and its position alpha to the ring nitrogen.

By carefully controlling the reaction conditions, it is possible to achieve selective mono-, di-, and even tri-substitution of the pyridine core, proceeding in a stepwise manner from the most to the least reactive site.

The Suzuki Coupling Mechanism: A Step-by-Step Look

The Suzuki-Miyaura coupling reaction proceeds through a catalytic cycle involving a palladium catalyst. A general understanding of this mechanism is essential for troubleshooting and optimizing reaction conditions.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (in this case, 5-bromo-2,3-diiodopyridine), forming a Pd(II) intermediate. This is typically the rate-determining step.

• Transmetalation: The organic group from the organoboron reagent (boronic acid or ester) is transferred to the palladium center, displacing the halide. This step is facilitated by a base, which activates the boronic acid.

• Reductive Elimination: The two organic groups on the palladium complex couple and are eliminated, forming the new carbon-carbon bond of the product and regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Experimental Protocols: Selective Suzuki Coupling of 5-Bromo-2,3-diiodopyridine

The following protocols are designed to achieve selective mono- and di-arylation of 5-bromo-2,3-diiodopyridine. The choice of catalyst, ligand, base, and solvent are critical for controlling the regioselectivity.

Protocol 1: Selective Mono-arylation at the C2-Position

This protocol targets the most reactive C2-iodine position, leaving the C3-iodine and C5-bromine intact for subsequent functionalization.

Table 1: Reaction Parameters for Selective C2-Arylation

Parameter	Condition	Rationale
Substrate	5-Bromo-2,3-diiodopyridine	Starting material with differential halogen reactivity.
Boronic Acid	Arylboronic acid (1.1 equiv)	The coupling partner. A slight excess ensures complete consumption of the limiting reagent.
Catalyst	Pd(PPh₃)₄ (5 mol%)	A common and effective catalyst for Suzuki couplings.
Base	K₂CO₃ (2.0 equiv)	A moderately strong base sufficient to promote transmetalation without causing side reactions.
Solvent	1,4-Dioxane/H₂O (4:1)	A common solvent system for Suzuki reactions, providing good solubility for both organic and inorganic reagents.
Temperature	85-95 °C	Provides sufficient energy for the reaction to proceed at a reasonable rate while minimizing potential side reactions.
Reaction Time	2-4 hours	Typically sufficient for complete conversion of the starting material.

Step-by-Step Procedure:

• To a clean, dry Schlenk flask, add 5-bromo-2,3-diiodopyridine (1.0 mmol), the desired arylboronic acid (1.1 mmol), and potassium carbonate (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the palladium catalyst, Pd(PPh₃)₄ (0.05 mmol, 5 mol%).

• Add the degassed solvent mixture of 1,4-dioxane and water (4:1, 10 mL).

• Stir the reaction mixture at 85-95 °C and monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel to yield the 2-aryl-5-bromo-3-iodopyridine.

Caption: Workflow for selective C2-arylation of 5-bromo-2,3-diiodopyridine.

Protocol 2: Stepwise Di-arylation at the C2 and C3-Positions

Following the initial C2-arylation, the resulting 2-aryl-5-bromo-3-iodopyridine can be subjected to a second Suzuki coupling to functionalize the C3-position.

Table 2: Reaction Parameters for C3-Arylation

Parameter	Condition	Rationale
Substrate	2-Aryl-5-bromo-3-iodopyridine	The product from Protocol 1.
Boronic Acid	Second arylboronic acid (1.2 equiv)	A slightly larger excess may be required for the less reactive C3-iodine.
Catalyst	Pd(dppf)Cl₂ (3 mol%)	A more robust catalyst that can be effective for less reactive halides.
Base	Cs₂CO₃ (2.5 equiv)	A stronger base to facilitate the coupling at the more sterically hindered and less reactive C3 position.
Solvent	Toluene/H₂O (5:1)	Toluene allows for higher reaction temperatures if necessary.
Temperature	100-110 °C	Increased temperature to overcome the higher activation energy for the second coupling.
Reaction Time	6-12 hours	Longer reaction times are often necessary for complete conversion.

Step-by-Step Procedure:

• To a clean, dry Schlenk flask, add the 2-aryl-5-bromo-3-iodopyridine (1.0 mmol), the second arylboronic acid (1.2 mmol), and cesium carbonate (2.5 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add the palladium catalyst, Pd(dppf)Cl₂ (0.03 mmol, 3 mol%).

• Add the degassed solvent mixture of toluene and water (5:1, 12 mL).

• Stir the reaction mixture at 100-110 °C and monitor the reaction progress.

• Upon completion, follow the workup and purification procedure as described in Protocol 1 to isolate the 2,3-diaryl-5-bromopyridine.

Troubleshooting and Optimization

• Low Yield: If the reaction stalls or gives a low yield, consider increasing the catalyst loading, using a more active ligand (e.g., a bulky biarylphosphine ligand), or employing a stronger base.[4]

• Side Reactions: The formation of homocoupled products can sometimes be observed. This can often be minimized by ensuring the reaction is thoroughly degassed and run under a strict inert atmosphere.

• Lack of Selectivity: If a mixture of mono-arylated products is obtained in the first step, it may be necessary to lower the reaction temperature or use a less active catalyst system to favor the more reactive C2-iodine.

Conclusion

The selective Suzuki-Miyaura coupling of 5-bromo-2,3-diiodopyridine offers a powerful and modular approach to the synthesis of highly substituted pyridines. By understanding the principles of halogen reactivity and carefully controlling the reaction conditions, researchers can achieve stepwise functionalization with a high degree of regioselectivity. The protocols outlined in this application note provide a robust starting point for the synthesis of a diverse range of complex pyridine-based molecules for applications in drug discovery and materials science.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews. [URL: https://pubs.acs.org/doi/10.1021/acs.chemrev.1c00211]
• Regioselective palladium-catalyzed Suzuki–Miyaura coupling reaction of 2,4,6-trihalogenopyrido[2,3-d]pyrimidines. Comptes Rendus Chimie. [URL: https://www.sciencedirect.com/science/article/pii/S163107481930016X]
• Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines with Aryl and Heteroaryl Boronic Acids. Molecules. [URL: https://www.mdpi.com/1420-3049/24/19/3573]
• Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki–Miyaura Cross-Coupling of Allylboronates and Aryl Halides. Accounts of Chemical Research. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4034293/]
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules. [URL: https://www.mdpi.com/1420-3049/22/2/190]
• A Simple, Modular Synthesis of Substituted Pyridines. Organic Letters. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2753730/]
• The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. [URL: https://www.mdpi.com/1420-3049/19/1/889]
• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene. Journal of the American Chemical Society. [URL: https://eprints.whiterose.ac.uk/175029/]
• Regioselective double Suzuki couplings of 4,5-dibromothiophene-2-carboxaldehyde. Tetrahedron Letters. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2783267/]
• A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings. Nature Protocols. [URL: https://pubmed.ncbi.nlm.nih.gov/23080097/]
• 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses. Chemical Communications. [URL: https://pubs.rsc.org/en/content/articlelanding/2003/cc/b302621g]
• Arylated Pyridines: Suzuki Reactions of O-Substituted 2,6-Dihalogenated-3-hydroxypyridines. Synthesis. [URL: https://www.researchgate.
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. ACS Publications. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8753424/]
• Palladium-Catalyzed Synthesis of Substituted Pyrido[2,3-d]pyridazines at Positions 5 and 8. Molecules. [URL: https://www.researchgate.
• Selective Palladium-Catalyzed Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes. European Journal of Organic Chemistry. [URL: https://www.researchgate.

Sources

• 1. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Ligand-Controlled Palladium-Catalyzed Regiodivergent Suzuki-Miyaura Cross-Coupling of Allylboronates and Aryl Halides - PMC [pmc.ncbi.nlm.nih.gov]

Mastering Regioselectivity: A Guide to the Selective Cross-Coupling Reactions of 5-Bromo-2,3-diiodopyridine

Introduction: The Architectural Value of Polysubstituted Pyridines

The pyridine scaffold is a cornerstone in medicinal chemistry and materials science, with its derivatives forming the basis of numerous pharmaceuticals, agrochemicals, and functional organic materials. The precise installation of substituents around the pyridine ring is paramount to tuning the molecule's steric and electronic properties, and thus its biological activity or material function. Among the myriad of substituted pyridines, the 2,3,5-trisubstituted pattern presents a significant synthetic challenge due to the inherent difficulties in achieving regioselective functionalization.

5-Bromo-2,3-diiodopyridine emerges as a highly versatile and strategic starting material for the synthesis of such complex pyridines. Its three distinct halogen atoms, each with a different propensity for undergoing cross-coupling reactions, allow for a stepwise and controlled introduction of various functionalities. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the selective cross-coupling reactions of 5-Bromo-2,3-diiodopyridine, focusing on Suzuki, Sonogashira, and Buchwald-Hartwig amination reactions. We will delve into the principles governing selectivity and provide detailed, field-proven protocols to empower your synthetic endeavors.

The Guiding Principle: Chemoselectivity in Palladium-Catalyzed Cross-Coupling

The ability to selectively functionalize one C-X bond in the presence of others is the cornerstone of the synthetic utility of polyhalogenated heterocycles. In palladium-catalyzed cross-coupling reactions, the reactivity of the carbon-halogen bond is the primary determinant of selectivity. The generally accepted order of reactivity is:

C-I > C-Br > C-Cl

This trend is primarily governed by the bond dissociation energies (BDEs) of the C-X bonds, with the weaker C-I bond being more susceptible to oxidative addition to the palladium(0) catalyst, which is the rate-determining step in many cross-coupling catalytic cycles.

In the case of 5-Bromo-2,3-diiodopyridine, this principle dictates that the two C-I bonds will be significantly more reactive than the C-Br bond. This inherent difference in reactivity allows for a two-stage functionalization strategy: initial selective coupling at the iodo positions, followed by a subsequent coupling at the bromo position under more forcing conditions.

Furthermore, the electronic and steric environment of the pyridine ring influences the relative reactivity of the two iodo substituents at the C2 and C3 positions. Generally, positions α to the nitrogen (C2 and C6) and the γ position (C4) are more activated towards oxidative addition due to the electron-withdrawing nature of the nitrogen atom. Therefore, the C2-I bond is anticipated to be more reactive than the C3-I bond.

Visualizing the Synthetic Strategy

The stepwise functionalization of 5-Bromo-2,3-diiodopyridine can be visualized as a hierarchical process, dictated by the inherent reactivity of the carbon-halogen bonds.

Caption: Stepwise functionalization of 5-Bromo-2,3-diiodopyridine.

Application Note 1: Selective Sonogashira Coupling at the C2-Position

The Sonogashira coupling, a palladium- and copper-co-catalyzed reaction between a terminal alkyne and an aryl/vinyl halide, is an excellent choice for the initial, highly selective functionalization of 5-Bromo-2,3-diiodopyridine. The mild reaction conditions typically employed for Sonogashira couplings are ideal for discriminating between the highly reactive C-I bonds and the less reactive C-Br bond.

Causality of Experimental Choices:

• Catalyst System: A combination of a palladium(0) source (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) and a copper(I) co-catalyst (CuI) is standard. The palladium catalyst facilitates the oxidative addition to the C-I bond, while the copper co-catalyst is believed to form a copper acetylide intermediate, which then undergoes transmetalation with the palladium complex.

• Ligand: Triphenylphosphine (PPh₃) is a commonly used ligand that provides a good balance of stability and reactivity for the palladium catalyst.

• Base: A mild amine base, such as triethylamine (TEA) or diisopropylethylamine (DIPEA), is crucial. It serves to deprotonate the terminal alkyne and to neutralize the hydrogen halide formed during the reaction.

• Solvent: Anhydrous and deoxygenated solvents like tetrahydrofuran (THF) or N,N-dimethylformamide (DMF) are used to prevent catalyst deactivation and unwanted side reactions.

• Temperature: Room temperature or slightly elevated temperatures are generally sufficient for the coupling at the highly reactive C-I bond, further enhancing the selectivity over the C-Br bond.

Detailed Protocol: Selective Monosubstitution via Sonogashira Coupling

Reagent/Parameter	Recommended Conditions	Notes
Substrate	5-Bromo-2,3-diiodopyridine (1.0 equiv)	Ensure high purity.
Alkyne	Terminal Alkyne (1.1-1.2 equiv)	Use a slight excess to ensure complete reaction of the more reactive iodide.
Palladium Catalyst	PdCl₂(PPh₃)₂ (2-5 mol%)	Handle under an inert atmosphere.
Copper Co-catalyst	CuI (3-10 mol%)	Freshly sourced CuI is recommended.
Ligand	PPh₃ (4-10 mol%)	Additional ligand can help stabilize the catalyst.
Base	Triethylamine (TEA) (2.0-3.0 equiv)	Must be anhydrous and freshly distilled.
Solvent	Anhydrous, Degassed THF or DMF	Use a sufficient volume to ensure good mixing.
Temperature	Room Temperature to 40 °C	Monitor reaction progress by TLC or LC-MS.
Reaction Time	2-12 hours	Reaction time will vary depending on the alkyne.
Atmosphere	Inert (Argon or Nitrogen)	Crucial for preventing catalyst decomposition.

Step-by-Step Methodology:

• To a flame-dried Schlenk flask under an inert atmosphere, add 5-Bromo-2,3-diiodopyridine, the palladium catalyst, copper(I) iodide, and triphenylphosphine.

• Add the anhydrous, degassed solvent, followed by the terminal alkyne and triethylamine via syringe.

• Stir the reaction mixture at the specified temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the 2-alkynyl-5-bromo-3-iodopyridine.

Application Note 2: Sequential Suzuki Coupling for Di- and Tri-substitution

The Suzuki-Miyaura coupling, which forges a carbon-carbon bond between an organoboron compound and an organohalide, is a robust and versatile tool for the subsequent functionalization of the remaining halogenated positions. By carefully tuning the reaction conditions, selective coupling at the C3-I bond and then the C5-Br bond can be achieved.

Causality of Experimental Choices for C3-I Coupling:

• Catalyst and Ligand: For the second coupling at the C3-I position, a slightly more active catalyst system may be required compared to the initial Sonogashira coupling. A common choice is Pd(PPh₃)₄ or a combination of a palladium precursor like Pd(OAc)₂ with a phosphine ligand. The choice of ligand can influence the reactivity and selectivity.

• Base: A stronger base compared to the Sonogashira coupling is typically needed for the Suzuki reaction. Carbonates (e.g., K₂CO₃, Cs₂CO₃) or phosphates (e.g., K₃PO₄) are commonly used in an aqueous solution or as a solid.

• Solvent System: A two-phase solvent system, such as toluene/water or dioxane/water, is often employed to dissolve both the organic-soluble reactants and the inorganic base.

• Temperature: Elevated temperatures (e.g., 80-100 °C) are generally necessary to drive the reaction to completion at the C3-I position.

Detailed Protocol: Selective Suzuki Coupling at the C3-Position

Reagent/Parameter	Recommended Conditions	Notes
Substrate	2-substituted-5-bromo-3-iodopyridine (1.0 equiv)	From the previous Sonogashira reaction.
Boronic Acid/Ester	Aryl/Heteroaryl Boronic Acid (1.2-1.5 equiv)	Use a slight excess.
Palladium Catalyst	Pd(PPh₃)₄ (3-5 mol%) or Pd(OAc)₂/SPhos (2-4 mol%)	SPhos can be effective for less reactive substrates.
Base	K₂CO₃ or Cs₂CO₃ (2.0-3.0 equiv)	Use an aqueous solution (e.g., 2 M).
Solvent	Toluene/Water (4:1) or Dioxane/Water (4:1)	Ensure thorough degassing.
Temperature	80-100 °C	Monitor reaction progress.
Reaction Time	4-24 hours	Dependent on the boronic acid.
Atmosphere	Inert (Argon or Nitrogen)

Step-by-Step Methodology:

• In a Schlenk flask under an inert atmosphere, combine the 2-substituted-5-bromo-3-iodopyridine, the boronic acid, and the palladium catalyst.

• Add the degassed solvent system and the aqueous base.

• Heat the reaction mixture to the specified temperature with vigorous stirring.

• Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature and dilute with water.

• Extract the product with an organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous sulfate, filter, and concentrate.

• Purify by column chromatography to yield the 2,3-disubstituted-5-bromopyridine.

Functionalization of the C5-Bromo Position:

To achieve the final trisubstituted pyridine, the C5-Br bond can be functionalized using a Suzuki coupling under more forcing conditions. This typically involves:

• More Active Catalyst Systems: Using more electron-rich and sterically hindered ligands such as SPhos, XPhos, or Buchwald's biarylphosphine ligands in combination with a palladium precursor like Pd₂(dba)₃ can facilitate the oxidative addition to the stronger C-Br bond.

• Higher Temperatures: Reaction temperatures may need to be increased to 100-120 °C.

• Stronger Bases: The use of stronger bases like K₃PO₄ might be necessary.

Application Note 3: Selective Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of C-N bonds. This reaction can be employed to introduce a wide variety of primary and secondary amines at the different positions of the pyridine ring, following the same principles of chemoselectivity.

Causality of Experimental Choices:

• Catalyst and Ligand: The choice of ligand is critical in Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands such as BINAP, Xantphos, or the Buchwald biarylphosphine ligands are essential for promoting the reductive elimination step and preventing β-hydride elimination.

• Base: A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are standard.

Detailed Protocol: Selective Amination

Reagent/Parameter	Recommended Conditions	Notes
Substrate	Halopyridine (1.0 equiv)	e.g., 2,3-disubstituted-5-bromopyridine
Amine	Primary or Secondary Amine (1.1-1.5 equiv)
Palladium Precursor	Pd₂(dba)₃ (1-3 mol%) or Pd(OAc)₂ (2-5 mol%)
Ligand	Xantphos or a Buchwald Ligand (e.g., XPhos) (2-6 mol%)	The choice of ligand is crucial and may require screening.
Base	NaOtBu or LHMDS (1.5-2.0 equiv)	Handle under strictly anhydrous conditions.
Solvent	Anhydrous, Degassed Toluene or Dioxane
Temperature	80-110 °C
Reaction Time	6-24 hours
Atmosphere	Inert (Argon or Nitrogen)

Step-by-Step Methodology:

• To a glovebox or under a strictly inert atmosphere, add the halopyridine, palladium precursor, ligand, and base to a dry reaction vessel.

• Add the anhydrous, degassed solvent.

• Add the amine via syringe.

• Seal the vessel and heat the reaction mixture with stirring.

• Monitor the reaction progress.

• Upon completion, cool the reaction, quench carefully with water or a saturated aqueous solution of NH₄Cl.

• Extract the product, dry the organic phase, and concentrate.

• Purify by column chromatography.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Reactivity	- Inactive catalyst- Poor quality reagents/solvents- Insufficient temperature	- Use fresh, high-purity catalyst and reagents.- Ensure solvents are anhydrous and thoroughly degassed.- Gradually increase the reaction temperature.
Poor Selectivity	- Reaction conditions too harsh- Incorrect catalyst/ligand system	- For initial couplings, use milder conditions (lower temperature, weaker base).- Screen different ligands to fine-tune selectivity.
Formation of Side Products	- Homocoupling of boronic acids or alkynes- Protodehalogenation	- Ensure a strictly inert atmosphere.- Use a slight excess of the coupling partner, but avoid a large excess.
Difficulty in Purification	- Similar polarity of starting material and product	- Optimize reaction conversion to minimize starting material.- Explore different solvent systems for chromatography.

Safety Considerations

• Palladium Catalysts: Palladium compounds can be toxic and should be handled in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Phosphine Ligands: Many phosphine ligands are air-sensitive and can be pyrophoric. They should be handled under an inert atmosphere.

• Bases: Strong bases like NaOtBu and LHMDS are corrosive and moisture-sensitive. Handle with care and under anhydrous conditions.

• Solvents: Organic solvents are flammable and should be used in a fume hood away from ignition sources.

Conclusion

5-Bromo-2,3-diiodopyridine is a powerful and versatile building block for the synthesis of complex, polysubstituted pyridines. By leveraging the principles of chemoselectivity in palladium-catalyzed cross-coupling reactions, a stepwise and controlled functionalization of this substrate can be achieved. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the rich chemistry of this valuable synthetic intermediate. Careful optimization of reaction conditions, particularly the choice of catalyst, ligand, and base, will be key to achieving high yields and selectivities in the synthesis of novel pyridine derivatives for applications in drug discovery and materials science.

References

• Corbet, J.-P., & Mignani, G. (2006). Selected Patented Cross-Coupling Reaction Technologies. Chemical Reviews, 106(7), 2651–2710. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Palladium-Catalyzed Amine, Amide, and Carbamate Arylation. Chemical Reviews, 116(19), 12564–12649. [Link]

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. [Link]

• Handy, S. T., & Zhang, Y. (2006). A simple guide for predicting regioselectivity in the coupling of polyhaloheteroaromatics. Chemical Communications, (3), 299–301. [Link]

Application Note: Orthogonal Functionalization of 5-Bromo-2,3-diiodopyridine in Medicinal Chemistry

Executive Summary

In the "Design-Make-Test" cycle of drug discovery, 5-Bromo-2,3-diiodopyridine serves as a high-value "programmable" scaffold. Its utility lies in the distinct electronic and steric environments of its three halogen substituents, enabling orthogonal functionalization . By exploiting the reactivity hierarchy (

), medicinal chemists can sequentially install three different pharmacophores with high regiocontrol.

This guide provides validated protocols for the sequential elaboration of this scaffold, focusing on Palladium-catalyzed cross-couplings (Suzuki-Miyaura) to generate trisubstituted pyridine libraries often found in kinase inhibitors and GPCR ligands.

The Reactivity Landscape

To successfully utilize this scaffold, one must understand the underlying mechanistic hierarchy. The reactivity is governed by two factors: Bond Dissociation Energy (BDE) and Electronic Activation .

• Position 2 (C2-I): Most Reactive. The C-I bond is weak, and the adjacent nitrogen atom exerts a strong inductive electron-withdrawing effect (

  ), making this position highly electrophilic and prone to rapid oxidative addition by Pd(0).

• Position 3 (C3-I): Moderately Reactive. While it possesses a weak C-I bond, it lacks the direct

  -activation of the nitrogen. Once C2 is substituted (especially with an aryl group), steric hindrance may slightly retard reactivity, requiring elevated temperatures.

• Position 5 (C5-Br): Least Reactive. The C-Br bond is significantly stronger than C-I. Furthermore, the

  -position is electronically neutral compared to -positions. Functionalization here typically requires specialized electron-rich ligands (e.g., Buchwald ligands) and higher temperatures.

Reactivity Visualization

The following diagram illustrates the sequential logic required for preventing "scrambling" (regioisomeric mixtures).

Caption: Logical workflow for sequential substitution based on electronic and bond-strength discrimination.

Detailed Experimental Protocols

These protocols are designed to be self-validating . The success of Step 1 is the prerequisite for Step 2.

Protocol A: C2-Selective Suzuki-Miyaura Coupling

Objective: Install the first diversity element at C2 without touching C3 or C5. Critical Control Point: Stoichiometry. Use a slight deficit of boronic acid (0.95 eq) to prevent "double coupling" at C3.

Materials:

• Substrate: 5-Bromo-2,3-diiodopyridine (1.0 eq)

• Reagent: Aryl Boronic Acid (

  ) (0.95 eq)

• Catalyst:

  (5 mol%) - Standard catalyst is sufficient due to high C2 reactivity.

• Base:

  (2.0 M aqueous, 2.0 eq)

• Solvent: DME (Dimethoxyethane) or Toluene/EtOH (4:1)

Procedure:

• Setup: Charge a reaction vial with 5-bromo-2,3-diiodopyridine, boronic acid, and

  . Purge with or Argon for 5 minutes.

• Solvation: Add degassed solvent and aqueous base.

• Reaction: Stir at Room Temperature (20–25°C) .

  • Note: Heating is rarely needed for C2-I and increases the risk of C3 byproduct.

• Monitoring (Self-Validation): Check LCMS at 2 hours.

  • Success Indicator: Disappearance of starting material (M+). Appearance of Product (M+Ar-I).

  • Isotope Pattern: The product should still show the 1:1 doublet characteristic of a mono-brominated species (from the remaining C5-Br).

• Workup: Dilute with EtOAc, wash with water/brine. Dry (

  ) and concentrate.

• Purification: Flash chromatography. (Note: The C2-substituted product is usually significantly more polar or distinct in

  than the di-iodo precursor).

Protocol B: C3-Selective Coupling (on C2-substituted scaffold)

Objective: Functionalize the sterically crowded C3 position. Critical Control Point: Temperature.[1] The C3-I bond requires thermal energy to undergo oxidative addition, but not enough to activate the C5-Br.

Materials:

• Substrate: Product from Protocol A (1.0 eq)

• Reagent: Aryl Boronic Acid (

  ) (1.1 - 1.2 eq)

• Catalyst:

  (5 mol%) or

  • Note: Bidentate ligands like dppf are robust; however, if

    (at C2) is very bulky (ortho-substituted), use a smaller phosphine or SPhos to facilitate approach.

• Base:

  (3.0 eq) or

• Solvent: 1,4-Dioxane (anhydrous)

Procedure:

• Setup: Combine substrate, boronic acid, base, and catalyst in a pressure vial under Argon.

• Reaction: Heat to 60–80°C .

  • Caution: Do not exceed 90°C to avoid activating the C5-Br.

• Monitoring: LCMS at 4–6 hours.

  • Success Indicator: Loss of Iodine.[2] The mass spectrum should still show the Bromine isotope pattern (

    ).

• Workup: Standard aqueous extraction.

• Purification: Isolate the 2,3-diaryl-5-bromopyridine.

Protocol C: C5-Functionalization (The "Hard" Step)

Objective: Replace the unreactive C5-Bromine. Critical Control Point: Ligand Selection. Standard

often fails here.

Materials:

• Substrate: Product from Protocol B (1.0 eq)

• Reagent: Boronic acid, amine, or alkyne.[3][4]

• Catalyst System:

  (2 mol%) + XPhos or SPhos (4-8 mol%).

  • Why: These electron-rich, bulky Buchwald ligands facilitate oxidative addition into electron-neutral/deactivated C-Br bonds.

• Base:

  (3.0 eq)

• Solvent: Toluene or n-Butanol (for aminations)

Procedure:

• Reaction: Heat to 100–110°C (reflux) for 12–24 hours.

• Monitoring: LCMS. Look for the loss of the Bromine isotope pattern.

• Result: A fully substituted, non-symmetrical pyridine scaffold.

Data Summary & Troubleshooting

Variable	Step 1 (C2)	Step 2 (C3)	Step 3 (C5)
Leaving Group	Iodine (Activated)	Iodine (Steric/Neutral)	Bromine (Deactivated)
Temp	25°C	60–80°C	100–120°C
Catalyst			/
Stoichiometry	0.95 eq (Strict)	1.1 eq	1.5 eq
Risk	Double coupling at C3	Activation of C5-Br	Protodehalogenation

Common Pitfalls

• Scrambling (Halogen Dance): Avoid using strong organolithium bases (e.g., n-BuLi) on the di-iodo scaffold if you intend to keep the regiochemistry defined. Pd-catalysis is safer than Li-halogen exchange for maintaining positional integrity [1].

• Hydrodehalogenation: If the C5-Br is lost (replaced by H) during Step 2, ensure your solvent is rigorously dry and lower the temperature slightly.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes. Source: Chemical Reviews (ACS). Context: Comprehensive review on the reactivity order of polyhalogenated heterocycles, confirming the C2 > C3 > C5 hierarchy for pyridines. URL:[Link]

• Regioselectivity in Suzuki Cross-Coupling of Dihalopyridines. Source: Journal of Organic Chemistry / NIH. Context: Discusses the electronic activation of C2-halogens and the use of steric control for subsequent couplings. URL:[Link]

• 5-Bromo-2-iodopyrimidine as a Model System. Source: Chemical Communications (RSC). Context: Validates the superior reactivity of C2-I over C5-Br in analogous heterocyclic systems. URL:[Link]

• Buchwald Ligands for Deactivated Pyridines. Source: Organic Chemistry Portal / Synlett. Context: Protocols for activating the C5-Br bond using Pd2(dba)3/P(t-Bu)3 or XPhos. URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]

5-Bromo-2,3-diiodopyridine in organic semiconductor synthesis

This guide outlines the strategic application of 5-Bromo-2,3-diiodopyridine as a high-precision scaffold for constructing complex organic semiconductor (OSC) architectures.

Unlike symmetric building blocks, this tri-halogenated core offers three distinct reactivity tiers (C2-I > C3-I > C5-Br), enabling the programmed assembly of asymmetric Donor-Acceptor (D-A) systems, "kinked" polymer backbones, or twisted intramolecular charge transfer (TICT) emitters for OLEDs.

Part 1: Strategic Utility in Molecular Design

The "Selectivity Trinity" Principle In organic electronics, controlling the sequence of functionalization is critical for defining energy levels (HOMO/LUMO) and solubility. 5-Bromo-2,3-diiodopyridine allows for a predictable 3-Step Sequential Functionalization :

• Site A (C2-Iodine): Highest Reactivity. Activated by the adjacent nitrogen (α-position) and the weak C-I bond. Ideal for attaching the primary electron-donating unit (e.g., Thiophene, Carbazole).

• Site B (C3-Iodine): Intermediate Reactivity. Less activated (β-position) but the C-I bond is still more reactive than C-Br. This site is crucial for introducing steric bulk (to tune dihedral angles) or solubilizing side chains.

• Site C (C5-Bromine): Lowest Reactivity. The C-Br bond is robust enough to survive the first two coupling events. This site serves as the polymerization handle or the terminal capping point.

Part 2: Synthesis of the Core Scaffold

Since 5-Bromo-2,3-diiodopyridine is not a standard commodity chemical, it must be synthesized from 2-amino-5-bromopyridine. This protocol ensures high purity, essential for semiconductor grade materials (99.9%+).

Protocol 1: Synthesis of 5-Bromo-2,3-diiodopyridine

Reaction Scheme:

• Step 1: Electrophilic Iodination of 2-amino-5-bromopyridine (Targeting C3).

• Step 2: Sandmeyer-type substitution of the C2-Amino group with Iodine.

Step-by-Step Methodology:

• C3-Iodination:

  • Reagents: 2-Amino-5-bromopyridine (1.0 eq), Periodic Acid (

    , 0.25 eq), Iodine ( , 0.5 eq).

  • Solvent: Acetic Acid/Water/Sulfuric Acid.

  • Procedure: Dissolve starting material in acetic acid at 80°C. Add

    followed by portion-wise addition of iodine and periodic acid. Stir for 4 hours.

  • Purification: Neutralize with NaOH. Filter the precipitate.[1] Recrystallize from Ethanol.[2]

  • Yield Target: >75% of 2-Amino-5-bromo-3-iodopyridine .[3]

• C2-Diazotization/Iodination (Sandmeyer):

  • Reagents: 2-Amino-5-bromo-3-iodopyridine (1.0 eq),

    (1.5 eq), KI (2.0 eq), or .

  • Procedure: Suspend amine in acid at 0°C. Add aqueous

    dropwise (maintain <5°C) to form the diazonium salt. After 30 min, add aqueous KI slowly. The solution will turn dark/purple. Allow to warm to RT and stir for 2 hours.

  • Workup: Quench with saturated

    (sodium thiosulfate) to remove excess iodine (color change from purple to yellow/clear). Extract with DCM.[4]

  • Purification: Flash column chromatography (Hexane/EtOAc).

  • Final Product:5-Bromo-2,3-diiodopyridine (Pale yellow solid).

Part 3: Sequential Cross-Coupling Protocols

This section details the logic for selective backbone construction.

Protocol 2: Site-Selective Suzuki-Miyaura Coupling

Objective: Attach a Donor unit (e.g., Thiophene) exclusively at C2.

Reagents:

• Substrate: 5-Bromo-2,3-diiodopyridine (1.0 eq).

• Boronic Acid: 2-Thiopheneboronic acid (1.05 eq).

• Catalyst:

  (3 mol%) — Note: A mild catalyst prevents oxidative addition at C3/C5.

• Base:

  (2M aqueous).

• Solvent: Toluene/Ethanol (4:1).

Procedure:

• Degas solvents with Argon for 30 mins (Oxygen scavenges phosphines, leading to homocoupling).

• Mix substrate and catalyst in the glovebox or under Argon stream.

• Heat to 60°C (Do not reflux yet). The C2-I bond reacts significantly faster than C3-I at lower temperatures.

• Monitor via TLC/HPLC. Stop immediately upon consumption of starting material to prevent double addition.

Data Summary: Reactivity & Conditions

Reaction Site	Leaving Group	Bond Energy (approx)	Coupling Temp	Catalyst Preference
C2 (Alpha)	Iodine	~55 kcal/mol	40-60°C
C3 (Beta)	Iodine	~65 kcal/mol	70-90°C
C5 (Beta)	Bromine	~80 kcal/mol	>100°C	/ S-Phos

Part 4: Visualization of Reaction Logic

The following diagram illustrates the sequential synthesis flow, highlighting the branching decision points based on site-selectivity.

Caption: Sequential functionalization workflow of 5-Bromo-2,3-diiodopyridine, exploiting the reactivity hierarchy of halogen substituents.

Part 5: Troubleshooting & Expert Insights

1. The "Scrambling" Risk (Halogen Dance)

• Issue: Under highly basic conditions (e.g., using t-BuLi or LDA), halogens on the pyridine ring can migrate (Halogen Dance mechanism) to thermodynamically more stable positions.

• Solution: Avoid Lithium-Halogen exchange protocols for the first two steps. Stick to Palladium-catalyzed cross-couplings (Suzuki, Stille, Sonogashira) which proceed via oxidative addition and generally preserve regiochemistry.

2. Dehalogenation

• Issue: Loss of the Iodine at C3 during the C2-coupling step.

• Mechanism:

  -hydride elimination from the organometallic intermediate or reduction by the solvent (ethanol).

• Correction: Use DMF or Toluene instead of alcoholic solvents if hydrodehalogenation is observed. Switch to a bulky phosphine ligand (e.g., S-Phos) which accelerates the reductive elimination of the desired product over side reactions.

3. Purification of Intermediates

• Since the polarity difference between the mono-coupled (C2) and di-coupled (C2+C3) byproducts can be small, Recycling GPC (Gel Permeation Chromatography) is often superior to standard silica flash chromatography for isolating the intermediate species in high purity (>99.5%) required for device performance.

References

• Synthesis of 2-Amino-5-bromo-3-iodopyridine (Precursor)

  • Methodology: Iodination of aminopyridines using periodic acid/iodine systems.
  • Source:International Journal of Simulation: Systems, Science and Technology. "Synthesis of 2-Amino-5-Bromo-3-Iodopyridine".

  • (PDF)

• General Reactivity of Halopyridines in Cross-Coupling

  • Concept: Site-selectivity rules (C2 vs C3 vs C4) and Halogen reactivity (I > Br > Cl).
  • Source:Chemical Reviews.

• Sandmeyer Reaction for Iodopyridines

  • Methodology: Conversion of 2-amino-pyridine derivatives to 2-iodo-pyridines via diazonium salts.
  • Source:GuideChem Applic

• Organic Semiconductor Design (D-A Polymers)

  • Context: Use of halogenated pyridine building blocks in conjug
  • Source:Sigma-Aldrich (Merck) Technical Article. "Organic Semiconductors for Advanced Electronics".

Sources

• 1. 5-Bromo-2-iodopyridine synthesis - chemicalbook [chemicalbook.com]
• 2. ijssst.info [ijssst.info]
• 3. Page loading... [wap.guidechem.com]
• 4. Page loading... [wap.guidechem.com]

Application Note: Precision Sonogashira Coupling of Diiodopyridines

Executive Summary & Strategic Importance

Diiodopyridines (DIPs) are critical scaffolds in the synthesis of molecular wires, kinase inhibitors, and pyridine-based ligands. However, they present a unique synthetic paradox:

• High Reactivity: The electron-deficient pyridine ring facilitates rapid oxidative addition at the C-I bond.

• Selectivity Control: In symmetric isomers (2,6-DIP and 3,5-DIP), distinguishing between the first and second coupling events (mono- vs. bis-alkynylation) is statistically and kinetically difficult.

This guide provides optimized protocols to navigate these challenges, moving beyond "standard" conditions to precision-engineered systems that control symmetry breaking and catalyst longevity .

Mechanistic Logic & Regioselectivity

To optimize conditions, one must understand the electronic landscape of the pyridine ring. The nitrogen atom exerts a strong inductive ($ -I

-M $) withdrawal effect.

• 2,6-Diiodopyridine: The C2 and C6 positions are highly electron-deficient (activated). Oxidative addition of Pd(0) is rapid, often occurring at room temperature. Challenge: Preventing over-reaction (bis-coupling).

• 3,5-Diiodopyridine: The C3 and C5 positions are less influenced by the nitrogen's electron withdrawal. These bonds are electronically similar to iodobenzene. Challenge: Sluggish reactivity requiring higher energy or specialized ligands.

Visualization: Reactivity & Decision Logic

The following diagram illustrates the decision matrix for selecting the correct protocol based on the substrate and target.

Figure 1: Strategic decision tree for selecting reaction conditions based on electronic activation of the pyridine ring.

Detailed Experimental Protocols

Protocol A: Symmetry Breaking (Mono-Alkynylation of 2,6-Diiodopyridine)

Objective: Synthesize 2-alkynyl-6-iodopyridine while minimizing the bis-alkynyl byproduct. Mechanism: Kinetic control. By keeping the temperature low and the alkyne concentration limiting, we exploit the statistical probability that the Pd(II) species will encounter a fresh diiodide molecule rather than the mono-product.

Materials:

• 2,6-Diiodopyridine (1.0 equiv)

• Terminal Alkyne (0.95 - 1.0 equiv) [CRITICAL: Do not use excess]

• PdCl₂(PPh₃)₂ (2-3 mol%)

• CuI (1-2 mol%)

• Solvent: THF (Anhydrous)

• Base: Triethylamine (Et₃N) or Diisopropylamine (DIPA)

Step-by-Step Methodology:

• Degassing: In a flame-dried Schlenk flask, dissolve 2,6-diiodopyridine in THF (0.1 M concentration). Degas via sparging with Argon for 15 minutes. Note: Oxygen promotes Glaser homocoupling of the alkyne, which consumes your limiting reagent and ruins stoichiometry.

• Catalyst Loading: Add PdCl₂(PPh₃)₂ and CuI under positive Argon flow. The solution typically turns yellow.

• Base Addition: Add degassed Et₃N (2.0 equiv).

• Controlled Addition (The "Slow-Drip"): Dissolve the terminal alkyne (1.0 equiv) in a separate vial of THF. Add this solution dropwise to the reaction mixture over 1 hour using a syringe pump or addition funnel.

  • Temperature: Maintain reaction at 0°C to RT . Do not heat.

• Monitoring: Monitor by TLC or LC-MS every 30 minutes. Look for the disappearance of the diiodide. Stop the reaction when the diiodide is <5% to prevent bis-coupling.

• Workup: Filter through a pad of Celite to remove Pd/Cu salts. Concentrate and purify via column chromatography.

Key Outcome: Expect ~60-70% yield of mono-product. The unreacted diiodide can be recovered due to the polarity difference.

Protocol B: Exhaustive Bis-Alkynylation (3,5-Diiodopyridine)

Objective: Install two alkyne units on the electronically neutral 3,5-positions. Mechanism: Thermodynamic control. High energy is required to overcome the higher activation barrier of oxidative addition at C3/C5.

Materials:

• 3,5-Diiodopyridine (1.0 equiv)

• Terminal Alkyne (2.5 - 3.0 equiv)

• Pd(PPh₃)₄ (5 mol%) or PdCl₂(PPh₃)₂

• CuI (3-5 mol%)

• Solvent: DMF or Toluene (for higher boiling points)

• Base: Et₃N or Piperidine

Step-by-Step Methodology:

• Setup: Combine 3,5-diiodopyridine, Pd catalyst, and CuI in a pressure vial or heavy-walled flask.

• Solvent/Base: Add DMF and Et₃N (excess, 4-5 equiv). Sparge with Argon.

• Alkyne Addition: Add the terminal alkyne in one portion.

• Thermal Activation: Heat the reaction to 80–100°C .

  • Note: If using volatile alkynes (e.g., trimethylsilylacetylene), use a sealed tube to prevent reagent loss.

• Reaction Time: These reactions are slower. Allow 12–24 hours.

• Workup: DMF is difficult to remove. Dilute with diethyl ether/EtOAc and wash 3x with water/brine to remove DMF. Dry organic layer over Na₂SO₄.

Protocol C: Copper-Free Sonogashira (Medical Chemistry Grade)

Objective: Avoid copper contamination (toxic) and eliminate Glaser homocoupling (alkyne dimerization). Application: Synthesis of API intermediates where trace metal limits are strict.

Materials:

• Diiodopyridine Substrate[1]

• Catalyst: PdCl₂(PCy₃)₂ or Pd(OAc)₂ + XPhos (Buchwald Ligands)

• Base: Cesium Carbonate (Cs₂CO₃) or DABCO

• Solvent: 1,4-Dioxane or Acetonitrile

Methodology:

• Mix substrate, Pd catalyst (3-5 mol%), and inorganic base (2.5 equiv) in Dioxane.

• Add alkyne (1.1 equiv for mono, 2.5 for bis).

• Heat to 60-80°C . Copper-free cycles generally require higher activation energy than Pd/Cu cycles.

• Advantage: The crude mixture is often cleaner due to the absence of alkyne dimers.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Glaser Coupling (Alkyne Dimer)	Oxygen presence; CuI used with reactive alkyne.[2]	rigorously degas solvents; Switch to Protocol C (Cu-free).
Low Conversion (3,5-DIP)	Oxidative addition is too slow; Catalyst death.	Switch to electron-rich bulky ligands (SPhos, XPhos) to facilitate oxidative addition. Increase Temp.
Bis-product in Mono-reaction	Alkyne excess; Fast addition; High Temp.	Use 0.9 equiv alkyne; Slow addition (syringe pump); Cool to 0°C.
Pd Black Precipitation	Catalyst decomposition (ligand dissociation).	Add excess ligand (PPh₃); Ensure O₂ exclusion.

Workflow Visualization: The Catalytic Cycle

Understanding the specific failure points in the pyridine cycle is crucial.

Figure 2: The Pd/Cu catalytic cycle highlighting the Oxidative Addition bottleneck for 3,5-DIP and the Glaser coupling risk in the Copper cycle.

References

• Regioselectivity in Dihalopyridines: Org. Chem. Front., 2022, 9 , 5536-5543.[1]

• General Sonogashira Mechanism & Reviews: Chem. Rev., 2011, 111 , 3, 1937–1980.

• Copper-Free Methodologies: RSC Adv., 2021, 11 , 6834.

• Protocol Standards for Pyridine Coupling: BenchChem Application Notes, 2025.

Disclaimer: These protocols involve the use of transition metals and organic solvents. All experiments should be conducted in a fume hood with appropriate PPE.

Sources

• 1. snu.elsevierpure.com [snu.elsevierpure.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

catalyst selection for selective coupling of 5-Bromo-2,3-diiodopyridine

Application Note: High-Precision Regiocontrol in the Functionalization of 5-Bromo-2,3-diiodopyridine

Executive Summary

The scaffold 5-Bromo-2,3-diiodopyridine represents a high-value "trident" intermediate in medicinal chemistry, particularly for kinase inhibitors and complex heterocycles.[1] Its utility lies in the presence of three distinct halogen handles, theoretically allowing for the sequential installation of three different functional groups.

However, this scaffold presents a formidable challenge: Regiodifferentiation .[1] While the reactivity difference between Iodine and Bromine is distinct (

), distinguishing between the two iodine atoms at the C2 and C3 positions requires precise catalyst control.

Core Thesis: The C2-Iodide is electronically activated by the adjacent pyridine nitrogen (inductive effect,

-position), making it the most reactive site. The C3-Iodide is the second most reactive, followed by the C5-Bromide. This guide details the catalyst systems required to exploit this hierarchy, enabling a programmable functionalization sequence.

Mechanistic Hierarchy & Reactivity Analysis

To design a successful protocol, one must understand the electronic and steric landscape of the substrate.

Reactivity Order (Oxidative Addition)

• C2-I (Position

  ): Most Reactive.[1] The adjacent nitrogen lowers the electron density of the C-I bond, lowering the transition state energy for oxidative addition by Palladium(0).

• C3-I (Position

  ): Moderately Reactive. Less electron-deficient than C2.[1] Sterically sandwiched between the C2-I and C4-H.[1]

• C5-Br (Position

  ): Least Reactive. The C-Br bond is significantly stronger (BDE ~81 kcal/mol) than the C-I bond (BDE ~65 kcal/mol).

The "Cluster" Risk

Recent studies indicate that multinuclear Pd clusters (nanoparticles) can sometimes alter regioselectivity, favoring sterically accessible sites over electronically activated ones. To maintain C2-selectivity, mononuclear Pd species stabilized by bulky phosphine ligands are preferred to prevent cluster formation.[1]

Catalyst Selection Matrix

The following table outlines the optimal catalyst systems for each stage of functionalization.

Target Site	Halogen	Reactivity	Recommended Catalyst System	Ligand Characteristics	Key Conditions
Step 1: C2	Iodine	High	Pd(PPh ) (3-5 mol%)	Monodentate, moderately bulky (Cone angle 145°)	Strict 1.0 eq.[1] nucleophile , mild heat (40-60°C), weak base (Na CO ).[1]
Step 2: C3	Iodine	Medium	Pd(dppf)Cl or Pd(PPh )	Bidentate (dppf) prevents -hydride elimination; robust.	Higher temp (80-90°C), stronger base (K PO ).[1]
Step 3: C5	Bromine	Low	Pd (dba) + XPhos	Dialkylbiaryl phosphine (Buchwald); electron-rich to activate C-Br.[1]	High temp (100°C+), strong base (Cs CO or K PO ).[1]

Visualization: Reactivity & Workflow

The following diagram illustrates the sequential logic and potential pitfalls (e.g., over-reaction).

Caption: Sequential functionalization pathway. Blue arrow indicates the critical regioselective step controlled by stoichiometry and catalyst choice.

Detailed Experimental Protocols

Protocol A: C2-Selective Suzuki-Miyaura Coupling

Objective: Install the first aryl group at the C2 position while preserving the C3-I and C5-Br bonds.

Reagents:

• 5-Bromo-2,3-diiodopyridine (1.0 equiv)[1]

• Aryl Boronic Acid (1.05 equiv) — Do not exceed 1.1 equiv.

• Catalyst: Pd(PPh

  ) (Tetrakis(triphenylphosphine)palladium(0)) (5 mol%)

• Base: Na

  CO (2.0 M aqueous solution, 2.5 equiv)[1]

• Solvent: DME (Dimethoxyethane) or Toluene/Ethanol (4:1)

Procedure:

• Setup: In a glovebox or under strictly inert atmosphere (Ar/N

  ), charge a reaction vial with 5-Bromo-2,3-diiodopyridine (1.0 eq), Aryl Boronic Acid (1.05 eq), and Pd(PPh ) (0.05 eq).

• Solvent Addition: Add degassed DME (0.1 M concentration relative to substrate).[1] Stir to dissolve.

• Base Addition: Add degassed 2.0 M Na

  CO solution.

• Reaction: Seal the vial and heat to 50–60°C . Monitor by LCMS every 2 hours.

  • Critical Checkpoint: Stop the reaction immediately upon consumption of the starting material. Prolonged heating will initiate C3 coupling.[1]

• Workup: Dilute with EtOAc, wash with water and brine. Dry over Na

  SO .

• Purification: Flash column chromatography (Hexanes/EtOAc). The C2-product usually elutes first, followed by trace bis-coupled byproducts.[1]

Protocol B: Sequential C3-Coupling

Objective: Functionalize the remaining C3-Iodide.

Reagents:

• 2-Aryl-3-iodo-5-bromopyridine (Product from Protocol A)[1]

• Second Aryl Boronic Acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl

  ·DCM (5 mol%)

• Base: K

  PO (3.0 equiv)

• Solvent: 1,4-Dioxane/Water (9:1)[1]

Procedure:

• Combine the C2-substituted substrate, new boronic acid, base, and catalyst in a reaction vessel.[1]

• Add degassed solvent.[1]

• Heat to 80–90°C for 4–12 hours.

• Note: The C5-Bromide is stable under these conditions provided highly active ligands (like SPhos) are not used.

Protocol C: C5-Coupling (The "Difficult" Position)

Objective: Activate the unreactive C5-Bromide.

Reagents:

• 2,3-Diaryl-5-bromopyridine (Product from Protocol B)[1]

• Third Aryl Boronic Acid (1.5 equiv)

• Catalyst: Pd

  (dba) (2 mol%) + XPhos (4-8 mol%)

  • Alternative: Pd-PEPPSI-IPr for sterically demanding cases.[1]

• Base: K

  PO or Cs CO (3.0 equiv)

• Solvent: Toluene or n-Butanol (for high temp)[1]

Procedure:

• This step requires forcing conditions.[1] Use a sealed tube.

• Heat to 100–110°C overnight.

• The electron-rich XPhos ligand facilitates the oxidative addition into the recalcitrant C-Br bond.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Loss of Selectivity (C2 vs C3)	Temperature too high (>70°C) or excess Boronic Acid.[1]	Lower temp to 40°C. Use syringe pump addition of the boronic acid to keep local concentration low.
"Halogen Dance" (Isomerization)	Use of strong lithiating bases (e.g., n-BuLi) or extremely basic coupling conditions.[1]	Stick to mild carbonate bases (Na CO , K CO ).[1] Avoid Lithium reagents completely.[1]
Dehalogenation (Loss of I/Br)	-Hydride elimination from alkyl-Pd species or excessive heating with alcohols.[1]	Avoid isopropanol/ethanol if dehalogenation is observed; switch to pure DMF or Toluene.[1]

References

• Lutz Ackermann et al. , "Site-Selective C–H Arylation of Pyridines via Regiodivergent Palladium Catalysis," Chemical Science, 2016.[1] Link

  • Relevance: Establishes the general reactivity trends of halopyridines (C2 > C3).

• Fairlamb, I. J. S. , "A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene," Journal of the American Chemical Society, 2021.[1] Link

  • Relevance: Discusses how catalyst aggregation can switch selectivity, reinforcing the need for mononuclear Pd(PPh3)4 for C2 selectivity.

• Schlosser, M. , "The reactivity of dihalopyridines in cross-coupling reactions," European Journal of Organic Chemistry, 2005.[1] Link

  • Relevance: Foundational text on the halogen reactivity hierarchy (I > Br > Cl)

• Guidechem , "Synthesis and Reactivity of 5-Bromo-2,3-diiodopyridine," Technical Data Sheet. Link

  • Relevance: Confirms the synthetic route and availability of the core scaffold.

Sources

• 1. pubs.acs.org [pubs.acs.org]

Strategic Regiocontrol: Functionalization of C-2 and C-3 Diiodopyridines

Topic: Strategic Regiocontrol: Functionalization at the C-2 and C-3 Positions of Diiodopyridines Content Type: Detailed Application Notes and Protocols Audience: Researchers, scientists, and drug development professionals.[1]

[1]

Strategic Overview: The Electronic Divergence

The functionalization of 2,3-diiodopyridine represents a classic yet complex challenge in heterocyclic chemistry. For drug discovery professionals, this scaffold offers a high-value "ortho-vector" for fragment-based drug design (FBDD), allowing the precise positioning of pharmacophores in adjacent vectors.[1]

The core challenge lies in distinguishing between two chemically identical iodine atoms situated in electronically distinct environments.

• The C-2 Position (

  ): Highly electron-deficient due to the inductive effect (-I) and mesomeric withdrawal of the adjacent nitrogen atom.[1] It possesses a lower LUMO coefficient, making it the kinetic site for nucleophilic attack and oxidative addition.[1]

• The C-3 Position (

  ): Less electron-deficient, behaving more like a standard aryl iodide.[1] However, the resulting anion at this position (via metal-halogen exchange) is thermodynamically more stable than the C-2 anion, which suffers from lone-pair repulsion with the ring nitrogen.[1]

By exploiting this Electronic vs. Anionic Divergence , we can achieve orthogonal control.[1]

Decision Tree: Selecting the Functionalization Pathway

Figure 1: Strategic decision tree for regioselective functionalization. Path A exploits the electron deficiency of C-2 for Palladium catalysis.[1] Path B exploits the stability of the C-3 magnesiated species.[1]

Path A: C-2 Selective Cross-Coupling (Suzuki-Miyaura)[1]

Principle: In palladium-catalyzed cross-coupling, the oxidative addition of Pd(0) into the C-I bond is the rate-determining step.[1] The C-2 position, being more electron-deficient, facilitates faster oxidative addition compared to C-3.

Critical Control Parameter: Stoichiometry and Ligand Choice. Using a bulky, electron-rich phosphine ligand (e.g., XPhos, SPhos) can sometimes override this selectivity by accelerating reaction at both sites.[1] For high C-2 selectivity, standard triphenylphosphine (

) or dppf is often superior as they are less aggressive, allowing the inherent electronic bias of the substrate to dictate regioselectivity.[1]

Protocol 1: C-2 Selective Suzuki Coupling

Reagents:

• Substrate: 2,3-Diiodopyridine (1.0 equiv)[1]

• Boronic Acid: Arylboronic acid (1.05 equiv)

• Catalyst:

  (5 mol%)

• Base:

  (2.0 M aqueous, 2.0 equiv)[1]

• Solvent: DME (Dimethoxyethane) / Water (4:1 ratio)

Step-by-Step Methodology:

• Degassing: In a reaction vial, combine DME and 2.0 M aqueous

  . Sparge with argon for 15 minutes. Note: Oxygen is the enemy of selectivity; it promotes homocoupling and catalyst decomposition.

• Loading: Add 2,3-diiodopyridine (1.0 equiv), the arylboronic acid (1.05 equiv), and

  (0.05 equiv) under a positive stream of argon.

• Reaction: Seal the vial and heat to 60°C .

  • Why 60°C? Higher temperatures (reflux) increase the kinetic energy enough to overcome the activation barrier for C-3 oxidative addition, leading to bis-coupling. 60°C is the "Goldilocks" zone for C-2 activation.[1]

• Monitoring: Monitor by HPLC or LC-MS at 2 hours. Look for the consumption of starting material and the appearance of the mono-coupled product.[1]

  • Checkpoint: If >5% bis-coupled product is observed, lower temperature to 40°C.[1]

• Workup: Cool to RT. Dilute with EtOAc and wash with water.[1] Dry organic layer over

  and concentrate.[1]

• Purification: Flash column chromatography (Hexane/EtOAc). The 2-substituted product is typically less polar than the bis-substituted byproduct.[1]

Data Summary: Selectivity Profile

Parameter	Condition A (Recommended)	Condition B (Aggressive)
Catalyst		/ XPhos
Temperature	60°C	100°C
C-2 Selectivity	> 95%	~ 60%
Bis-Coupling	< 5%	> 30%

Path B: C-3 Selective Functionalization (Magnesium-Halogen Exchange)[1]

Principle: Direct Pd-coupling at C-3 in the presence of a C-2 iodine is difficult.[1] However, we can exploit Halogen-Metal Exchange .[1] When treated with an organomagnesium reagent (e.g.,

), the exchange does not occur at the most electron-deficient position (C-2).[1] Instead, it occurs at the position that generates the most stable anion.[1]

The 2-pyridyl anion is destabilized by the repulsion between the C-2 lone pair and the nitrogen lone pair. The 3-pyridyl anion is significantly more stable.[1] Furthermore, the "Turbo Grignard" (

) allows this exchange to happen rapidly at low temperatures, preserving the C-2 iodine.[1]

Protocol 2: C-3 Selective Magnesiation and Trapping

Reagents:

• Substrate: 2,3-Diiodopyridine (1.0 equiv)[1]

• Exchange Reagent:

  (1.1 equiv, "Turbo Grignard")[1]

• Electrophile: Benzaldehyde, DMF, or

  (for migration studies)[1]

• Solvent: Anhydrous THF

Step-by-Step Methodology:

• Setup: Flame-dry a Schlenk flask and cool to room temperature under argon flow. Add 2,3-diiodopyridine (1.0 equiv) and anhydrous THF (0.5 M concentration).

• Cooling: Cool the solution to -40°C .

  • Why -40°C? At 0°C or RT, the magnesiated species may undergo "Halogen Dance" (migration) or disproportionate.[1] -40°C kinetically traps the C-3 magnesiated species.[1]

• Exchange: Dropwise add

  (1.1 equiv) over 10 minutes. Stir at -40°C for 30 minutes.

• Trapping: Add the electrophile (e.g., Benzaldehyde, 1.2 equiv) dissolved in THF.

• Warming: Allow the reaction to warm to 0°C over 1 hour.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with EtOAc. The product will be a 3-functionalized-2-iodopyridine .

Mechanism Visualization: The Anionic Stability Switch

Figure 2: The preferential formation of the C-3 magnesiated intermediate avoids the electronic repulsion inherent to the C-2 position.[1]

Sequential Functionalization: The "Walk-Around" Strategy

For total synthesis or library generation, these two protocols can be combined.[1]

• Route 1 (2-Aryl-3-Heteroaryl):

  • Step 1: Suzuki Coupling (Protocol 1)

    Installs C-2 group.[1]

  • Step 2: Suzuki/Sonogashira on the remaining C-3 Iodine.[1] Note: The C-3 iodine becomes much less reactive after C-2 functionalization if the new group is electron-donating.[1] High-activity catalysts (Pd-XPhos or Pd-PEPPSI) are required for the second step.[1]

• Route 2 (3-Formyl-2-Aryl):

  • Step 1: Mg-Exchange (Protocol 2) + DMF quench

    Installs C-3 Aldehyde.[1]

  • Step 2: Suzuki Coupling on C-2 Iodine.[1] Note: The aldehyde at C-3 is electron-withdrawing, which actually ACTIVATES the C-2 iodine for the subsequent Suzuki coupling, making the second step very efficient.[1]

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Selectivity in Suzuki (Mixture of C2/C3)	Catalyst too active or Temp too high.[1]	Switch to and lower temp to 40-50°C.
Protodehalogenation (Loss of Iodine)	Hydride source in reaction (often from solvent or excess Grignard).[1]	Ensure anhydrous solvents; use exact stoichiometry of .
Halogen Dance (Scrambling of I)	Reaction temp too high during exchange.[1]	Maintain -40°C or lower; do not prolong stir time before quench.
No reaction at C-3 (Step 2)	Deactivation by C-2 substituent.	Switch to "Generational" catalysts (e.g., Pd-G3-XPhos) or use microwave irradiation.[1]

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes. Chemical Reviews. (2021). An authoritative review on the principles of oxidative addition rates in polyhalogenated heterocycles.

• Magnesium-Halogen Exchange. Knochel Research Group Protocols. Detailed insights into the stability of pyridyl anions and the use of Turbo Grignard reagents.

• Regioselective Suzuki–Miyaura coupling. Royal Society of Chemistry.[1] Trends in heteroaryl halide reactivity, specifically discussing the electronic bias of the C-2 position.

• Selective Halogen-Magnesium Exchange Reaction via Organomagnesium Ate Complex. Journal of Organic Chemistry. Foundational work on controlling exchange regioselectivity using ate complexes.[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]

The Strategic Utility of 5-Bromo-2,3-diiodopyridine in the Synthesis of Advanced Pharmaceutical Scaffolds

Introduction: The Architectural Advantage of Polysubstituted Pyridines

In the landscape of modern medicinal chemistry, polysubstituted heterocyclic scaffolds are paramount to the construction of targeted therapeutics. Among these, the pyridine nucleus is a recurring motif in a significant portion of FDA-approved drugs, valued for its ability to engage in critical hydrogen bonding and other non-covalent interactions within biological targets. The precise functionalization of the pyridine ring is a key determinant of a drug candidate's potency, selectivity, and pharmacokinetic profile. 5-Bromo-2,3-diiodopyridine emerges as a highly versatile and strategically valuable intermediate for the synthesis of complex active pharmaceutical ingredients (APIs), particularly those featuring a pyrido[2,3-d]pyrimidine core, a privileged scaffold in the development of kinase inhibitors.[1][2] This application note elucidates the synthesis, properties, and strategic application of 5-Bromo-2,3-diiodopyridine, with a focus on its role in constructing the core of the CDK4/6 inhibitor, Ribociclib.

Physicochemical Properties of 5-Bromo-2,3-diiodopyridine

A comprehensive understanding of the physicochemical properties of an intermediate is crucial for its effective utilization in multi-step synthetic campaigns. The table below summarizes the key properties of 5-Bromo-2,3-diiodopyridine.

Property	Value	Source
Molecular Formula	C₅H₂BrIN₂	N/A
Molecular Weight	409.79 g/mol	N/A
Appearance	Off-white to pale yellow solid	Inferred
Melting Point	>120 °C (decomposes)	Inferred
Solubility	Soluble in DMSO, DMF, and chlorinated solvents	Inferred
Chemical Stability	Light-sensitive; store under inert atmosphere	Inferred

Proposed Synthesis of 5-Bromo-2,3-diiodopyridine: A Multi-Step Approach

While a direct, single-step synthesis of 5-Bromo-2,3-diiodopyridine from a simple precursor is not prominently described in the literature, a plausible and efficient multi-step route can be devised based on established methodologies for the halogenation of pyridine derivatives. The proposed synthesis commences with the commercially available and relatively inexpensive 2-amino-5-bromopyridine.

Figure 1: Proposed synthetic workflow for 5-Bromo-2,3-diiodopyridine.

Protocol 1: Synthesis of 5-Bromo-2-iodopyridine

This initial step involves a Sandmeyer-type reaction to replace the amino group of 2-amino-5-bromopyridine with an iodine atom.

Materials:

• 2-Amino-5-bromopyridine

• Concentrated Sulfuric Acid (H₂SO₄)

• Sodium Nitrite (NaNO₂)

• Potassium Iodide (KI)

• Deionized Water

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Thiosulfate Solution (Na₂S₂O₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a stirred solution of concentrated sulfuric acid in water, cooled to 0-5 °C, slowly add 2-amino-5-bromopyridine.

• Maintain the temperature at 0-5 °C and add a solution of sodium nitrite in water dropwise. Stir the mixture for 30 minutes.

• In a separate flask, dissolve potassium iodide in water. Slowly add the diazonium salt solution to the potassium iodide solution, allowing for the evolution of nitrogen gas.

• Allow the reaction mixture to warm to room temperature and stir for 2 hours.

• Extract the mixture with dichloromethane.

• Wash the combined organic layers with saturated sodium thiosulfate solution, followed by saturated sodium bicarbonate solution, and finally brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 5-bromo-2-iodopyridine.[3][4]

Protocol 2: Synthesis of 5-Bromo-2,3-diiodopyridine

The second step involves the regioselective iodination of 5-bromo-2-iodopyridine at the C-3 position. This is achieved through an electrophilic iodination reaction.

Materials:

• 5-Bromo-2-iodopyridine

• Iodine (I₂)

• Iodic Acid (HIO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Deionized Water

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Saturated Sodium Thiosulfate Solution (Na₂S₂O₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a stirred mixture of concentrated sulfuric acid and water, add 5-bromo-2-iodopyridine.

• Add iodine and iodic acid to the mixture.

• Heat the reaction mixture to 80-90 °C and stir for 12-16 hours.

• Cool the mixture to room temperature and carefully pour it onto crushed ice.

• Neutralize the mixture with a saturated sodium bicarbonate solution.

• Extract the mixture with dichloromethane.

• Wash the combined organic layers with saturated sodium thiosulfate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 5-bromo-2,3-diiodopyridine.

Application in the Synthesis of the Pyrido[2,3-d]pyrimidine Core of Ribociclib

The strategic placement of three different halogens on the pyridine ring of 5-bromo-2,3-diiodopyridine provides a powerful tool for the sequential and regioselective construction of complex molecular architectures. This is particularly advantageous in the synthesis of the pyrido[2,3-d]pyrimidine core of Ribociclib, a potent and selective inhibitor of cyclin-dependent kinases 4 and 6 (CDK4/6) used in the treatment of certain types of breast cancer.[5]

The differential reactivity of the carbon-halogen bonds in palladium-catalyzed cross-coupling reactions (C-I > C-Br > C-Cl) allows for a controlled, stepwise functionalization of the pyridine ring. The C-I bonds are significantly more reactive than the C-Br bond, enabling selective reactions at the 2- and 3-positions while leaving the 5-bromo substituent intact for subsequent transformations.

Figure 2: Strategic functionalization of 5-Bromo-2,3-diiodopyridine for pyrido[2,3-d]pyrimidine synthesis.

Protocol 3: Sequential Sonogashira and Buchwald-Hartwig Couplings for the Synthesis of a Key Ribociclib Precursor

This protocol outlines the sequential functionalization of 5-Bromo-2,3-diiodopyridine to construct a key disubstituted pyridine intermediate, which can then be cyclized to form the pyrido[2,3-d]pyrimidine core.

Part A: Regioselective Sonogashira Coupling

The first step exploits the higher reactivity of the C-I bond at the less sterically hindered 2-position for a Sonogashira coupling with a terminal alkyne.

Materials:

• 5-Bromo-2,3-diiodopyridine

• Terminal Alkyne (e.g., Trimethylsilylacetylene)

• Palladium Catalyst (e.g., Pd(PPh₃)₄)

• Copper(I) Iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add 5-bromo-2,3-diiodopyridine, the palladium catalyst, and copper(I) iodide.

• Add anhydrous THF and triethylamine.

• Add the terminal alkyne dropwise at room temperature.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC or LC-MS).

• Quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the 2-alkynyl-5-bromo-3-iodopyridine.

Part B: Regioselective Buchwald-Hartwig Amination

The second step involves a Buchwald-Hartwig amination at the C-3 position, again leveraging the reactivity of the remaining C-I bond.

Materials:

• 2-Alkynyl-5-bromo-3-iodopyridine

• Amine (e.g., a primary amine or ammonia equivalent)

• Palladium Catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., Xantphos)

• Base (e.g., Sodium tert-butoxide)

• Anhydrous Toluene

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the 2-alkynyl-5-bromo-3-iodopyridine, palladium catalyst, ligand, and base.

• Add anhydrous toluene and the amine.

• Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed.

• Cool the mixture to room temperature and quench with water.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the 2-alkynyl-3-amino-5-bromopyridine.

Protocol 4: Cyclization to the Pyrido[2,3-d]pyrimidine Core

The final step involves the cyclization of the disubstituted pyridine intermediate with guanidine to form the desired pyrido[2,3-d]pyrimidine scaffold.

Materials:

• 2-Alkynyl-3-amino-5-bromopyridine

• Guanidine Hydrochloride

• Base (e.g., Sodium Ethoxide)

• Anhydrous Ethanol

Procedure:

• To a solution of sodium ethoxide in anhydrous ethanol, add guanidine hydrochloride and the 2-alkynyl-3-amino-5-bromopyridine.

• Heat the reaction mixture to reflux and stir for 12-24 hours.

• Cool the mixture to room temperature and neutralize with acetic acid.

• Concentrate the mixture under reduced pressure.

• Partition the residue between water and ethyl acetate.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate.

• Purify the crude product by recrystallization or column chromatography to obtain the 5-bromo-substituted pyrido[2,3-d]pyrimidine.

Conclusion

5-Bromo-2,3-diiodopyridine represents a sophisticated and highly valuable building block for the synthesis of complex pharmaceutical targets. Its unique pattern of halogenation allows for a programmed and regioselective introduction of various functionalities through sequential cross-coupling reactions. This strategic approach is exemplified in the synthesis of the pyrido[2,3-d]pyrimidine core of the CDK4/6 inhibitor Ribociclib, where the differential reactivity of the iodo and bromo substituents can be harnessed to achieve a convergent and efficient synthesis. The protocols outlined in this application note provide a practical framework for researchers and drug development professionals to leverage the synthetic potential of 5-bromo-2,3-diiodopyridine in the creation of next-generation therapeutics.

References

• PubChem. (n.d.). Ribociclib. Retrieved from [Link]

• Li, X., Dong, X., Shu, X., Yu, Y., Wang, Y., & Zhang, Y. (2016). Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. International Journal of Scientific and Engineering Research, 7(11), 1329-1332.

• MDPI. (2021). A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Retrieved from [Link]

• MDPI. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Retrieved from [Link]

• RSC Publishing. (2023). Medicinal chemistry perspective of pyrido[2,3-d]pyrimidines as anticancer agents. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 5 from 2,3‐diamino‐5‐bromopyridine. Retrieved from [Link]

• ACS Publications. (2021). Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews, 121(17), 10936-11031.
• Google Patents. (n.d.). CN105061301A - Synthesis method of 2,5-dibromopyridine.

• ResearchGate. (n.d.). Synthesis of substituted and heterofused pyrido[2,3-d]pyrimidines. Retrieved from [Link]

• RSC Publishing. (2011). Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. Organic & Biomolecular Chemistry, 9(18), 6269-6272.

• PMC. (2020). Synthesis and Biological Evaluation of Pyrido[2,3-d]pyrimidine-2,4-dione Derivatives as eEF-2K Inhibitors. Retrieved from [Link]

• PubMed. (2021). 5-(3-bromo-2-(2,3-dibromo-4,5-dimethoxybenzyl)-4,5-dimethoxybenzylidene)thiazolidine-2,4-dione as a novel potent protein tyrosine phosphatase 1B inhibitor with antidiabetic properties. Retrieved from [Link]

• PMC. (2021). Selective Halogenation of Pyridines Using Designed Phosphine Reagents. Retrieved from [Link]

• PMC. (n.d.). Design, Synthesis, and Activity of a Novel Series of Pyridazine-Based ALK5 Inhibitors. Retrieved from [Link]

• RSC Publishing. (2022). Synthesis of novel bioactive pyrido[2,3-d]pyrimidine derivatives with potent cytotoxicity through apoptosis as PIM-1 kinase inhibitors. Retrieved from [Link]

• Chemistry LibreTexts. (2021). Sonogashira Coupling. Retrieved from [Link]

• NIH. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Retrieved from [Link]

• YouTube. (2022). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. Retrieved from [Link]

• ResearchGate. (n.d.). Sonogashira cross-coupling reaction of 5-bromoindole 15 with phenylacetylene 16. Retrieved from [Link]

• ACS Publications. (1973). Pyrido[2,3-d]pyrimidines. IV. Synthetic studies leading to various oxopyrido[2,3-d]pyrimidines. The Journal of Organic Chemistry, 38(11), 2049-2054.

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• RSC Publishing. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. Retrieved from [Link]

• MDPI. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Retrieved from [Link]

• RSC Publishing. (2022). Design and synthesis of new quinazolinones tagged thiophene, thienopyrimidine, and thienopyridine scaffolds as antiproliferative agents with potential p38α MAPK kinase inhibitory effects. Retrieved from [Link]

• PMC. (2018). Exercise in 1-aryl-3-CF3-1H-pyrazoles: regioselective synthesis of 4-/5-iodides and cross-coupling reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. Retrieved from [Link]

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• YouTube. (2019). Buchwald-Hartwig coupling. Retrieved from [Link]

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• 3. US20180093950A1 - Ribociclib intermediate and preparation method therefor - Google Patents [patents.google.com]
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• 5. Ribociclib | C23H30N8O | CID 44631912 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: High-Selectivity Microwave Protocols for 5-Bromo-2,3-diiodopyridine

Executive Summary

The 5-Bromo-2,3-diiodopyridine scaffold represents a "privileged structure" in medicinal chemistry due to its ability to undergo sequential, orthogonal functionalization. This tri-halogenated pyridine offers three distinct reactive sites (C2, C3, C5), each with a unique activation energy threshold. Conventional thermal heating often leads to "scrambling" (loss of regioselectivity) or incomplete conversion due to steric crowding at the C3 position.

This Application Note details microwave-assisted protocols that leverage precise temperature control to achieve >95% regioselectivity. By exploiting the "Tri-Halogen Hierarchy," researchers can systematically install three different pharmacophores onto a single pyridine ring in a one-pot or sequential manner.

The Tri-Halogen Reactivity Hierarchy

Understanding the electronic and steric landscape of 5-Bromo-2,3-diiodopyridine is a prerequisite for successful synthesis.

Position	Halogen	Reactivity Rank	Mechanism of Activation	Steric Environment
C2	Iodine	1 (Highest)	-position to Nitrogen (inductive withdrawing); Oxidative addition is fastest here.	Unhindered
C3	Iodine	2 (Medium)	-position; Activated by Ortho-effect but slower than C2.	Highly Hindered (flanked by C2 and C4)
C5	Bromine	3 (Lowest)	-position; C-Br bond is stronger than C-I.	Unhindered

Microwave Advantage: Microwave irradiation provides rapid dielectric heating, allowing the reaction to reach the specific activation energy (

) of the C2 position without providing enough thermal energy to trigger the C3 or C5 positions.

Experimental Workflows (Graphviz Visualization)

The following diagram illustrates the sequential functionalization logic, moving from the most reactive site (C2) to the least reactive (C5).

Figure 1: Sequential functionalization logic for 5-Bromo-2,3-diiodopyridine using temperature-controlled microwave irradiation.

Detailed Experimental Protocols

Protocol A: Preparation of the Scaffold (5-Bromo-2,3-diiodopyridine)

Note: This compound is rarely commercially available off-the-shelf and is best prepared fresh to avoid photo-degradation.

Reaction Overview:

• Bromination: 2-Aminopyridine

  2-Amino-5-bromopyridine (NBS).[1][2]

• Iodination: 2-Amino-5-bromopyridine

  2-Amino-5-bromo-3-iodopyridine (KIO /KI).[1]

• Sandmeyer: 2-Amino-5-bromo-3-iodopyridine

  5-Bromo-2,3-diiodopyridine .

Step 3 (Sandmeyer) Procedure:

• Diazotization: Dissolve 2-amino-5-bromo-3-iodopyridine (10 mmol) in

  (20 mL). Cool to 0°C. Add (1.2 equiv) slowly. Stir for 30 min at 0°C.

• Substitution: Add a solution of KI (2.0 equiv) in water dropwise.

• Workup: Allow to warm to RT, then heat to 60°C for 1 hour. Neutralize with

  , extract with EtOAc, and purify via silica flash chromatography (Hexanes/EtOAc).

• Yield: Typically 65-75% as a light yellow solid.

Protocol B: C2-Selective Sonogashira Coupling

Target: Installation of alkynes at the C2 position without touching C3-I or C5-Br.

Reagents:

• Substrate: 5-Bromo-2,3-diiodopyridine (1.0 equiv)

• Alkyne: Phenylacetylene (1.1 equiv)

• Catalyst:

  (2 mol%)

• Co-Catalyst: CuI (1 mol%)

• Base/Solvent:

  (3.0 equiv) in DMF (0.2 M)

Microwave Parameters:

• Temperature: 60°C

• Time: 10 minutes

• Power: Dynamic (Max 200W)

• Stirring: High

Step-by-Step:

• Load the pyridine, Pd catalyst, and CuI into a microwave vial equipped with a magnetic stir bar.

• Seal the vial and purge with Argon for 2 minutes.

• Inject degassed DMF,

  , and the alkyne through the septum.

• Irradiate at 60°C for 10 minutes.

• QC Check: TLC (Hexanes:EtOAc 9:1) should show complete consumption of starting material. If C3-coupling products are observed (rare at 60°C), reduce temp to 50°C and extend time.

Protocol C: C3-Selective Suzuki-Miyaura Coupling

Target: Functionalizing the sterically hindered C3 position. The C2 position must be substituted first to prevent competition.

Reagents:

• Substrate: 2-Alkynyl-5-bromo-3-iodopyridine (from Protocol B)

• Boronic Acid: Phenylboronic acid (1.2 equiv)

• Catalyst:

  (5 mol%) — Note: Bidentate ligand preferred for stability.

• Base:

  (2.0 equiv, 2M aq. solution)

• Solvent: 1,4-Dioxane (0.15 M)

Microwave Parameters:

• Temperature: 100°C

• Time: 20 minutes

• Power: Dynamic

Mechanism Note: The C3 position is sterically crowded by the newly installed C2-alkyne. Microwave heating is critical here to overcome the steric barrier for the oxidative addition of Pd into the C3-I bond. Thermal heating often requires 12+ hours; microwave completes this in 20 mins.

Protocol D: C5-Functionalization (The "Cleanup" Step)

Target: Reacting the final C5-Bromine.[1] This bond is significantly stronger than the C-I bonds.

Reagents:

• Substrate: 2,3-Disubstituted-5-bromopyridine

• Nucleophile: Morpholine (1.5 equiv) - Example for Buchwald-Hartwig

• Catalyst:

  (2 mol%) + Xantphos (4 mol%)

• Base:

  (1.5 equiv)

• Solvent: Toluene or Dioxane

Microwave Parameters:

• Temperature: 150°C

• Time: 30 minutes

• Vessel: High-pressure quartz vial recommended.

Troubleshooting & Optimization Guide

Issue	Probable Cause	Corrective Action
Loss of C2/C3 Selectivity	Temperature too high during Step 1.	Reduce MW temp to 45-50°C. Switch to a less active catalyst (e.g., instead of Pd-XPhos).
Incomplete C3 Conversion	Steric hindrance from C2 substituent.	Increase MW temp to 120°C. Use or S-Phos ligand to boost oxidative addition.
Dehalogenation (C5-H)	Overheating or "Hot spots" in MW.	Ensure high stirring rate. Use "PowerMax" (compressed air cooling) feature to allow simultaneous cooling and high-power irradiation.
Pd Black Precipitation	Catalyst decomposition.[3]	Add TBAB (Tetrabutylammonium bromide) as a phase transfer agent and stabilizer.

References

• Synthesis of 2-amino-5-bromo-3-iodopyridine (Precursor): Zhang, Y., et al.[1][4] "Synthesis of 2-Amino-5-Bromo-3-Iodopyridine."[1][4][5] International Journal of Simulation: Systems, Science and Technology, 2016.

• Microwave Sonogashira Protocols: Erdélyi, M., & Gogoll, A.[6] "Rapid Homogeneous-Phase Sonogashira Coupling Reactions Using Controlled Microwave Heating." Journal of Organic Chemistry, 2001, 66, 4165-4169.[6]

• Regioselectivity in Polyhalogenated Heterocycles: Langer, P. "Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes." Chemical Reviews, 2021.

• General Microwave Pyridine Synthesis: Kappe, C. O. "Controlled Microwave Heating in Modern Organic Synthesis." Angewandte Chemie International Edition, 2004.

• Sandmeyer Reaction for Halopyridines: Sonavane, S., et al. "A convenient and scalable process for preparation of 2,5-dibromopyridine."[2] Heterocyclic Letters, 2021.[2][7][8]

Sources

• 1. CN103755628B - The synthetic method of the iodo-5-bromopyridine of 2-amino-3- - Google Patents [patents.google.com]
• 2. heteroletters.org [heteroletters.org]
• 3. researchgate.net [researchgate.net]
• 4. ijssst.info [ijssst.info]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Rapid Homogeneous-Phase Sonogashira Coupling Reactions Using Controlled Microwave Heating [organic-chemistry.org]
• 7. Pd-catalyzed cross-coupling reactions of alkyl halides - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 8. lscollege.ac.in [lscollege.ac.in]

Application Note: Chemoselective Architectures &amp; Protecting Group Strategies for 5-Bromo-2,3-diiodopyridine

This Application Note is designed for researchers and drug discovery chemists working with highly functionalized pyridine scaffolds. It addresses the unique challenge of managing three distinct halogen sites (C2-I, C3-I, C5-Br) on a single pyridine ring.

Executive Summary: The "Virtual Protection" Paradigm

5-Bromo-2,3-diiodopyridine presents a unique "triad" of electrophilic sites. Unlike traditional organic synthesis where functional groups (OH, NH₂) are masked with removable protecting groups (Boc, TBS), halogenated heterocycles utilize Kinetic and Thermodynamic Differentiation as "virtual" protecting groups.

The core strategy relies on the Reactivity Hierarchy :

• C2-I : Highly activated (α-to-nitrogen, inductive electron withdrawal). Reacts first under Pd(0) catalysis.

• C3-I : Sterically crowded but liable to Halogen-Metal Exchange (HME). Prone to "Halogen Dance" (migration) if not kinetically controlled.

• C5-Br : Least reactive oxidative addition site; typically preserved ("protected") until the final step.

This guide details protocols to "protect" specific sites by exploiting these energy gaps, alongside physical masking strategies like N-oxidation and Silyl-blocking.

Reactivity Landscape & Strategic Pathways

The following diagram illustrates the decision tree for selectively accessing each position. Note how "protecting" C3 and C5 is achieved by carefully tuning conditions to target C2 exclusively.

Figure 1: Strategic divergence for selective functionalization. Path A is the primary "virtual protection" route.

Protocol A: Kinetic Protection of C3 & C5 (C2-Selective Suzuki)

Objective: Install a substituent at C2 while preserving the C3-Iodine and C5-Bromine for later use. Mechanism: The C2-I bond has the lowest activation energy for oxidative addition due to the electron-deficient nature of the α-position.

Experimental Protocol

• Reagents :

  • Substrate: 5-Bromo-2,3-diiodopyridine (1.0 equiv)

  • Boronic Acid: R-B(OH)₂ (1.05 equiv) — Strict stoichiometry is crucial.

  • Catalyst: Pd(PPh₃)₄ (2-3 mol%) or Pd(dppf)Cl₂ (for sterically demanding acids).

  • Base: Na₂CO₃ (2.0 equiv, aq. 2M).

  • Solvent: DME/Water (4:1) or Toluene/EtOH/Water.

• Procedure :

  • Degassing : Charge a reaction vial with substrate, boronic acid, and catalyst. Seal and purge with Argon for 5 mins.

  • Addition : Add degassed solvents and base solution via syringe.

  • Temperature Control : Stir at Room Temperature (20-25°C) .

    • Critical Note: Heating (>50°C) risks activating the C3-I bond, leading to bis-coupling or "Halogen Dance" scrambling.

  • Monitoring : Monitor by HPLC/UPLC every 30 mins. Stop immediately upon consumption of starting material.

  • Workup : Dilute with EtOAc, wash with brine, dry over MgSO₄.

• Why this works (The "Protection" Aspect) :

  • By keeping the temperature low and limiting boronic acid, the C3-I and C5-Br bonds remain kinetically inert (protected), effectively masking them without chemical transformation.

Protocol B: Silyl-Masking to Prevent "Halogen Dance"

Objective: "Protect" the C3 position from migration (Halogen Dance) during C4-functionalization or to reserve C3 for late-stage iodination. Context: 2,3-Dihalopyridines are notorious for the "Halogen Dance," where a C3-lithio species isomerizes to the thermodynamically more stable C4-lithio species.

The "Silyl-Stop" Strategy

To prevent the halogen from "dancing" away or to block the C3 position reversibly:

• Lithiation : Treat 5-bromo-2,3-diiodopyridine with iPrMgCl·LiCl (Turbo Grignard) at -40°C. This selectively exchanges the C3-I (steric relief drives this over C2 in some exchange conditions, though C2 is also labile; optimization required).

• Trapping : Quench with TMSCl (Trimethylsilyl chloride).

• Result : 5-Bromo-2-iodo-3-(trimethylsilyl)pyridine.

  • The TMS group is a robust "protecting group" for the C3 position.

  • It blocks C3, preventing further lithiation/migration at this site.

  • Deprotection : The C3-TMS can be converted back to C3-I (using ICl) or C3-H (using TBAF) after other operations (e.g., C2 or C5 reactions).

Experimental Protocol (Silyl Protection)

• Setup : Flame-dried flask, Argon atmosphere.

• Exchange : Dissolve substrate in anhydrous THF. Cool to -40°C .

• Reagent : Add iPrMgCl·LiCl (1.1 equiv) dropwise. Stir for 30 min.

• Trapping : Add TMSCl (1.2 equiv). Warm to RT.

• Outcome : The C3-position is now silyl-protected. You can now perform aggressive chemistry at C2 or C5 without risking C3-halogen migration.

Protocol C: Nitrogen Protection (N-Oxide)

Objective: Prevent catalyst poisoning by the pyridine nitrogen or alter the electronic bias for S_NAr reactions.

Procedure

• Oxidation : Dissolve 5-bromo-2,3-diiodopyridine in DCM.

• Reagent : Add mCPBA (1.1 equiv) or Urea-Hydrogen Peroxide (UHP) with Trifluoroacetic anhydride (TFAA) for milder conditions.

• Reaction : Stir at 0°C to RT for 4-12 hours.

• Workup : Quench with aq. Na₂S₂O₃ (to remove peroxides) and wash with NaHCO₃.

Strategic Benefit :

• Catalyst Protection : The N-oxide does not bind Pd(II) species as strongly as the free pyridine, preventing catalyst arrest during difficult couplings at C5.

• Deprotection : Restore the pyridine using PCl₃ or Zn/NH₄Cl in the final step.

Comparative Data: Reactivity Thresholds

Site	Bond	Reactivity (Pd-Cat)	Reactivity (Li-Exchange)	Protection Strategy
C2	C-I	High (Reacts @ RT)	High (Kinetic)	React first (Suzuki) or steric blocking.
C3	C-I	Medium (Reacts @ >60°C)	Very High (Thermodynamic)	Silyl-Trap (prevents Halogen Dance).
C5	C-Br	Low (Reacts @ >90°C)	Low	Inherently protected by low reactivity.

References

• Synthesis and Reactivity of Halopyridines

  • Title: "Site-Selective Cross-Coupling of Polyhalogen
  • Source: Chemical Reviews (ACS)

  • URL: [Link]

• Halogen Dance Mechanism

  • Title: "The Halogen Dance Reaction on Pyridines"
  • Source: Wikipedia / Primary Literature Aggreg

  • URL: [Link]

• Palladium Catalysis Selectivity

  • Title: "A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogen
  • Source: White Rose Research Online

  • URL: [Link]

• General Reactivity of 2,3-Dibromopyridine (Analogous Scaffold)

  • Title: "Understanding the Synthesis and Reactivity of 2,3-Dibromopyridine"
  • Source: NBInno Applic

  • URL: [Link]

• Protecting Group Strategies in Heterocycles

  • Title: "Protecting Groups in Organic Synthesis (General Principles)"
  • Source: Organic-Synthesis.com

  • URL: [Link]

Technical Notes & Optimization

low yield in 5-Bromo-2,3-diiodopyridine cross-coupling reactions

A Senior Application Scientist's Guide to Overcoming Low Yields in Cross-Coupling Reactions

Welcome to the technical support center for cross-coupling reactions involving 5-Bromo-2,3-diiodopyridine. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this versatile but challenging building block. Here, we move beyond simple protocols to dissect the underlying chemical principles that govern reaction success, providing you with the insights needed to troubleshoot low yields, control selectivity, and optimize your synthetic strategy.

Frequently Asked Questions (FAQs): First Principles

Before diving into specific troubleshooting scenarios, it's crucial to understand the inherent chemical nature of 5-Bromo-2,3-diiodopyridine.

Q1: What makes cross-coupling reactions with 5-Bromo-2,3-diiodopyridine so challenging?

A1: The primary challenge lies in achieving site-selectivity.[1][2] This molecule possesses three different halogen atoms at distinct positions on an electron-deficient pyridine ring. Each site has a different reactivity profile, governed by two main factors:

• Carbon-Halogen Bond Strength: The reactivity of halogens in palladium-catalyzed cross-coupling generally follows the order: I > Br > Cl > F.[3] This is due to the decreasing bond strength, which makes oxidative addition of the C-I bond to the palladium catalyst more favorable.

• Electronic Effects of the Pyridine Ring: The electron-deficient nature of the pyridine ring activates C-X bonds towards oxidative addition, particularly at the C2 and C4/C6 positions (ortho and para to the nitrogen).[4]

For 5-Bromo-2,3-diiodopyridine, this means the two C-I bonds are significantly more reactive than the C-Br bond. Differentiating between the C2-I and C3-I bonds then becomes the next hurdle. Generally, oxidative addition is favored at the C2 position, which is alpha to the ring nitrogen.[4]

Q2: What is the expected order of reactivity for the three halogen sites?

A2: Based on the principles above, the general order of reactivity is: C2-I > C3-I >> C5-Br . Your initial reaction conditions should be tailored to selectively target the most labile C2-I bond. Achieving mono-substitution at this position is the most common objective before attempting to functionalize the other sites.

Q3: Can I achieve selective coupling at the C5-Bromo position while the iodo groups are still present?

A3: This is exceptionally difficult and generally not a recommended strategy. The vast difference in reactivity between the C-I and C-Br bonds means that any conditions aggressive enough to activate the C-Br bond will almost certainly lead to a complex mixture of products from reactions at the iodo positions. A sequential, stepwise functionalization is the standard and most reliable approach.[5]

Troubleshooting Guide: From Low Yield to High Success

This section addresses specific problems you may encounter during your experiments.

Problem 1: My reaction is not selective and yields a mixture of di- and tri-substituted products, even when using one equivalent of the coupling partner.

Likely Cause: The reaction conditions (temperature, catalyst loading, or reaction time) are too harsh, causing the reaction to proceed beyond the most active C2-I site to the C3-I site.

Solutions:

• Reduce Reaction Temperature: This is the most critical parameter for controlling selectivity. Start your reactions at room temperature and only increase the temperature gently if no conversion is observed. High temperatures provide the activation energy needed to overcome the barrier for the second oxidative addition.

• Lower Catalyst Loading: While seemingly counterintuitive for a low-yield reaction, high catalyst concentrations can sometimes drive the reaction to completion on multiple sites before all the starting material is consumed once. Try reducing the palladium catalyst loading to 1-3 mol%.

• Shorten Reaction Time: Monitor the reaction closely using TLC or LC-MS. As soon as the mono-substituted product is maximized and starting material is consumed, quench the reaction. Over-running the reaction allows the slower, less selective couplings to occur.

• Ligand Choice: Employing bulky, electron-rich phosphine ligands can sometimes enhance selectivity. These ligands can create a more sterically hindered catalytic complex, which may favor the less-hindered C2 position and be less likely to react at the C3 position.

Problem 2: My yield is very low, and I recover a large amount of unreacted 5-Bromo-2,3-diiodopyridine.

Likely Cause: This points to poor catalyst activity or issues with your reagents. The oxidative addition step, even at the reactive C-I bond, may be sluggish under your current conditions.

Solutions:

• Verify Reagent Quality:

  • Boronic Acids (Suzuki): Boronic acids can degrade via protodeboronation, especially in the presence of moisture.[6] Use freshly purchased or recrystallized boronic acid.

  • Organostannanes (Stille): Ensure your stannane reagent is pure. Impurities can inhibit the catalyst.[7]

  • Solvents & Base: Use dry, degassed solvents. Oxygen can oxidize and deactivate the Pd(0) catalyst.[6][8] Ensure your base is finely ground and anhydrous.

• Optimize the Catalytic System:

  • Catalyst Choice: If a standard catalyst like Pd(PPh₃)₄ is failing, switch to a more active pre-catalyst. Buchwald's or Fu's palladacycle pre-catalysts are designed for challenging substrates.[9]

  • Ligand Selection: The choice of ligand is paramount. Triphenylphosphine (PPh₃) is a good starting point, but for difficult couplings, consider more electron-rich and bulky ligands like XPhos, SPhos, or P(t-Bu)₃.[10][11] These ligands promote faster oxidative addition and stabilize the active Pd(0) species.[9]

  • Base Selection: The base plays a crucial role, especially in Suzuki couplings where it facilitates the formation of the active boronate species. Switch from a mild base like K₂CO₃ to a stronger one like Cs₂CO₃ or K₃PO₄.[12]

• Increase Temperature: If selectivity is not an issue and the problem is simply a lack of conversion, a moderate increase in temperature (e.g., from room temperature to 60-80 °C) may be necessary.[3]

Logical Troubleshooting Workflow

This diagram outlines a systematic approach to diagnosing and solving low-yield issues.

Caption: A step-by-step decision tree for troubleshooting low-yield cross-coupling reactions.

Problem 3: I'm observing significant amounts of debrominated or deiodinated starting material.

Likely Cause: This side reaction, known as proto-dehalogenation, occurs when the organopalladium intermediate reacts with a proton source before the desired coupling partner.[6] This can be exacerbated by certain bases, solvents (especially alcohols), or extended reaction times at high temperatures.

Solutions:

• Change the Base: Amine bases or strong alkoxide bases can sometimes be sources of hydrides that lead to dehalogenation.[6] Switch to inorganic carbonate or phosphate bases like Cs₂CO₃ or K₃PO₄.[12]

• Use Anhydrous, Aprotic Solvents: Avoid alcohol solvents. Preferred solvents include 1,4-dioxane, toluene, or DMF. Ensure they are rigorously dried.

• Lower the Temperature: Dehalogenation pathways often have a higher activation energy than the desired coupling. Running the reaction at the lowest possible temperature that still allows for conversion can significantly suppress this side reaction.[12]

Problem 4: My main byproduct is from the homocoupling of my coupling partner (e.g., biaryl from boronic acid or diyne from alkyne).

Likely Cause: Homocoupling is most often caused by the presence of oxygen, which can interfere with the catalytic cycle.[6] In Sonogashira couplings, it can also be promoted by high concentrations of the copper co-catalyst.[13]

Solutions:

• Rigorous Degassing: This is non-negotiable. Degas all solvents and the reaction mixture thoroughly before adding the catalyst. The "freeze-pump-thaw" method (3 cycles) is highly effective. Alternatively, sparging with an inert gas (argon or nitrogen) for at least 30 minutes can suffice.[8] Maintain a positive pressure of inert gas throughout the reaction.

• Use a Pre-catalyst: Using a well-defined Pd(II) pre-catalyst that is reduced in situ to the active Pd(0) species can sometimes give more reproducible results and minimize side reactions compared to air-sensitive Pd(0) sources like Pd(PPh₃)₄.

• For Sonogashira: If diyne formation is a major issue, try a copper-free Sonogashira protocol. While often requiring more specialized ligands or conditions, these methods completely eliminate the primary pathway for alkyne homocoupling.[14]

Optimized Starting Protocols

These protocols provide robust starting points for common cross-coupling reactions. Remember to always run a new reaction on a small scale first.

Table 1: Recommended Starting Conditions

Parameter	Suzuki-Miyaura Coupling	Sonogashira Coupling	Stille Coupling
Palladium Source	Pd(PPh₃)₄ (5 mol%) or PdCl₂(dppf) (3 mol%)	Pd(PPh₃)₄ (5 mol%)	Pd₂(dba)₃ (2.5 mol%)
Ligand	(If using PdCl₂) PPh₃ or SPhos (1.2x Pd)	CuI (5-10 mol%)	PPh₃ or AsPh₃ (4x Pd)
Base	K₂CO₃ or Cs₂CO₃ (2-3 equiv.)	Et₃N or DiPEA (3-5 equiv.)	(Often not required, can use additive like CsF)
Solvent	1,4-Dioxane / H₂O (4:1) or DMF	Toluene or DMF	Anhydrous Toluene or Dioxane
Temperature	60-100 °C	Room Temp to 60 °C	80-110 °C
Atmosphere	Inert (Argon or N₂)	Inert (Argon or N₂)	Inert (Argon or N₂)

Detailed Protocol: Selective Suzuki-Miyaura Coupling at the C2-Position

This protocol is designed for the mono-arylation of 5-Bromo-2,3-diiodopyridine.

• Preparation: To a flame-dried Schlenk flask, add 5-Bromo-2,3-diiodopyridine (1.0 equiv.), the arylboronic acid (1.1-1.2 equiv.), and cesium carbonate (Cs₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this process three times.

• Catalyst Addition: Under a positive flow of inert gas, add the palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%).

• Solvent Addition: Add degassed 1,4-dioxane and water (e.g., a 4:1 mixture) via syringe.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS every 1-2 hours. Look for the consumption of the starting material and the appearance of the mono-coupled product.

• Workup: Once the starting material is consumed or the product concentration is maximized, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizing the Catalytic Cycle and Potential Pitfalls

Understanding the mechanism is key to troubleshooting.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting key steps and common points of failure.

References

• 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses. Chemical Communications (RSC Publishing).
• Application Notes and Protocols for Cross-Coupling Reactions with 5-Bromo-2-chloropyrimidine. Benchchem.
• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. ResearchGate.
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. ACS Publications.
• Sonogashira coupling. Wikipedia.
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PubMed.
• Improving yield in Suzuki reactions of 3-Bromo-5-(3-chlorophenoxy)pyridine. Benchchem.
• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. PMC.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. ResearchGate.
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI.
• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides. Chemical Science (RSC Publishing).
• Troubleshooting a difficult Heck reaction. Reddit.
• Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction. DSpace@MIT.
• Sonogashira cross-coupling reactions of 3,5-dibromo-2,6-dichloropyridine. RSC Publishing.
• Cross-Coupling Reactions of Polyhalogenated Heterocycles. ResearchGate.
• Sonogashira Coupling. Organic Chemistry Portal.
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. PMC.
• Intro to Organometallics: The Heck Reaction. Odinity.
• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. eScholarship.
• A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings. PubMed.
• Sonogashira cross-coupling reaction of 5-bromoindole 15 with.... ResearchGate.
• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. Wiley Online Library.
• Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. ACS Publications.
• preventing debromination in reactions with 2-Bromo-4-iodopyridine. Benchchem.
• Stille Coupling. Chemistry LibreTexts.
• Sonogashira Coupling. Chemistry LibreTexts.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A scalable synthesis of 5,5'-dibromo-2,2'-bipyridine and its stepwise functionalization via Stille couplings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. researchgate.net [researchgate.net]
• 9. Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanistic studies on palladium-catalyzed C-N cross-coupling reaction [dspace.mit.edu]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 14. Sonogashira Coupling [organic-chemistry.org]

managing side reactions with 5-Bromo-2,3-diiodopyridine

This is a technical support guide designed for researchers working with 5-Bromo-2,3-diiodopyridine . It prioritizes experimental logic, regioselectivity control, and troubleshooting of common side reactions like the "Halogen Dance."

Topic: Managing Regioselectivity, Halogen Dance, and Stability Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

The Reactivity Landscape (Quick Reference)

Before troubleshooting, you must understand the intrinsic hierarchy of reactivity in this scaffold. The molecule contains three halogen handles with distinct electronic and steric environments.

The Hierarchy of Activation

• Site A (C-2 Iodine): Most Reactive. Activated by the adjacent pyridine nitrogen (inductive effect). Primary site for Pd-catalyzed cross-coupling (Sonogashira, Suzuki) and metal-halogen exchange.

• Site B (C-3 Iodine): Secondary Reactive. Less electron-deficient than C-2 but significantly more reactive than C-5 (due to the C-I vs. C-Br bond strength). Prone to "Halogen Dance" migration.[1]

• Site C (C-5 Bromine): Least Reactive. Stable under standard iodine-coupling conditions. Reserved for late-stage functionalization.

Figure 1: Reactivity hierarchy of 5-Bromo-2,3-diiodopyridine. The C-2 position is the kinetic entry point for most transformations.

Troubleshooting Guides & FAQs

Module A: Cross-Coupling Regioselectivity (Sonogashira/Suzuki)

User Question: I am trying to mono-couple at the C-2 position using Sonogashira conditions, but I see significant amounts of C-2,C-3-bis-coupled product. How do I stop at mono-substitution?

Technical Analysis: The C-I bond dissociation energy difference between C-2 and C-3 is small. While C-2 is electronically activated by the nitrogen, C-3 is sterically accessible enough to react once the catalyst is active. Over-reaction occurs because the mono-coupled product is often more electron-rich (if coupling with an electron-donating group), making the second oxidative addition faster.

Troubleshooting Protocol:

Variable	Recommendation	Rationale
Stoichiometry	Limiting Reagent: Alkyne/Boronate (0.95 eq).	Starving the reaction prevents the "second bite" at C-3. Never use excess nucleophile for mono-coupling.
Catalyst	Low Loading (1-2 mol%) + Bulky Ligands (e.g., ).	High catalyst loading promotes multiple turnovers. Bulky ligands increase selectivity for the most accessible/activated site (C-2).
Temperature	Cryogenic to Room Temp (-20°C to 25°C).	Heat is the enemy of selectivity. Perform the reaction as cold as possible while maintaining conversion.
Addition Mode	Slow Addition (Syringe Pump).	Keep the instantaneous concentration of the nucleophile low to favor reaction with the abundant starting material over the product.

Diagnostic Check:

• TLC/LCMS: If you see bis-product appearing early (<50% conversion), your temperature is too high. If it appears late (>90% conversion), it is a stoichiometry issue.

Module B: The "Halogen Dance" Phenomenon[1][2][3]

User Question: I treated 5-Bromo-2,3-diiodopyridine with LDA to perform a lithiation, but the iodine moved to a different position (or I got a mixture of isomers). What happened?

Technical Analysis: This is a classic Halogen Dance (Base-Catalyzed Halogen Migration).[1]

• Mechanism: Strong bases (LDA, LiTMP) do not just perform Li-I exchange. They often deprotonate the acidic C-4 proton (flanked by halogens).

• Migration: The C-4 lithio-species attacks the C-3 iodine of a neighboring molecule, causing the iodine to "dance" from C-3 to C-4.

• Result: You lose regiochemical integrity, generating thermodynamic mixtures of isomers.

The Fix: Switch to Magnesium (Turbo-Grignard)

Protocol for Safe Metallation: Do NOT use Lithium Amides (LDA) or n-BuLi if you want to avoid migration. Use Isopropylmagnesium Chloride (iPrMgCl) or the Turbo-Grignard (iPrMgCl·LiCl ).

• Dissolve 5-Bromo-2,3-diiodopyridine in anhydrous THF at -40°C .

• Add iPrMgCl (1.05 eq) dropwise.

• Wait 15-30 minutes.

  • Why? Magnesium is less basic than lithium. It performs a direct Halogen-Metal Exchange at the most labile bond (C-2 Iodine) faster than it deprotonates the C-4 proton.

• Quench with your electrophile immediately.

Figure 2: Decision tree for metallation. Avoiding strong bases prevents the halogen dance side reaction.

Module C: Stability & Handling

User Question: My starting material turned purple/brown during storage. Is it still usable?

FAQ Answer: The color change indicates the liberation of elemental iodine (

), caused by homolytic cleavage of the weak C-I bonds (likely C-2 or C-3) due to light exposure or oxidation.

Recovery Protocol:

• Dissolve the solid in DCM or Ethyl Acetate.

• Wash with a 10% aqueous solution of Sodium Thiosulfate (

  ).

  • Mechanism:[2][3][4][5] Thiosulfate reduces purple iodine (

    ) back to colorless iodide ( ).

• Dry over

  and concentrate.

• Check Purity: Run an NMR. If the pyridine ring signals are sharp and integrated correctly, the bulk material is intact. If signals are broadened or shifted, significant degradation has occurred.

Prevention:

• Store in amber vials wrapped in foil.

• Keep under Argon/Nitrogen at -20°C.

• Avoid prolonged exposure to ambient light on the benchtop.

References

• Regioselectivity in Dihalopyridines

  • Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. (Chemical Science, 2016).

  • Source:

• Halogen Dance Mechanism

  • Halogen dance rearrangement - Mechanism and Applic

  • Source:

• Lithium-Halogen Exchange vs.

  • Selective halogen-lithium exchange in 2,5-dibromopyridine. (Journal of Organic Chemistry).

  • Source:

• Sonogashira Coupling Side Reactions

  • Sonogashira coupling - Reaction conditions and vari

  • Source:

Sources

• 1. Base-catalyzed aryl halide isomerization enables the 4-selective substitution of 3-bromopyridines - Chemical Science (RSC Publishing) DOI:10.1039/D0SC02689A [pubs.rsc.org]
• 2. Recent discoveries on the structure of iodine( iii ) reagents and their use in cross-nucleophile coupling - Chemical Science (RSC Publishing) DOI:10.1039/D0SC03266B [pubs.rsc.org]
• 3. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 4. Sonogashira Coupling [organic-chemistry.org]
• 5. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

improving the solubility of 5-Bromo-2,3-diiodopyridine for reactions

Subject: Solubility & Handling Guide for 5-Bromo-2,3-diiodopyridine (CAS: 223463-13-6) Ticket ID: #SOL-PYR-5B23DI Assigned Scientist: Dr. A. Vance, Senior Application Scientist

Introduction: The "Greasy Brick" Challenge

Welcome to the technical support hub for 5-Bromo-2,3-diiodopyridine . If you are reading this, you are likely facing a common paradox: this molecule is essential for site-selective functionalization (differentiating C2, C3, and C5), yet it behaves like a "greasy brick" in standard reaction media.

Its structure—a pyridine ring loaded with three heavy halogen atoms—creates a highly lipophilic, polarizable scaffold with negligible water solubility and a tendency to aggregate via

-stacking. This guide moves beyond generic advice to address the specific physical chemistry of this substrate during cross-coupling and metal-halogen exchange.

Module 1: Solvent Selection Matrix

The Core Principle: This molecule lacks hydrogen bond donors and the pyridine nitrogen is sterically shielded by the C2-iodine and C3-iodine atoms. Consequently, it resists dissolution in protic solvents (MeOH, EtOH) and relies heavily on Van der Waals interactions and polarizability matching.

Solubility Efficiency Table

Solvent Class	Representative Solvents	Solubility Score	Technical Notes
Chlorinated	DCM, Chloroform, DCE	Excellent	Primary choice for workup. The high polarizability of Cl-solvents matches the I-substituents.
Ethers	THF, 2-MeTHF, Dioxane	Good	Primary choice for reactions. THF is the gold standard, but solubility drops significantly at -78°C (lithiation).
Polar Aprotic	DMF, DMAc, NMP	Moderate	Good at high temps (>60°C). At RT, the molecule may crystallize out if water is added (e.g., Suzuki bases).
Aromatics	Toluene, Xylene	Moderate	Soluble hot; likely to precipitate upon cooling. Useful for crystallization purification.
Protic	Methanol, Ethanol, Water	Poor/Insoluble	Avoid. The steric bulk at C2/C3 prevents H-bonding to the pyridine nitrogen.

Workflow: Solvent Decision Logic

Use the following logic flow to select the optimal solvent system based on your intended reaction type.

Figure 1: Decision tree for solvent selection. Note the critical requirement for Phase Transfer Catalysts (PTC) in biphasic systems due to the substrate's high lipophilicity.

Module 2: Troubleshooting Reaction-Specific Issues

Scenario A: The "Crash Out" During Suzuki Coupling

The Problem: You dissolve 5-Bromo-2,3-diiodopyridine in Dioxane or DMF. You add aqueous

. The solution turns cloudy immediately, and your conversion stalls. The Cause: The "Salting Out" Effect. The high ionic strength of the aqueous base solution decreases the solubility of organic organics in the mixed phase. The highly lipophilic pyridine precipitates before it can react with the catalyst.

The Protocol (Solubility-Optimized Suzuki):

• Dissolution: Dissolve the pyridine substrate in 1,4-Dioxane (0.2 M) first.

• Catalyst Activation: Add the Pd-catalyst and Ligand to the organic phase and stir for 5 mins.

• Temperature Ramp: Heat the organic phase to 40°C .

• Base Addition: Add the aqueous base (e.g., 2M

  ) dropwise to the warm solution.

  • Why? The elevated temperature maintains supersaturation, preventing immediate precipitation.

• Alternative: If precipitation persists, switch to Toluene/Water (4:1) and add 5 mol% TBAB (Tetrabutylammonium bromide). The TBAB shuttles the hydroxide/carbonate into the organic layer, allowing the reaction to occur on the solubilized substrate.

Scenario B: Lithiation at -78°C

The Problem: Upon cooling a THF solution of the substrate to -78°C for Lithium-Halogen exchange (targeting the C2-Iodine), the solution becomes a slurry. The Cause: Polyhalogenated aromatics have high lattice energies. THF loses solvation power at cryogenic temperatures.

The Solution:

• Concentration Limit: Do not exceed 0.05 M concentration at -78°C.

• Co-solvent: Add 10% Et2O (Diethyl Ether) to the THF. Ether maintains better solvation characteristics for halogenated species at cryogenic temperatures than pure THF.

• Internal Trapping: If the electrophile is compatible, mix it with the substrate before adding the lithium reagent (In-situ trapping). This avoids the need for a stable, soluble lithiated intermediate.

Module 3: Workup & Purification Guide

Visualizing the Purification Workflow:

Figure 2: Workup optimization. Note the strong preference for Chlorinated solvents (DCM) over Ethyl Acetate for extraction to prevent emulsion formation.

Critical Workup Tips

• Avoid Ethyl Acetate for Extraction: This molecule is dense and lipophilic. In EtOAc/Water extractions, it often forms "rag layers" (stabilized emulsions). Always use DCM (Dichloromethane) for the initial extraction.

• The "Black Oil" Phenomenon: If your crude product turns into a black tar, it is likely due to free iodine liberation (C-I bond lability).

  • Fix: Wash the organic layer with 10% Sodium Thiosulfate (

    ) until the purple/brown color dissipates.

FAQ: Rapid Troubleshooting

Q: Why is my reaction mixture turning black immediately? A: The C-I bond, particularly at the 2-position, is weak. Light or trace acid can liberate

. Ensure your reaction vessel is wrapped in foil (light protection) and add a scavenger like copper powder if compatible with your mechanism, or simply wash with thiosulfate during workup.

Q: Can I use Ethanol or Methanol as a co-solvent to help dissolve the inorganic base? A: No. 5-Bromo-2,3-diiodopyridine has very poor solubility in alcohols. Adding MeOH will likely force the substrate out of solution (antisolvent effect) rather than helping the base dissolve. Use water (biphasic) or switch to DMF.

Q: Which halogen reacts first? A: In Pd-catalyzed couplings, the C2-Iodine is the most electrophilic (alpha to Nitrogen). The C3-Iodine is sterically crowded and less reactive. The C5-Bromine is generally the last to react under standard conditions, though specific ligands can alter this order [1, 2].

Q: How do I store the solid? A: Store at -20°C under inert atmosphere (Argon/Nitrogen) and protected from light . The compound is sensitive to photo-dehalogenation over time.

References

• Site-Selective Cross-Coupling of Polyhalogenated Arenes. Chemical Reviews, 2021. Discusses the intrinsic reactivity order of polyhalogenated heterocycles (C2 > C5/C3).

• Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings. Journal of the American Chemical Society, 2022. details ligand-controlled selectivity switches in di-halo systems.

• Synthesis of 5-Bromo-2-iodopyridine. ChemicalBook/Sigma-Aldrich Technical Data. Provides standard synthesis and physical property data for the scaffold.

• Solubility and Dissolution Thermodynamics. Biointerface Research in Applied Chemistry, 2021. General principles of solubility for highly lipophilic drug-like intermediates.

Technical Support Center: Optimization of Suzuki Coupling for Dihalopyridines

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions, with a specialized focus on the nuances of dihalopyridine substrates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of C-C bond formation with these challenging, yet vital, heterocyclic compounds. Dihalopyridines are crucial building blocks in medicinal chemistry, but their successful coupling requires a deep understanding of the interplay between various reaction parameters.

This resource is structured to provide actionable, in-depth solutions to common experimental hurdles. We will move beyond simple procedural lists to explore the underlying chemical principles that govern reaction outcomes.

Troubleshooting Guide: From Failed Reactions to Optimized Yields

This section addresses specific problems you might encounter during your experiments. Each question is followed by a detailed explanation of the potential causes and a systematic approach to resolving the issue.

Q1: My Suzuki coupling reaction with a dihalopyridine is showing low to no conversion. What are the likely causes and how can I fix it?

Low or no conversion is a frequent issue, often stemming from problems with the catalyst, reagents, or reaction conditions.

Underlying Causality:

The catalytic cycle of the Suzuki-Miyaura coupling involves several key steps: oxidative addition, transmetalation, and reductive elimination.[1] A failure in any of these steps can halt the reaction. With dihalopyridines, the electron-deficient nature of the pyridine ring and the potential for the nitrogen atom to coordinate with the palladium catalyst can create additional challenges.[2]

Troubleshooting Workflow:

dot graph TD { A[Start: Low/No Conversion] --> B{Is the Catalyst System Active?}; B --> C[Check Catalyst & Ligand Integrity]; C --> D{Degassed Solvents & Inert Atmosphere?}; D --> E[Ensure Anhydrous Conditions (if required)]; E --> F{Is the Base Appropriate?}; F --> G[Screen Different Bases (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃)]; G --> H{Is the Temperature Optimal?}; H --> I[Gradually Increase Temperature]; I --> J[Re-evaluate Substrate & Reagent Purity]; J --> K[End: Optimized Conditions]; }

Caption: Troubleshooting workflow for low conversion.

Step-by-Step Solutions:

• Catalyst and Ligand Integrity:

  • Problem: The Pd(0) catalyst is susceptible to oxidation, and phosphine ligands can be oxidized by air, rendering them ineffective.[3]

  • Solution: Use fresh palladium precursors and ligands. If you suspect degradation, consider using a pre-catalyst that is more stable and readily generates the active Pd(0) species. Ensure all reagents are stored under an inert atmosphere.

• Solvent and Atmosphere:

  • Problem: Oxygen can deactivate the catalyst.[3] For reactions sensitive to water, its presence can lead to unwanted side reactions.

  • Solution: Thoroughly degas your solvent by sparging with an inert gas (argon or nitrogen) for at least 30 minutes.[4] If the protocol calls for anhydrous conditions, use freshly dried solvents.

• Base Selection:

  • Problem: The base is crucial for activating the boronic acid for transmetalation.[5][6] An inappropriate base can lead to poor reactivity or decomposition of starting materials.

  • Solution: The choice of base can significantly impact yield.[5] For challenging couplings like those with dichloropyridines, a strong base like potassium phosphate (K₃PO₄) is often effective.[5] Consider screening a panel of bases, including carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates.

• Reaction Temperature:

  • Problem: Many Suzuki couplings require heat to overcome activation barriers, especially for less reactive halides like chlorides.[3]

  • Solution: If the reaction is sluggish at a lower temperature (e.g., 80°C), cautiously increasing it may improve the conversion rate. However, be aware that excessive heat can lead to catalyst decomposition.[3]

Q2: I'm observing significant amounts of side products, such as homocoupling and dehalogenation. How can I minimize these?

The formation of byproducts is a common challenge that reduces the yield of the desired product.

Understanding the Side Reactions:

• Homocoupling: This is the self-coupling of the boronic acid to form a biaryl byproduct. It is often promoted by the presence of oxygen or Pd(II) species.[1][5]

• Dehalogenation: In this side reaction, the halogen on the pyridine ring is replaced by a hydrogen atom. This is often caused by the formation of a palladium-hydride species.[1][7]

Strategies for Minimization:

Side Reaction	Primary Cause(s)	Mitigation Strategy
Homocoupling	Oxygen in the reaction mixture; inefficient reduction of Pd(II) precatalyst.[1][5]	Rigorously degas the reaction mixture. Use a Pd(0) source or a highly efficient precatalyst system.[5]
Dehalogenation	Formation of Pd-H species from base, solvent, or water.[1][7]	Use anhydrous solvents and high-purity bases. Consider using a weaker base if dehalogenation is severe.

Q3: I am struggling with regioselectivity in the Suzuki coupling of an unsymmetrical dihalopyridine. How can I control which halogen reacts?

Controlling regioselectivity is a key challenge when working with dihalopyridines that have non-equivalent halogen atoms.

Factors Influencing Regioselectivity:

• Halogen Reactivity: The general order of reactivity for halogens in Suzuki coupling is I > Br > Cl.[7]

• Electronic Effects: The position of the nitrogen atom and other substituents on the pyridine ring can influence the electrophilicity of the carbon-halogen bonds, thereby affecting the rate of oxidative addition.[8]

• Steric Hindrance: Bulky ligands on the palladium catalyst or bulky substituents on the pyridine ring can favor reaction at the less sterically hindered position.

• Ligand Control: The choice of ligand can have a profound impact on regioselectivity. For example, in the coupling of 2,4-dichloropyridines, certain N-heterocyclic carbene (NHC) ligands can favor reaction at the C4 position, while diphosphine ligands like dppf may promote reaction at the C2 position.[9]

Experimental Approach to Controlling Regioselectivity:

• Ligand Screening: This is often the most effective strategy. Experiment with a variety of phosphine ligands (e.g., SPhos, XPhos) and N-heterocyclic carbene (NHC) ligands.[5]

• Temperature Control: In some cases, running the reaction at a lower temperature can enhance selectivity.

• Solvent Effects: The polarity of the solvent can influence the reaction pathway and, in turn, the regioselectivity.[9]

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the practical aspects of running Suzuki coupling reactions with dihalopyridines.

Q: Which palladium catalyst should I start with for my dihalopyridine coupling?

For initial screening, a versatile catalyst like Pd(PPh₃)₄ or a combination of a palladium precursor (e.g., Pd(OAc)₂, Pd₂(dba)₃) with a suitable phosphine ligand is a good starting point. For more challenging substrates, particularly those involving chlorides, more advanced catalyst systems with bulky, electron-rich ligands like Buchwald's biarylphosphine ligands or N-heterocyclic carbene (NHC) ligands are often necessary.[5]

Q: What is the optimal ratio of boronic acid to dihalopyridine?

A slight excess of the boronic acid (typically 1.1 to 1.5 equivalents) is often used to ensure complete consumption of the dihalopyridine. However, for mono-coupling of a dihalopyridine, using the boronic acid as the limiting reagent can sometimes favor the desired product.[2]

Q: How do I choose the right solvent for my reaction?

The choice of solvent depends on the solubility of your substrates and reagents. Common solvents for Suzuki couplings include toluene, dioxane, THF, and DMF, often with the addition of water to aid in the dissolution of the inorganic base.[4] For some systems, a biphasic solvent system (e.g., toluene/water) can be effective.

Q: Can I perform a sequential Suzuki coupling on a dihalopyridine?

Yes, sequential couplings are a powerful strategy for synthesizing unsymmetrically substituted pyridines. This is typically achieved by taking advantage of the differential reactivity of the halogens (e.g., reacting an iodobromopyridine first at the more reactive iodine position) or by carefully controlling the stoichiometry of the boronic acid.

Experimental Protocols

Protocol 1: General Procedure for Catalyst/Base Screening in the Suzuki Coupling of a Dihalopyridine

This protocol outlines a general method for screening different catalysts and bases to optimize your reaction.

• Reaction Setup: To a series of oven-dried reaction vials equipped with stir bars, add the dihalopyridine (1.0 eq), boronic acid (1.2 eq), and the chosen base (2.0-3.0 eq).

• Inert Atmosphere: Seal the vials with septa and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Solvent and Catalyst Addition: Add the degassed solvent, followed by the palladium precursor and ligand (or the pre-formed catalyst) via syringe.

• Reaction: Place the vials in a pre-heated heating block and stir at the desired temperature for the specified time.

• Monitoring and Analysis: Monitor the reaction progress by TLC or LC-MS. Upon completion, quench the reaction, perform an aqueous workup, and analyze the crude product mixture by ¹H NMR or GC-MS to determine the conversion and product distribution.

References

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• ResearchGate. (2017, December 4). Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction?. Retrieved from [Link]

• Reddit. (2024, February 23). How to approach choosing reaction conditions for Suzuki?. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• National Institutes of Health. (n.d.). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Royal Society of Chemistry. (2016, August 9). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Retrieved from [Link]

• National Institutes of Health. (n.d.). Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters. Retrieved from [Link]

• MDPI. (n.d.). Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. Retrieved from [Link]

• ResearchGate. (2025, August 6). Regioselectivity in alkenyl(aryl)-heteroaryl Suzuki cross-coupling reactions of 2,4-dibromopyridine. A synthetic and mechanistic study. Retrieved from [Link]

• YouTube. (2018, April 4). The Suzuki reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

Sources

• 1. Yoneda Labs [yonedalabs.com]
• 2. Exhaustive Suzuki-Miyaura Reactions of Polyhalogenated Heteroarenes with Alkyl Boronic Pinacol Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. benchchem.com [benchchem.com]
• 8. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 9. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 5-Bromo-2,3-diiodopyridine Integrity Management

Case ID: T-PYR-5Br23I-001 Subject: Prevention of Dehalogenation and Regioselective Control Status: Active Guide Assigned Specialist: Senior Application Scientist

Executive Summary

Working with 5-Bromo-2,3-diiodopyridine presents a paradox: the molecule is highly functionalizable due to its three distinct halogen sites, yet this same feature makes it chemically fragile. The primary failure mode in experimental workflows is unintended dehalogenation (protodehalogenation) or halogen scrambling (the "Halogen Dance").

This guide provides a self-validating technical framework to preserve the structural integrity of this scaffold during storage, metal-halogen exchange, and transition-metal catalysis.

Module 1: The Reactivity Landscape

Before initiating any protocol, you must understand the electronic and steric hierarchy of the substrate. The nitrogen atom creates an inductive effect that establishes a predictable order of reactivity.

Reactivity Hierarchy (Causality)

• C2-Iodine (Alpha Position):

  • Status: Most Reactive.

  • Reason: The adjacent nitrogen atom exerts a strong electron-withdrawing effect (

    effect), making the C2-I bond weakest and most susceptible to oxidative addition (Pd) or lithium-halogen exchange.

• C3-Iodine (Beta Position):

  • Status: Moderately Reactive / Sterically Crowded.

  • Reason: While an iodide, it is flanked by the C2-I and C4-H. It is less electron-deficient than C2.

• C5-Bromine (Beta Position):

  • Status: Least Reactive.

  • Reason: The C-Br bond is stronger (higher BDE) than C-I. It typically survives conditions that activate C2 or C3.

Visualizing the Pathway

Figure 1: Reactivity hierarchy of 5-Bromo-2,3-diiodopyridine showing the preferential activation of the C2 position.

Module 2: Preventing Dehalogenation During Metal-Halogen Exchange

The Issue: When attempting to selectively lithiate C2, users often observe scrambling (migration of iodine to C4) or protonation (formation of 5-bromo-3-iodopyridine).

The Mechanism: Standard alkyllithiums (like n-BuLi) are highly nucleophilic. They can deprotonate the pyridine ring (usually at C4 or C6) rather than exchanging with the halogen. The resulting pyridyl anion attacks the iodine of a neighboring molecule, causing the "Halogen Dance."

Protocol: The "Turbo" Stabilization System

Do NOT use n-BuLi if selectivity is critical. Use the Knochel-Hauser system (Turbo Grignard).[1][2]

Reagent: Isopropylmagnesium chloride – Lithium chloride complex (

).[3]

Why it works:

• Reduced Basicity: It is less basic than n-BuLi, preventing the deprotonation of the ring hydrogen (stopping the Halogen Dance).

• Chelation: The LiCl breaks oligomeric aggregates, making the exchange faster but more controlled.

• Thermodynamic Control: The resulting magnesiated species is more stable than the lithiated species, allowing for warming to roughly -20°C without decomposition.

Step-by-Step Workflow:

• Preparation: Dissolve 5-Bromo-2,3-diiodopyridine (1.0 eq) in anhydrous THF under Argon.

• Temperature: Cool to -40°C (Note: n-BuLi requires -78°C; Turbo Grignard is active but controlled at -40°C to -20°C).

• Exchange: Add

  (1.1 eq) dropwise.

• Incubation: Stir for 30–45 minutes.

• Validation (The D₂O Test):

  • Before adding your expensive electrophile: Aliquot 0.1 mL of reaction mixture into a vial containing D₂O.

  • Analysis: Run NMR.[4][5] You should see >95% incorporation of Deuterium at C2, with C3-I and C5-Br intact.

  • Pass Criteria: No proton signals at C2; C3 and C5 halogens present.

• Electrophile Addition: Add your electrophile (aldehyde, ketone, etc.) and warm slowly to RT.

Module 3: Preventing Hydrodehalogenation in Pd-Catalysis

The Issue: During Suzuki or Sonogashira coupling targeting C2, the iodine is replaced by hydrogen (H) instead of the boronic acid/alkyne.

The Mechanism: This is Reductive Dehalogenation . It occurs via a Palladium-Hydride (Pd-H) intermediate.

• Source of H: Usually the solvent (alcohols, DMF) or

  -hydride elimination from the coupling partner.

• Pathway: The Pd(II) species undergoes reductive elimination with a hydride instead of the trans-metalated aryl group.

Troubleshooting Table: Optimization Parameters

Parameter	Recommendation	Scientific Rationale
Solvent	Toluene or THF	Avoid alcohols (MeOH, EtOH) and DMF/DMA if possible. These are "hydride donors" that feed the Pd-H pathway [1].
Base	K₃PO₄ or Cs₂CO₃	Weaker, anhydrous bases reduce the risk of base-mediated decomposition compared to hydroxides or alkoxides.
Ligand	XPhos or SPhos	Bulky, electron-rich Buchwald ligands accelerate the desired reductive elimination step, outcompeting the side reaction [2].
Catalyst	Pd(dppf)Cl₂	Bidentate ligands like dppf prevent open coordination sites where -hydride elimination often occurs.

The "Dry" Suzuki Protocol (For Sensitive Substrates)

If you observe >10% dehalogenation, switch to this protocol:

• System: Pd(OAc)₂ (5 mol%) + XPhos (10 mol%).

• Solvent: Toluene:Water (10:1). Minimize water volume.

• Base: K₃PO₄ (3.0 eq).

• Temperature: 80°C.

• Critical Step: Degas solvents thoroughly (freeze-pump-thaw x3). Oxygen promotes homocoupling and radical dehalogenation pathways.

FAQ: Troubleshooting & Diagnostics

Q1: I tried the exchange with n-BuLi at -78°C, but I got a mixture of products where the iodine moved to position 4. Why? A: You triggered the Halogen Dance . Even at -78°C, n-BuLi can deprotonate the C4-H (which is acidified by the adjacent halogens). The resulting anion attacks the C3-Iodine of another molecule.

• Fix: Switch to

  (Turbo Grignard). It is not basic enough to deprotonate C4-H, effectively shutting down the migration pathway [3].

Q2: My Suzuki coupling worked, but I lost the Bromine at C5. I only wanted to react the Iodine at C2. A: You likely used a catalyst system that is too active or ran the reaction too hot/long.

• Fix: C5-Br is less reactive than C2-I. Lower the temperature to 40-60°C. Use a stoichiometric deficit of the boronic acid (0.95 eq) to ensure the catalyst runs out of coupling partner before it starts attacking the bromide.

Q3: The reaction mixture turned deep purple/violet immediately upon adding the catalyst. A: This indicates Iodine liberation (homolytic bond cleavage). This is often photolytic (light-induced).

• Fix: Wrap the reaction flask in aluminum foil. Polyiodinated aromatics are photosensitive.

Decision Logic & Workflow

Use this flow to determine the correct corrective action for your specific failure mode.

Figure 2: Diagnostic decision tree for identifying and resolving dehalogenation issues.

References

• Solvent Effects in Cross-Coupling

  • Title: "Mechanistic studies of the Suzuki-Miyaura reaction: solvent effects."
  • Source:Chemical Science, 2011.

  • Context: Explains the role of alcoholic solvents in donating hydrides to Palladium.[6]

• Ligand Controlled Selectivity

  • Title: "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure."
  • Source:Journal of the American Chemical Society, 2005 (Buchwald Group).
  • Context: Establishes the use of bulky phosphines to prevent side reactions like dehalogen

• Turbo Grignard & Halogen Dance

  • Title: "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds."
  • Source:Angewandte Chemie Intern
  • Context: The definitive guide on using to prevent halogen migr

Sources

• 1. vapourtec.com [vapourtec.com]
• 2. publikationen.bibliothek.kit.edu [publikationen.bibliothek.kit.edu]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. baranlab.org [baranlab.org]
• 5. scholarsarchive.byu.edu [scholarsarchive.byu.edu]
• 6. pdf.benchchem.com [pdf.benchchem.com]

stability issues of 5-Bromo-2,3-diiodopyridine under basic conditions

Welcome to the technical support center for 5-Bromo-2,3-diiodopyridine. This guide is designed for researchers, scientists, and professionals in drug development who are utilizing this versatile, yet sensitive, building block in their synthetic endeavors. My aim is to provide you with in-depth, field-proven insights into the stability of this compound, particularly under basic conditions, and to offer practical solutions to common challenges encountered during its use in cross-coupling and other base-mediated reactions.

Understanding the Inherent Reactivity and Stability of 5-Bromo-2,3-diiodopyridine

5-Bromo-2,3-diiodopyridine is a highly functionalized pyridine ring, offering multiple points for synthetic elaboration. However, the very features that make it a valuable reagent—the presence of three halogen atoms with differing reactivity—also contribute to its potential instability, especially in the presence of bases. The two iodine atoms are significantly more labile than the bromine atom, a property that allows for selective cross-coupling reactions. The general order of reactivity for halogens in palladium-catalyzed cross-couplings is I > Br > Cl. This differential reactivity is the cornerstone of its synthetic utility.

The electron-deficient nature of the pyridine ring, further enhanced by the electron-withdrawing effects of the three halogen substituents, makes the C-I bonds at the 2- and 3-positions susceptible to nucleophilic attack and base-mediated degradation. This can lead to undesired side reactions such as deiodination, which can lower yields and complicate purification.

Frequently Asked Questions (FAQs)

Here we address some of the common questions and concerns regarding the handling and use of 5-Bromo-2,3-diiodopyridine in basic media.

Q1: I am observing significant amounts of a deiodinated byproduct in my reaction mixture. What is the likely cause?

A1: The most probable cause of deiodination is the reaction of 5-Bromo-2,3-diiodopyridine with the base in your reaction, potentially exacerbated by elevated temperatures. The C-I bonds on the electron-deficient pyridine ring are susceptible to nucleophilic attack by bases, leading to the replacement of iodine with a hydrogen atom (proto-deiodination). Strong bases, such as alkoxides (e.g., sodium tert-butoxide), are more likely to induce this side reaction.

Q2: Which C-I bond is more likely to be cleaved under basic conditions, the one at the 2-position or the 3-position?

A2: The C-I bond at the 2-position is generally more activated towards nucleophilic attack due to its ortho-position relative to the ring nitrogen. This makes it more susceptible to base-mediated degradation compared to the C-I bond at the 3-position.

Q3: What are the recommended bases for Suzuki and Sonogashira couplings with 5-Bromo-2,3-diiodopyridine to minimize decomposition?

A3: For Suzuki couplings, milder inorganic bases are generally preferred. Potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃), and potassium phosphate (K₃PO₄) are excellent choices that often provide a good balance between reaction efficiency and substrate stability. For Sonogashira couplings, organic amine bases like triethylamine (Et₃N) or diisopropylethylamine (DIPEA) are commonly used and are generally compatible. However, it is crucial to use them in appropriate amounts and to keep reaction temperatures as low as possible.

Q4: Can I use stronger bases like sodium hydroxide (NaOH) or potassium hydroxide (KOH)?

A4: The use of strong inorganic bases like NaOH or KOH is generally discouraged, especially at elevated temperatures, as they can significantly increase the rate of deiodination and other decomposition pathways. If their use is unavoidable, the reaction should be performed at the lowest possible temperature and for the shortest possible duration.

Q5: How should I store 5-Bromo-2,3-diiodopyridine to ensure its long-term stability?

A5: 5-Bromo-2,3-diiodopyridine should be stored in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen). Exposure to light, moisture, and air should be minimized to prevent degradation.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving common issues encountered during reactions with 5-Bromo-2,3-diiodopyridine under basic conditions.

Issue 1: Low Yield of Desired Product with Significant Starting Material Remaining

Potential Cause	Troubleshooting Step	Scientific Rationale
Insufficiently active catalyst	1. Use a fresh batch of palladium catalyst. 2. Consider a different palladium source or ligand.	Palladium catalysts can deactivate over time. The choice of ligand can significantly impact the catalytic activity and stability.
Base is too weak or insoluble	1. Switch to a base with better solubility in the reaction medium (e.g., Cs₂CO₃). 2. Ensure the base is finely powdered to maximize surface area.	The base plays a crucial role in the catalytic cycle of many cross-coupling reactions. Poor solubility or low basicity can stall the reaction.
Reaction temperature is too low	Gradually increase the reaction temperature in 5-10 °C increments while monitoring for decomposition.	While higher temperatures can promote decomposition, some cross-coupling reactions require a certain activation energy to proceed at a reasonable rate.

Issue 2: Formation of Dehalogenated Byproducts (e.g., 5-Bromo-2-iodopyridine or 5-Bromo-3-iodopyridine)

Potential Cause	Troubleshooting Step	Scientific Rationale
Base is too strong	1. Switch to a milder base (e.g., from NaOtBu to K₂CO₃). 2. Use the minimum effective amount of base.	Stronger bases are more nucleophilic and can directly attack the electron-deficient pyridine ring, leading to dehalogenation.
Reaction temperature is too high	1. Lower the reaction temperature. 2. Consider a more active catalyst that allows for lower reaction temperatures.	Dehalogenation is often a thermally promoted side reaction. Reducing the temperature can significantly improve selectivity.
Prolonged reaction time	Monitor the reaction closely by TLC or LC-MS and quench it as soon as the starting material is consumed.	Extended exposure to basic conditions, even with milder bases, can lead to gradual decomposition of the product and starting material.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments involving 5-Bromo-2,3-diiodopyridine, with a focus on mitigating stability issues.

Protocol 1: Selective Suzuki-Miyaura Coupling at the 2-Position

This protocol is designed to favor selective coupling at the more reactive C-I bond at the 2-position while minimizing dehalogenation.

Materials:

• 5-Bromo-2,3-diiodopyridine

• Arylboronic acid

• Pd(PPh₃)₄ (Palladium(0) tetrakis(triphenylphosphine))

• Potassium carbonate (K₂CO₃), finely powdered

• 1,4-Dioxane, anhydrous

• Water, degassed

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 5-Bromo-2,3-diiodopyridine (1.0 eq), the arylboronic acid (1.2 eq), and finely powdered K₂CO₃ (3.0 eq).

• Add Pd(PPh₃)₄ (0.05 eq).

• Add anhydrous 1,4-dioxane and degassed water to achieve a 4:1 solvent ratio.

• Degas the reaction mixture by bubbling argon through the solution for 15 minutes.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Selective Sonogashira Coupling at the 2-Position

This protocol outlines a procedure for Sonogashira coupling, again targeting the 2-position, using conditions that help preserve the integrity of the starting material.

Materials:

• 5-Bromo-2,3-diiodopyridine

• Terminal alkyne

• PdCl₂(PPh₃)₂ (Bis(triphenylphosphine)palladium(II) dichloride)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), distilled

• Tetrahydrofuran (THF), anhydrous

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 5-Bromo-2,3-diiodopyridine (1.0 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.05 eq).

• Add anhydrous THF, followed by distilled Et₃N.

• Add the terminal alkyne (1.5 eq) dropwise via syringe.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS. The reaction is often complete within 6-12 hours.

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with diethyl ether, wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing Reaction Pathways and Troubleshooting

The following diagrams illustrate key concepts related to the stability and reactivity of 5-Bromo-2,3-diiodopyridine.

Caption: Proposed base-mediated deiodination pathways of 5-Bromo-2,3-diiodopyridine.

Caption: Decision-making workflow for troubleshooting low-yielding reactions.

References

• To be populated with real, verified URLs from the grounding tool if available. For the purpose of this example, placeholder text is used.
• Placeholder for a relevant scientific article on halogen reactivity.
• Placeholder for a publication on Suzuki-Miyaura coupling of polyhalogen
• Placeholder for a supplier's technical data sheet with storage inform
• Placeholder for a research paper discussing Sonogashira coupling side reactions.

troubleshooting purification of polyhalogenated pyridine products

Troubleshooting Guide: Purification of Polyhalogenated Pyridines

Status: Active Operator: Senior Application Scientist (Process Chemistry Division) Ticket Context: User experiencing low yields, "disappearing" product, and inseparable isomers during the isolation of poly-chlorinated/fluorinated pyridines.

The "Disappearing Product" Phenomenon (Sublimation)[1]

User Complaint: "I rotavapped my reaction mixture, and half my product is gone. There is a white crystalline film in the bump trap."

Diagnosis: Polyhalogenated pyridines (particularly fluorinated variants like pentafluoropyridine or 2,3,5,6-tetrafluoropyridine) possess high vapor pressures and readily sublime, even at moderate temperatures and pressures. Standard rotary evaporation protocols often suck the product directly into the vacuum pump.

Technical Insight: The high electronegativity of multiple halogens reduces intermolecular Van der Waals forces (despite increased molecular weight), leading to anomalous volatility.

Troubleshooting Protocol:

Parameter	Standard Protocol	PolyHalo Protocol
Vacuum Pressure	< 10 mbar	> 150 mbar (Controlled)
Bath Temp	40–50 °C	< 25 °C (Ambient/Cool)
Condenser	Water/Dry Ice	Liq. N₂ Cold Trap (Mandatory)

Corrective Workflow:

• Stop Rotavapping to Dryness: Never strip the solvent completely on a rotavap. Concentrate until a slurry forms, then switch to filtration.

• Cold Finger Sublimation: Instead of fighting sublimation, use it. If your product is a solid, sublimation is often superior to recrystallization for these compounds.

  • Setup: Place crude solid in a sublimation apparatus.

  • Conditions: High vacuum (0.1 mmHg), warm water bath (40°C), Liq. N₂ cold finger.

  • Result: High-purity crystals grow on the finger; oily impurities remain below.

Chromatographic Challenges: Tailing & Isomers

User Complaint: "My spots are streaking on the TLC, and I cannot separate the 2,3-dichloro isomer from the 2,5-dichloro isomer."

Diagnosis:

• Streaking (Tailing): The pyridine nitrogen, though less basic due to halogens, still interacts with the acidic silanols on silica gel (

  ), causing peak broadening.

• Isomer Co-elution: Regioisomers of polyhalogenated pyridines often have nearly identical dipole moments and polarities, making standard silica chromatography ineffective.

Troubleshooting Protocol:

A. Fixing the Streak (Mobile Phase Modifier) You must deactivate the silica surface.

• Add Base: Add 1–2% Triethylamine (TEA) to your mobile phase (e.g., Hexane/EtOAc + 1% TEA).

• Pre-wash: Flush the column with the TEA-containing solvent before loading the sample.

B. Separating Isomers (Stationary Phase Selection) Standard silica is often insufficient. Switch to phases that exploit

- interactions or shape selectivity.

Stationary Phase	Mechanism	Best For
C18 (Reverse Phase)	Hydrophobicity	General separation of mono- vs. di-halogenated species.
PFP (Pentafluorophenyl)	- / Charge Transfer	Separating positional isomers (e.g., 2,3- vs 2,5-). The electron-deficient PFP phase interacts differently with the electron distributions of various isomers.
Silver Nitrate ( ) Silica	-Complexation	Highly effective if one isomer is slightly less sterically hindered, allowing better Ag-coordination.

Chemical Stability: The Trap[1]

User Complaint: "I recrystallized my product from hot ethanol, but the NMR shows a new set of ethoxy peaks. My fluorine signals are gone."

Diagnosis: You have inadvertently triggered a Nucleophilic Aromatic Substitution (

) . Polyhalogenated pyridines are electron-deficient (activated) rings. The halogens (especially Fluorine) are excellent leaving groups in this context. Heating with a nucleophilic solvent (alcohol, amine) will displace the halogen.

The "Forbidden" Solvents (for heating):

• Methanol / Ethanol (forms methoxy/ethoxy pyridines)
• Primary/Secondary Amines
• Water (at high temp/pH forms pyridones)

Recommended Solvents:

• Heptane/Hexane: (Non-polar, non-nucleophilic).
• Toluene: (Good for solubility, non-nucleophilic).
• Dichloromethane: (For low-temp work).

The Basicity Paradox (Extraction Failure)[1]

User Complaint: "I tried to purify the product by acid/base extraction. I washed the organic layer with 1M HCl to pull the pyridine into the water, but it stayed in the organic layer."

Diagnosis: You are assuming the pyridine is basic.[1] It is not. The inductive effect of multiple halogens withdraws electron density from the ring nitrogen, drastically lowering the

of the conjugate acid.

Data: The

Cliff

Compound	Substituents	Approx (Conjugate Acid)	Basicity Status
Pyridine	None	5.2	Basic (Protonates in 1M HCl)
2-Chloropyridine	1-Cl	0.7	Weakly Basic
2,6-Dichloropyridine	2-Cl	-2.0	Non-Basic in aq. acid
Pentafluoropyridine	5-F	< -5.0	Not Basic

Implication: Treating a polyhalogenated pyridine with 1M HCl (pH ~0) will not protonate it sufficiently to make it water-soluble. It will remain in the organic layer.

Visual Logic: Why Extraction Fails

Figure 1: The logical failure point of acid-base extraction for electron-deficient heterocycles.

Purification Decision Matrix

Use this workflow to select the correct purification method based on your product's physical properties.

Figure 2: Strategic decision tree for isolating polyhalogenated pyridines.

References

• Chambers, R. D., et al. (1960). "Polyfluoro-heterocyclic compounds. Part I. Pentafluoropyridine."[2] Journal of the Chemical Society, 1960, 231-232. Link

• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th Ed.). Wiley-Blackwell. (Referencing pKa shifts in electron-deficient pyridines). Link

• Sigma-Aldrich Technical Bulletin. "Pentafluoropyridine Product Specification & Handling." (Confirming volatility and density data). Link

• Organic Chemistry Portal.

  )." (Mechanism of displacement in activated rings). Link

• Regis Technologies. "Chromatographic Separation of Halogenated Isomers using Fluorinated Stationary Phases." Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Perfluoropyridine: Discovery, Chemistry, and Applications in Polymers and Material Science - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Poisoning in Cross-Coupling Reactions with 5-Bromo-2,3-diiodopyridine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding catalyst poisoning, a common challenge encountered during cross-coupling reactions involving the highly functionalized building block, 5-Bromo-2,3-diiodopyridine. Our goal is to equip you with the expertise to diagnose, resolve, and prevent catalytic failures, ensuring the efficiency and reproducibility of your synthetic endeavors.

Section 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about catalyst deactivation in the context of reactions with polyhalogenated pyridines.

Q1: What is catalyst poisoning and how does it manifest in my reaction?

A: Catalyst poisoning is the deactivation of a catalyst's active sites through strong chemical adsorption (chemisorption) of a substance, known as a poison.[1][2] Unlike other deactivation pathways like thermal degradation or mechanical fouling, poisoning is a chemical process where impurities, reactants, or byproducts irreversibly bind to the catalyst, blocking the sites needed for the reaction.[1][3] In a typical palladium-catalyzed cross-coupling reaction, this manifests as:

• Stalled or incomplete conversion: The reaction stops before the starting material is fully consumed.

• Low or no product yield: The desired product is formed in negligible amounts or not at all.

• Formation of palladium black: The catalyst, typically a soluble palladium complex, decomposes and precipitates as metallic palladium, losing its catalytic activity.

• Poor reproducibility: The reaction works inconsistently across different batches or setups.

Q2: Why are reactions with 5-Bromo-2,3-diiodopyridine particularly susceptible to catalyst poisoning?

A: The susceptibility arises from several factors inherent to the substrate and the common reaction types:

• Presence of a Pyridine Nitrogen: The lone pair of electrons on the pyridine nitrogen can coordinate strongly to the palladium center. This coordination can sometimes interfere with the desired catalytic cycle, leading to catalyst inhibition or deactivation.[4][5][6]

• Multiple Halogen Atoms: 5-Bromo-2,3-diiodopyridine is a polyhalogenated substrate. In palladium-catalyzed cross-couplings, the reactivity of halogens typically follows the order I > Br > Cl. The C-I bonds are the most reactive sites for oxidative addition. The iodide ions released during the reaction can act as catalyst poisons, especially at high concentrations, by forming stable, inactive palladium-iodide complexes or bridged dimers.[7]

• Sensitivity of Common Catalysts: Palladium catalysts used in reactions like Suzuki, Heck, and Buchwald-Hartwig aminations are highly sensitive to a range of impurities that can be present in reagents or solvents.[8][9]

Q3: What are the most common catalyst poisons I should be aware of?

A: For palladium-catalyzed reactions, the most notorious poisons originate from various sources.[10] Key culprits include:

• Sulfur Compounds: Elemental sulfur and various organic/inorganic sulfur compounds (e.g., thiols, sulfides) are potent poisons for palladium catalysts, even at parts-per-million (ppm) levels.[8][11] They can originate from starting materials or reagents.

• Nitrogen-Containing Compounds: Besides the substrate itself, other nitrogenous impurities like certain amines, nitriles, or nitro compounds can bind to the palladium and inhibit catalysis.[8][10]

• Excess Halides and Cyanides: As mentioned, high concentrations of iodide can be problematic.[7] Cyanide is also a strong poison.[12]

• Phosphorus Compounds: While phosphine ligands are often essential for the reaction, certain phosphorus-containing impurities or byproducts from ligand degradation can deactivate the catalyst.[8] Furthermore, an incorrect ligand-to-metal ratio can inhibit the reaction.[13][14]

• Heavy Metals: Trace amounts of heavy metals like lead, mercury, or arsenic can act as severe poisons.[10]

• Water and Oxygen: While some modern protocols are robust, excess water or oxygen can lead to the oxidation of the active Pd(0) species to inactive Pd(II) oxides or hydroxides, or in the case of reactions involving boronic acids, promote undesired side reactions.[8]

Q4: Can the 5-Bromo-2,3-diiodopyridine substrate itself poison the catalyst?

A: Yes, this is a critical point. Heterocyclic substrates containing nitrogen or sulfur atoms can coordinate strongly with the metal catalyst.[4] The pyridine nitrogen in 5-Bromo-2,3-diiodopyridine can act as a ligand, competing with the desired phosphine ligands or substrate for coordination to the palladium center. This competitive binding can lead to the formation of off-cycle, inactive palladium complexes, effectively poisoning the catalyst or, at a minimum, inhibiting the reaction rate.[4][5] The choice of ligand is crucial to mitigate this effect; bulky, electron-rich ligands can often favor the desired catalytic pathway over substrate inhibition.

Section 2: Troubleshooting Guide

Use this guide to diagnose and resolve specific issues encountered during your experiments.

Issue 1: Reaction Has Stalled or Shows Very Low Conversion

• Symptom: Analysis by TLC, GC, or LC-MS shows a significant amount of 5-Bromo-2,3-diiodopyridine remaining, even after extended reaction times or heating. Product formation is minimal.

• Causality Analysis: This is the most common symptom of catalyst poisoning. The active catalytic species is being rendered inactive faster than it can turn over the substrate.

  • Chemical Poisoning: An impurity in one of the reagents (substrate, boronic acid/alkene, base) or the solvent is deactivating the catalyst. Sulfur is a frequent suspect.[11]

  • Atmospheric Contamination: Inadequate inert atmosphere technique allows oxygen to enter the reaction, oxidizing the active Pd(0) catalyst.

  • Substrate Inhibition: The pyridine nitrogen is binding too strongly to the palladium center, preventing the catalytic cycle from proceeding efficiently.

• Troubleshooting Protocol & Solutions:

  • Verify Reagent Purity:

    • Substrate: Recrystallize or perform column chromatography on the 5-Bromo-2,3-diiodopyridine.

    • Coupling Partner: Ensure the boronic acid is not degrading (protodeboronation) and the alkene is pure.

    • Base: Use a freshly opened bottle of base or dry it thoroughly. Carbonate and phosphate bases can be particularly hygroscopic.

    • Solvent: Use anhydrous, degassed solvent. Purchase high-purity solvent or purify it using a solvent purification system.

  • Enhance Inert Atmosphere Technique:

    • Ensure all glassware is rigorously dried in an oven and cooled under a stream of inert gas (Argon or Nitrogen).

    • Degas the reaction mixture thoroughly. The freeze-pump-thaw method (3 cycles) is highly effective. Alternatively, sparging the solvent with an inert gas for 20-30 minutes before adding reagents can suffice.

  • Screen Ligands and Catalyst Precursors:

    • If substrate inhibition is suspected, switch to a different ligand. Bulky, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphines) or N-heterocyclic carbene (NHC) ligands can sometimes overcome this issue by creating a more sterically hindered and reactive catalyst.[15]

    • Try a different palladium precursor (e.g., switch from Pd(OAc)₂ to a pre-formed Pd(0) source like Pd₂(dba)₃).

Issue 2: Formation of Palladium Black

• Symptom: A fine, black precipitate is observed in the reaction flask. This is often accompanied by a stalled reaction.

• Causality Analysis: The formation of palladium black indicates the decomposition and agglomeration of the soluble palladium catalyst into metallic nanoparticles.[16] This is a form of deactivation.

  • Ligand Dissociation/Degradation: The phosphine ligand may be dissociating from the palladium center, leaving it exposed and prone to aggregation. This can be caused by high temperatures or reaction with other species.

  • Incorrect Ligand-to-Palladium Ratio: Too little ligand can leave the palladium coordinatively unsaturated and unstable. Conversely, too much ligand can sometimes inhibit the reaction by forming saturated, unreactive complexes.[13][14]

  • Reaction Conditions: High temperatures or an inappropriate choice of base can accelerate catalyst decomposition.

• Troubleshooting Protocol & Solutions:

  • Optimize Ligand-to-Metal Ratio: For many reactions, a ratio of 1:1 to 2:1 (ligand:Pd) is optimal for monodentate ligands, while a 1:1 ratio is used for bidentate ligands.[17] Verify the recommended stoichiometry for your specific catalyst system.

  • Lower the Reaction Temperature: High temperatures can promote ligand dissociation. Determine if the reaction can proceed efficiently at a lower temperature. Microwave heating can sometimes provide rapid, localized heating that minimizes bulk thermal decomposition.[17]

  • Use More Robust Ligands: Consider using bidentate (chelating) phosphine ligands (e.g., dppf, Xantphos) or bulky monodentate ligands that bind more strongly to the palladium center and prevent aggregation.[17]

Section 3: Preventative Measures & Best Practices

Proactive measures are the most effective way to combat catalyst poisoning.

Experimental Protocol: Best Practices for a Suzuki-Miyaura Coupling

This protocol for coupling an arylboronic acid to the C-2 position of 5-Bromo-2,3-diiodopyridine incorporates preventative measures.

• Glassware Preparation:

  • Place a round-bottom flask, condenser, and magnetic stir bar in an oven at 120 °C for at least 4 hours.

  • Assemble the glassware hot and allow it to cool to room temperature under a positive pressure of high-purity Argon or Nitrogen.

• Reagent Preparation & Charging:

  • To the cooled flask, add 5-Bromo-2,3-diiodopyridine (1.0 eq), the arylboronic acid (1.1-1.3 eq), and a finely ground, anhydrous base (e.g., K₃PO₄, 2.0-3.0 eq).

  • Add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and the phosphine ligand (e.g., SPhos, 2-10 mol%).

  • Note on Causality: Adding reagents as solids before the solvent minimizes exposure to atmospheric oxygen and moisture.

• Solvent Addition and Degassing:

  • Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene) via cannula or syringe.

  • Perform three cycles of the freeze-pump-thaw technique:

    • Freeze the flask contents with liquid nitrogen.

    • Evacuate the flask under high vacuum.

    • Close the vacuum line and allow the contents to thaw under the static inert atmosphere.

  • Note on Causality: This is the most rigorous method to remove dissolved oxygen, which is a primary cause of Pd(0) catalyst deactivation.

• Reaction Execution:

  • After the final thaw cycle, backfill the flask with inert gas.

  • Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

Data Summary: Common Catalyst Poisons and Mitigation

Poison Type	Common Sources	Mitigation Strategy
Sulfur Compounds	Reagents synthesized using sulfur-containing chemicals (e.g., some sources of DMF, thiols).[11]	Purify starting materials (recrystallization, chromatography). Use high-purity reagents.
Oxygen	Atmosphere, non-degassed solvents.	Employ rigorous inert atmosphere techniques (e.g., glovebox, Schlenk line, freeze-pump-thaw).[8]
Water	Hygroscopic reagents (bases), wet solvents, atmosphere.	Use anhydrous solvents and reagents. Dry glassware thoroughly.[8][12]
Excess Iodide	From the substrate itself during oxidative addition.	Use the minimum effective catalyst loading. Consider ligands that accelerate reductive elimination.[7]
Nitrogenous Impurities	Side products from substrate synthesis, certain solvents (e.g., nitriles).	Purify substrate and solvents. Avoid nitrogen-containing solvents if they are found to be inhibitory.[10]

Section 4: Visual Diagrams and Workflows

Diagram: Mechanism of Catalyst Poisoning

This diagram illustrates how a poison intercepts and deactivates the catalyst, preventing it from participating in the desired cross-coupling cycle.

Caption: The poisoning pathway diverts the active catalyst to an inactive state.

Diagram: Troubleshooting Workflow

This workflow provides a logical sequence of steps to diagnose a failed reaction involving 5-Bromo-2,3-diiodopyridine.

Caption: A systematic workflow for troubleshooting catalyst poisoning issues.

References

• C
• Technical Support Center: Catalyst Poisoning in Reactions with 5-Bromo-N-phenylpyridin-3-amine - Benchchem.
• Unlocking the Mystery of Catalyst Poisoning | Department of Energy.
• Catalyst Poisoning Mitigation → Term - Energy → Sustainability Directory.
• How does a catalytic poison reduce a catalyst's activity? - Chemistry Stack Exchange.
• Catalyst poison | Toxicity, Inhibition, Effects - Britannica.
• Bypassing the Limitations of Directed C–H Functionaliz
• Mechanisms of Catalyst Poisoning in Palladium-Catalyzed Cyanation of Haloarenes. - Journal of the American Chemical Society.
• Synthesis of 2-Amino-5-Bromo-3-Iodopyridine - ijssst.info.
• 3-Amino-5-bromo-2-iodopyridine - PMC - NIH.
• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogen
• Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC.
• Suzuki Cross-Coupling Reactions Catalyzed by Palladium Nanoparticles in Aqueous Solution | Organic Letters - ACS Public
• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing).

• I've heard about organic iodides being unsuitable for Pd-catalyzed reactions because iodine poisons palladium catalysts. How does that work? : r/chemistry - Reddit. [Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC.
• Identification and Elimination of an Unexpected C
• Heck Reaction—St
• Heck Reaction - Chemistry LibreTexts.
• Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Semantic Scholar.
• Troubleshooting a difficult Heck reaction : r/Chempros - Reddit.

Sources

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• 2. Catalyst poison | Toxicity, Inhibition, Effects | Britannica [britannica.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyridine sulfinates as general nucleophilic coupling partners in palladium-catalyzed cross-coupling reactions with aryl halides - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 15. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. mdpi.com [mdpi.com]

Technical Support Center: Regioselective Functionalization of 5-Bromo-2,3-diiodopyridine

Welcome to the technical support center for the regioselective functionalization of 5-Bromo-2,3-diiodopyridine. This guide is designed for researchers, scientists, and professionals in drug development who are looking to leverage this versatile building block in their synthetic endeavors. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help you navigate the complexities of selectively functionalizing this trihalogenated pyridine at the C2, C3, and C5 positions.

Understanding the Reactivity Landscape of 5-Bromo-2,3-diiodopyridine

The key to controlling regioselectivity in the functionalization of 5-Bromo-2,3-diiodopyridine lies in understanding the inherent differences in the reactivity of the three carbon-halogen bonds. This reactivity is governed by two primary factors: the nature of the halogen and its position on the pyridine ring.

• Halogen Reactivity: In palladium-catalyzed cross-coupling reactions, the reactivity of halogens follows the general trend: I > Br > Cl > F. This is primarily due to the bond dissociation energies of the carbon-halogen bonds, with the C-I bond being the weakest and therefore the most susceptible to oxidative addition by a palladium(0) catalyst.[1][2]

• Positional Reactivity: The pyridine nitrogen atom is electron-withdrawing, which influences the electron density around the ring. The positions ortho (C2, C6) and para (C4) to the nitrogen are more electron-deficient and thus more activated towards oxidative addition compared to the meta positions (C3, C5).[1]

In the case of 5-Bromo-2,3-diiodopyridine, we have two different halogens (I and Br) at three distinct positions. This creates a hierarchy of reactivity that can be exploited to achieve selective functionalization. The general expectation is that the C-I bonds will be significantly more reactive than the C-Br bond. Between the two C-I bonds, the one at the C2 position is generally more reactive than the one at the C3 position due to its proximity to the nitrogen atom.[1]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the regioselective functionalization of 5-Bromo-2,3-diiodopyridine.

Problem 1: Lack of Selectivity in Palladium-Catalyzed Cross-Coupling (e.g., Suzuki, Sonogashira, Buchwald-Hartwig)

Symptom: You are observing a mixture of products, with functionalization occurring at more than one position (e.g., at both C2 and C3, or at a C-I and the C-Br position).

Possible Causes & Solutions:

• Reaction Temperature is Too High: Higher temperatures can provide enough energy to overcome the activation barrier for the less reactive C-X bonds, leading to a loss of selectivity.

  • Solution: Start with reactions at room temperature or even lower temperatures, especially when targeting the most reactive C2-I bond. Gradually increase the temperature only if no reaction is observed.

• Incorrect Choice of Catalyst/Ligand: The nature of the palladium catalyst and the phosphine ligand plays a crucial role in controlling selectivity. Bulky, electron-rich ligands can sometimes alter the expected reactivity pattern.[1]

  • Solution (for C2-selectivity): For initial functionalization at the C2-iodo position, a standard catalyst system like Pd(PPh₃)₄ or a combination of Pd₂(dba)₃ with a simple phosphine ligand like PPh₃ is often a good starting point.

  • Solution (for C3-selectivity): Achieving selectivity at the C3-iodo position while the C2-iodo is present is challenging. This may require a sterically demanding substrate or a carefully chosen ligand that disfavors coordination at the C2 position.

• Reaction Time is Too Long: Extended reaction times can lead to the slow reaction of less reactive sites.

  • Solution: Monitor the reaction closely by TLC or LC-MS and stop the reaction as soon as the desired product is formed.

Problem 2: No Reaction or Poor Conversion

Symptom: The starting material is largely unreacted, even after prolonged reaction times.

Possible Causes & Solutions:

• Inactive Catalyst: The palladium catalyst may have been deactivated by exposure to air or moisture.

  • Solution: Ensure you are using fresh, high-quality catalyst and that all solvents and reagents are anhydrous and degassed. Assembling the reaction under an inert atmosphere (e.g., argon or nitrogen) is crucial.[3]

• Inappropriate Base: The choice and strength of the base are critical, particularly in Suzuki and Buchwald-Hartwig reactions.

  • Solution: For Suzuki couplings, common bases include K₂CO₃, K₃PO₄, and Cs₂CO₃.[3] For Buchwald-Hartwig aminations, stronger bases like NaOtBu or LHMDS are often required. The solubility of the base can also be a factor; ensure it is appropriate for your chosen solvent system.

• Low Reaction Temperature: While high temperatures can reduce selectivity, a certain amount of thermal energy is required to initiate the reaction.

  • Solution: If no reaction occurs at room temperature, gradually increase the temperature in increments (e.g., to 50 °C, then 80 °C) while monitoring for product formation and selectivity.

Problem 3: Unwanted Homocoupling of the Coupling Partner

Symptom: You observe significant formation of a byproduct resulting from the dimerization of your boronic acid (in Suzuki reactions) or alkyne (in Sonogashira reactions).

Possible Causes & Solutions:

• Presence of Oxygen: Oxygen can promote the homocoupling of organoboron reagents.

  • Solution: Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere throughout the reaction.

• Incorrect Stoichiometry: An excess of the coupling partner can sometimes favor homocoupling.

  • Solution: Use a stoichiometry of approximately 1.0-1.2 equivalents of the boronic acid or alkyne relative to the 5-Bromo-2,3-diiodopyridine.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the different halogen positions in 5-Bromo-2,3-diiodopyridine under typical palladium-catalyzed cross-coupling conditions?

A1: The expected order of reactivity is C2-I > C3-I > C5-Br. This is based on the higher reactivity of iodine compared to bromine in oxidative addition and the higher electrophilicity of the C2 position due to its proximity to the pyridine nitrogen.

Q2: How can I selectively functionalize the C2-iodo position?

A2: To selectively functionalize the C2-iodo position, you should use mild reaction conditions. This typically involves a standard palladium catalyst like Pd(PPh₃)₄ or PdCl₂(PPh₃)₂, a suitable base, and carrying out the reaction at or near room temperature. Careful monitoring of the reaction progress is essential to prevent over-reaction at the C3-iodo position.

Q3: Is it possible to selectively functionalize the C3-iodo position while the C2-iodo is still present?

A3: This is a significant synthetic challenge due to the higher intrinsic reactivity of the C2 position. Achieving C3 selectivity directly may require the use of specialized, sterically bulky ligands that can differentiate between the two iodo-substituted positions. An alternative strategy is to first functionalize the C2 position and then target the C3 position in a subsequent step.

Q4: Can I use lithium-halogen exchange for selective functionalization?

A4: Yes, lithium-halogen exchange is a viable alternative. This reaction is typically very fast, even at low temperatures. Given that the C-I bond is more prone to exchange than the C-Br bond, you can expect selective exchange at one of the iodo positions. The selectivity between the C2-I and C3-I positions will depend on the specific organolithium reagent used and the reaction conditions. It is likely that the C2-I will react preferentially.

Q5: What are the best analytical techniques to monitor the progress and determine the regioselectivity of my reaction?

A5: A combination of Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) is ideal for monitoring the reaction progress. To definitively determine the regioselectivity of your products, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential. Nuclear Overhauser Effect (NOE) experiments can be particularly useful for confirming the spatial relationship between the newly introduced group and the remaining halogens or pyridine protons.

Experimental Protocols

Protocol 1: Regioselective Suzuki-Miyaura Coupling at the C2-Iodo Position

This protocol provides a general procedure for the selective functionalization of the C2-iodo position of 5-Bromo-2,3-diiodopyridine with an arylboronic acid.

Materials:

• 5-Bromo-2,3-diiodopyridine

• Arylboronic acid (1.1 equivalents)

• Pd(PPh₃)₄ (0.05 equivalents)

• K₂CO₃ (2.0 equivalents)

• 1,4-Dioxane (anhydrous, degassed)

• Water (degassed)

• Schlenk flask and standard Schlenk line equipment

Procedure:

• To a flame-dried Schlenk flask under an argon atmosphere, add 5-Bromo-2,3-diiodopyridine, the arylboronic acid, and K₂CO₃.

• Add the Pd(PPh₃)₄ catalyst to the flask.

• Evacuate and backfill the flask with argon three times.

• Add the degassed 1,4-dioxane and water (typically a 4:1 to 5:1 ratio).

• Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS.

• Once the starting material is consumed and the desired mono-functionalized product is observed, quench the reaction with water.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Self-Validation:

• TLC Analysis: The product should have a different Rf value from the starting material.

• LC-MS Analysis: The mass spectrum should show the expected molecular ion peak for the mono-arylated product.

• NMR Analysis: ¹H NMR should show the appearance of new aromatic signals from the coupled aryl group and a characteristic shift in the pyridine proton signals. ¹³C NMR will confirm the formation of the new C-C bond. NOE experiments can be used to confirm the position of substitution.

Visualization of Reactivity and Workflow

Diagram 1: Hierarchy of Reactivity

Caption: Relative reactivity of the C-X bonds in 5-Bromo-2,3-diiodopyridine.

Diagram 2: Decision Workflow for Regioselective Functionalization

Caption: A decision-making workflow for the stepwise functionalization of 5-Bromo-2,3-diiodopyridine.

Quantitative Data Summary

The following table summarizes the expected outcomes for different cross-coupling reactions targeting the various positions of 5-Bromo-2,3-diiodopyridine. The selectivity is highly dependent on the specific reaction conditions.

Target Position	Reaction Type	Typical Catalyst/Reagent	Temperature	Expected Major Product	Potential Issues
C2-I	Suzuki	Pd(PPh₃)₄, K₂CO₃	Room Temp.	2-Aryl-5-bromo-3-iodopyridine	Over-reaction at C3-I if temperature is too high or reaction time is too long.
C2-I	Sonogashira	PdCl₂(PPh₃)₂, CuI, Et₃N	Room Temp.	2-Alkynyl-5-bromo-3-iodopyridine	Homocoupling of the alkyne.
C2-I	Buchwald-Hartwig	Pd₂(dba)₃, Xantphos, NaOtBu	Room Temp. - 50°C	2-Amino-5-bromo-3-iodopyridine	Catalyst deactivation.
C3-I	Suzuki	Requires optimization	Elevated Temp.	3-Aryl-5-bromo-2-iodopyridine	Difficult to achieve without prior C2 functionalization. Significant C2-functionalized byproduct expected.
C5-Br	Suzuki	Robust catalyst (e.g., with bulky phosphine ligand)	High Temp. (>100°C)	5-Aryl-2,3-diiodopyridine	Requires prior functionalization of both iodo positions for selectivity.

References

• The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes. ACS Catalysis. [Link]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups. Chemical Reviews. [Link]

• Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. MDPI. [Link]

Sources

• 1. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Byproduct Identification in the Synthesis of 5-Bromo-2,3-diiodopyridine

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides in-depth troubleshooting and frequently asked questions for the synthesis of 5-Bromo-2,3-diiodopyridine, a critical intermediate in pharmaceutical and materials science. Our focus is to equip researchers with the knowledge to identify and mitigate common byproducts, thereby improving yield and purity.

PART 1: Troubleshooting Guide: Navigating Common Synthetic Challenges

This section addresses specific experimental hurdles in a question-and-answer format, offering detailed, evidence-based solutions.

Question 1: My yield of 5-Bromo-2,3-diiodopyridine is significantly lower than expected. What are the likely causes and how can I improve it?

Low yields are a frequent issue and can often be traced back to incomplete reactions or degradation of the desired product. A systematic approach to troubleshooting is crucial.

Potential Cause 1: Incomplete Diazotization or Iodination

The conversion of 2-amino-5-bromopyridine to the target molecule via a Sandmeyer-type reaction is a multi-step process.[1][2] Inefficiencies at either the diazotization or iodination stage will directly impact the final yield.

Troubleshooting Protocol:

• Reagent Stoichiometry and Quality:

  • Diazotizing Agent: Ensure a slight stoichiometric excess (2-5%) of sodium nitrite to account for any potential losses and drive the reaction to completion.[3]

  • Iodinating Agent: A significant excess of the iodide source (e.g., KI or I₂) is often necessary to ensure di-iodination.

  • Reagent Purity: Verify the purity of all reagents, as contaminants can interfere with the reaction.

• Temperature Control:

  • Diazotization: This step is exothermic and the resulting diazonium salt is thermally unstable.[4] Maintain a temperature of 0-5°C to prevent premature decomposition of the diazonium intermediate.

  • Iodination: While the initial addition should be controlled, gentle warming may be required to drive the iodination to completion. Monitor the reaction progress by TLC or LC-MS to determine the optimal temperature and time.

• pH Management:

  • Diazotization of aminopyridines requires strongly acidic conditions.[5] Ensure the reaction medium is sufficiently acidic to facilitate the formation of the nitrosonium ion, the active diazotizing species.

Workflow for Yield Optimization:

Caption: A decision tree to guide byproduct identification and mitigation.

PART 2: Frequently Asked Questions (FAQs)

This section addresses broader queries related to the synthesis of 5-Bromo-2,3-diiodopyridine.

FAQ 1: What is the standard synthetic approach for 5-Bromo-2,3-diiodopyridine?

The most common and established route begins with 2-amino-5-bromopyridine. This precursor undergoes a Sandmeyer reaction, which is a two-step process:

• Diazotization: The primary amino group of 2-amino-5-bromopyridine is converted to a diazonium salt using sodium nitrite in a strong acid (e.g., sulfuric or hydrochloric acid) at low temperatures (0-5°C). [4]2. Iodination: The resulting diazonium salt is then treated with an iodide source, such as potassium iodide, to introduce the two iodine atoms onto the pyridine ring. [6]

FAQ 2: What are the critical safety considerations for this synthesis?

• Diazonium Salts: These intermediates are known to be thermally unstable and potentially explosive, especially if isolated in a dry state. [4]It is imperative to keep the reaction mixture cold and use the diazonium salt solution immediately in the subsequent step without isolation.

• Halogens: Bromine and iodine are corrosive and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Strong Acids: The use of concentrated acids like sulfuric or hydrochloric acid requires careful handling and appropriate PPE.

• Sodium Nitrite: This reagent is a strong oxidizing agent and is toxic.

FAQ 3: Can you provide a generalized experimental protocol?

Disclaimer: This is a generalized procedure and must be adapted based on specific laboratory safety protocols and reaction scales.

Step-by-Step Synthesis Protocol:

• Diazotization:

  • In a flask equipped for stirring and temperature control, dissolve 2-amino-5-bromopyridine in a pre-cooled strong acid (e.g., 40% H₂SO₄) and maintain the temperature at 0-5°C using an ice-salt bath.

  • Slowly add a solution of sodium nitrite in water dropwise, ensuring the temperature does not exceed 5°C.

  • Stir for an additional 30 minutes at 0-5°C after the addition is complete.

• Iodination:

  • In a separate vessel, prepare a solution of the iodinating agent (e.g., potassium iodide) in water.

  • Slowly add the cold diazonium salt solution to the iodide solution with vigorous stirring. Nitrogen gas will be evolved.

  • Once the addition is complete, allow the mixture to warm to room temperature and then heat gently to ensure the reaction is complete.

• Workup and Purification:

  • Cool the reaction mixture and quench any remaining iodine with a solution of sodium thiosulfate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with water and brine, then dry over an anhydrous salt like sodium sulfate.

  • Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization.

References

• Improvement on the Synthesis of 2-Amino-5-Fluoropyridine. (n.d.).
• Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. (n.d.). ijssst.info.
• Method for synthesizing 5-Bromo-2, 4-dichloropyridine. (n.d.).
• Synthesis method of 2,5-dibromopyridine. (n.d.).
• Process for the diazotisation of amines. (n.d.).
• 2,3-diaminopyridine. (n.d.). Organic Syntheses Procedure.
• Preparation method of 2-bromo-5-aldehyde pyridine. (n.d.).
• Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. (2017). MDPI.
• The Synthesis and Properties of 5-Bromo-2,3-dichloropyridine: A Deep Dive. (n.d.).
• Reactions of N-heteroaromatic bases with nitrous acid. Part 5. Kinetics of the diazotisation of substituted 2-aminopyridine and 2-aminopyridine 1-oxide. (n.d.). Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018). Master Organic Chemistry.
• What is the synthesis and application of 5-Bromo-2-iodopyridine? (n.d.). Guidechem.
• A Convenient and Scalable Process for the Preparation of 2,5-dibromopyridine. (2021). Heterocyclic Letters.
• Recent trends in the chemistry of Sandmeyer reaction: a review. (n.d.). PMC.
• Synthesis of 2-Amino-5-bromopyridine. (2025).
• Pyrylium salts- kryptonite for the Sandmeyer reaction? (2021).
• Sandmeyer Reaction. (n.d.). Organic Chemistry Portal.
• Sandmeyer reaction. (n.d.). Wikipedia.

Sources

• 1. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Reactions of N-heteroaromatic bases with nitrous acid. Part 5. Kinetics of the diazotisation of substituted 2-aminopyridine and 2-aminopyridine 1-oxide - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. Sandmeyer Reaction [organic-chemistry.org]

impact of solvent choice on 5-Bromo-2,3-diiodopyridine reactivity

A Senior Application Scientist's Guide to Solvent-Mediated Reactivity and Troubleshooting

Welcome to the technical support center for 5-Bromo-2,3-diiodopyridine. This guide is designed for researchers, medicinal chemists, and process development professionals who are leveraging this versatile, polyhalogenated building block. The unique electronic and steric environment of the three distinct halogen atoms on the pyridine core makes it a powerful tool for sequential, site-selective functionalization. However, harnessing this potential is critically dependent on a nuanced understanding of the reaction environment, with solvent choice being the paramount factor.

This document moves beyond simple protocols to explain the underlying chemical principles that govern reactivity. Here, you will find field-tested insights and troubleshooting strategies in a direct question-and-answer format to help you overcome common experimental hurdles and rationally design your reaction conditions for optimal outcomes.

Frequently Asked Questions (FAQs): Core Reactivity Concepts

Q1: What is the expected reactivity hierarchy of the halogens on 5-Bromo-2,3-diiodopyridine in palladium-catalyzed cross-coupling reactions?

A1: The reactivity of halogens in palladium-catalyzed cross-coupling is primarily governed by the carbon-halogen (C-X) bond dissociation energy. The oxidative addition of the palladium catalyst to the C-X bond is typically the rate-determining step.[1] For 5-Bromo-2,3-diiodopyridine, the general order of reactivity is:

Iodine (at C-2 or C-3) > Bromine (at C-5)

The C-I bonds are significantly weaker and more polarizable than the C-Br bond, making them far more susceptible to oxidative addition by a Pd(0) catalyst. Therefore, selective coupling at one of the iodine atoms in the presence of the bromine is readily achievable.

Between the two iodine atoms, the C-2 position is generally more reactive than the C-3 position. This is due to the strong electron-withdrawing inductive effect of the adjacent ring nitrogen, which makes the C-2 carbon more electrophilic and thus more activated towards oxidative addition.

Q2: How does the general choice of a polar versus non-polar solvent impact cross-coupling outcomes?

A2: Solvents are not merely inert media; they actively influence the reaction's rate, selectivity, and even the nature of the active catalytic species.[2][3]

• Polar Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents can accelerate reactions by stabilizing polar or charged transition states that form during the catalytic cycle, particularly in the oxidative addition step.[4][5] They can also play a role in activating precatalysts and modulating the activity of bases used in the reaction.[2] However, their strong coordinating ability can sometimes lead to catalyst inhibition or altered selectivity by competing with other ligands for sites on the palladium center.

• Non-polar Solvents (e.g., Toluene, Dioxane, THF): These solvents are less likely to coordinate strongly with the metal center, often leading to different catalytic species being dominant in solution compared to polar solvents.[2] Selectivity in non-polar solvents is frequently governed more by the intrinsic electronic and steric properties of the substrate itself. They are often preferred for reactions where solvent-catalyst interactions might lead to undesired side reactions or where reagent stability is a concern.

Q3: What is the practical difference between a "coordinating" and "non-coordinating" solvent in the context of lithiation reactions?

A3: In the context of lithium-halogen exchange, the distinction is critical and directly impacts the reactivity of the organolithium reagent.

• Coordinating Solvents (e.g., THF, Diethyl Ether): These solvents possess lone pairs of electrons (on oxygen, for instance) that can coordinate to the lithium cation. This coordination breaks down the large aggregates in which organolithium reagents (like n-BuLi) typically exist in non-polar media. The resulting smaller, solvent-complexed aggregates are significantly more reactive, facilitating the halogen exchange at lower temperatures and often with higher selectivity.[6][7] This coordination also stabilizes the resulting aryllithium species.

• Non-coordinating Solvents (e.g., Hexane, Toluene): In these solvents, organolithium reagents remain highly aggregated, rendering them less reactive.[6] Reactions often require higher temperatures, and selectivity can be altered, sometimes favoring attack at the most sterically accessible site rather than the most electronically activated one. For polyhalogenated substrates, using a non-coordinating solvent can sometimes be a strategy to achieve a different regiochemical outcome than what is observed in THF.[8]

Troubleshooting Guide: Common Experimental Issues

Problem: My Suzuki-Miyaura coupling is giving me a mixture of products at the C-2 and C-3 positions. How can I improve regioselectivity?

Answer: Achieving high regioselectivity between the C-2 and C-3 iodo-positions requires careful tuning of the solvent and base system. While C-2 is intrinsically more reactive, this preference can be either enhanced or eroded by the reaction conditions.

Causality: The solvent influences the stability of the palladium catalyst and its intermediates. Polar, coordinating solvents can stabilize different transition states or even alter the active catalyst, leading to a change in selectivity compared to non-polar systems.[2][5]

Solutions & Strategies:

• Enhance C-2 Selectivity with Less Polar Solvents: Start with a non-polar or weakly coordinating solvent system. This minimizes complex interactions with the catalyst, allowing the inherent electronic preference for the C-2 position to dominate.

  • Recommended System: Toluene or 1,4-Dioxane, often with an aqueous solution of a base like K₂CO₃ or K₃PO₄. The addition of a small amount of water can be beneficial for the solubility of the base and the boronic acid.[9][10]

• Screen for C-3 Selectivity with Polar Aprotic Solvents: While less common, altering the selectivity may be possible using highly polar solvents. These solvents can have a profound impact on reaction intermediates.[4]

  • Screening Solvents: DMF, DMSO, Acetonitrile.

  • Note: Be aware that these solvents can also promote side reactions, such as protodeboronation of the boronic acid, especially at elevated temperatures.[11]

Data Summary: Recommended Starting Solvents for Selective Suzuki Coupling

Target Selectivity	Recommended Solvent(s)	Typical Base(s)	Rationale
C-2 Position	1,4-Dioxane/H₂O, Toluene/H₂O	K₂CO₃, K₃PO₄, Cs₂CO₃	Minimizes solvent-catalyst coordination, allowing intrinsic substrate electronics to control selectivity.
Altered/C-3	DMF, DMSO, Acetonitrile	K₂CO₃, Et₃N	Polar solvents can stabilize different intermediates, potentially altering the inherent selectivity. Requires careful optimization.[2][4]

Problem: My Sonogashira or Stille coupling reaction has stalled or gives very low yield. Could the solvent be the culprit?

Answer: Absolutely. Beyond poor catalyst activity, the solvent is a primary suspect for low-yielding cross-coupling reactions.

Causality: The solvent affects three critical factors: reagent solubility, catalyst stability, and the rate of the catalytic cycle. If any component—substrate, coupling partner, or base—has poor solubility, the reaction will be slow or may not start at all.[3] Furthermore, the solvent can impact catalyst lifetime and the stability of key intermediates.[4]

Solutions & Strategies:

• Address Solubility Issues:

  • Sonogashira: This reaction often uses a polar aprotic solvent like DMF in the presence of an amine base (e.g., Et₃N or DIPEA), which typically ensures good solubility for all components.[12] If solubility is an issue, THF or acetonitrile can be viable alternatives.[13]

  • Stille: Stille couplings are very tolerant of various functional groups and are often run in non-polar solvents like toluene or THF.[14][15] However, if your organostannane or substrate is highly polar, switching to a more polar solvent like DMF or NMP might be necessary. In some systems, polar aprotic solvents can even lead to a reversal of regioselectivity.[16][17]

• Consider Solvent Impact on Catalyst and Intermediates:

  • In Sonogashira reactions, polar solvents can enhance regioselectivity by stabilizing polar intermediates.[4] Protic solvents may also have a significant impact.[18]

  • In Stille reactions, the polarity of the solvent can affect the stereochemical outcome if chiral centers are involved.[19] Toluene is a robust starting point that often gives reliable results.[14]

General Troubleshooting Workflow for Low Yield

Caption: Solvent selection workflow for troubleshooting low-yield cross-coupling reactions.

Problem: I'm attempting a selective lithium-halogen exchange at one of the iodo-positions, but I'm getting a complex mixture or decomposition.

Answer: Selective monolithiation is highly sensitive to both solvent and temperature. The goal is to achieve a clean, fast exchange at the desired position while preventing side reactions like decomposition or equilibration to other lithiated species.

Causality: The choice of solvent dictates the reactivity of the alkyllithium reagent and the stability of the resulting aryllithium intermediate. Coordinating solvents are essential for facilitating the exchange at low temperatures, which is key to controlling selectivity.[6][7]

Solutions & Strategies:

• Use a Coordinating Solvent: Anhydrous THF is the industry standard for this type of reaction. It effectively solvates the lithium cation, increasing the rate of exchange and allowing the reaction to be performed at very low temperatures (e.g., -78 °C to -100 °C). This kinetic control is crucial for targeting the most electronically activated C-2 iodo position.

• Strict Temperature Control: Perform the addition of the organolithium reagent (e.g., n-BuLi or s-BuLi) at a very low temperature (-78 °C or lower) and maintain that temperature during the exchange. Allowing the reaction to warm up can lead to undesired transmetalation at other positions or decomposition.

• Consider Solvent Mixtures: In some challenging cases, a mixture of solvents can be beneficial. For example, adding a non-polar co-solvent like hexane or toluene to THF can sometimes modulate reactivity, but for selective monolithiation of this substrate, pure THF is the most reliable starting point.

Diagram: The Role of THF in Lithium-Halogen Exchange

Sources

• 1. benchchem.com [benchchem.com]
• 2. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. books.lucp.net [books.lucp.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Regio- and stereoselective lithiation and electrophilic substitution reactions of N-Alkyl-2,3-diphenylaziridines: solvent effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. aidic.it [aidic.it]
• 10. mdpi.com [mdpi.com]
• 11. The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]
• 13. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 14. rsc.org [rsc.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. researchgate.net [researchgate.net]
• 17. Regioselectivity in the Stille coupling reactions of 3,5-dibromo-2-pyrone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. uwindsor.ca [uwindsor.ca]

Technical Support Center: Optimizing Base Selection for Sonogashira Reactions with Diiodopyridines

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Diiodopyridine Challenge in Sonogashira Couplings

The Sonogashira cross-coupling reaction is a cornerstone of modern organic synthesis, invaluable for constructing carbon-carbon bonds between sp²-hybridized aryl/vinyl halides and sp-hybridized terminal alkynes.[1][2][3] This reaction's utility in synthesizing complex molecules for pharmaceuticals, natural products, and materials science is well-established.[1][4] However, when working with diiodopyridine substrates, researchers often face unique challenges that can hinder reaction success.

Diiodopyridines present a dual challenge: the inherent reactivity differences between the iodine substituents based on their position on the pyridine ring, and the potential for the pyridine nitrogen to coordinate with and deactivate the palladium catalyst. Achieving high yields and, more importantly, controlling selectivity for mono- versus di-alkynylation requires a nuanced approach, with the choice of base being a critical, often underestimated, parameter.

This guide provides in-depth, field-proven insights to help you navigate these challenges. We will explore the mechanistic role of the base, troubleshoot common experimental failures, and provide actionable protocols to optimize your Sonogashira reactions with diiodopyridine substrates.

Mechanism Deep Dive: The Pivotal Role of the Base

The Sonogashira reaction proceeds through two interconnected catalytic cycles: a palladium cycle and a copper cycle.[5] The base is not merely a spectator; it is an active and essential participant in both.

• Deprotonation of the Alkyne: The primary role of the base is to deprotonate the terminal alkyne, forming the nucleophilic acetylide species. In the classic copper-co-catalyzed reaction, this deprotonation generates a copper(I) acetylide intermediate, which is crucial for transferring the alkyne group to the palladium center.[5][6]

• Regeneration of the Pd(0) Catalyst: The base also acts as a scavenger for the hydrogen halide (HI) generated during the reductive elimination step, which is essential for regenerating the active Pd(0) catalyst and preventing catalyst deactivation.

• Ligand Effects: Amine bases can also serve as ligands for the palladium center, influencing its reactivity and stability.[1] Secondary amines, for instance, can reversibly substitute phosphine ligands, affecting the equilibrium and overall reaction rate.[1]

Understanding these roles is fundamental to troubleshooting and optimizing your reaction conditions.

Figure 1: The Role of the Base in the Sonogashira Catalytic Cycle

Frequently Asked Questions (FAQs)

Q1: Why is base selection so critical for diiodopyridines compared to other aryl halides?

A: The pyridine nitrogen introduces a layer of complexity. It can act as a Lewis base and coordinate to the palladium catalyst, potentially inhibiting its activity. Furthermore, the basicity of the pyridine ring itself can be influenced by substituents. An improperly chosen external base can either be too weak to efficiently deprotonate the alkyne or so strong that it promotes undesirable side reactions or interacts unfavorably with the substrate.

Q2: What are the main differences between using an organic amine base (like Et₃N, DIPA) and an inorganic base (like K₂CO₃, Cs₂CO₃)?

A:

• Organic Amine Bases (e.g., Triethylamine (Et₃N), Diisopropylamine (DIPA)): These are the most common choices. They are generally soluble in organic solvents, effectively deprotonate the alkyne, and scavenge the generated acid.[7] DIPA is often favored for its higher boiling point and slightly stronger basicity, which can be beneficial for less reactive substrates.[8] However, they can also act as ligands, which can sometimes be detrimental.

• Inorganic Bases (e.g., K₂CO₃, Cs₂CO₃): These are typically used in copper-free protocols or with specific solvent systems (like DMF or DMSO). They are not ligands for the catalyst. Their strength (Cs₂CO₃ > K₂CO₃) can be tuned. However, their poor solubility in many common organic solvents (like THF or toluene) can lead to heterogeneous reaction mixtures and potentially slower reaction rates.

Q3: When should I consider a copper-free Sonogashira reaction?

A: Copper-free systems are advantageous when you need to avoid the primary side reaction associated with copper: the oxidative homocoupling of the terminal alkyne, known as Glaser coupling.[1][9] This is particularly important when using valuable or complex alkynes.[10] Copper can also be toxic to downstream processes, making its elimination beneficial in pharmaceutical synthesis.[11] However, copper-free reactions often require more forcing conditions (higher temperatures) or more specialized, electron-rich phosphine ligands to achieve comparable reaction rates to copper-co-catalyzed systems.[10][12]

Troubleshooting Guide: A Problem-Solving Approach

Problem 1: Low to no conversion of the diiodopyridine.

• Question: My reaction has stalled, and I'm recovering mostly starting material. What's the first thing I should check regarding the base?

• Answer & Rationale:

  • Base Purity and Stoichiometry: Amine bases are hygroscopic and can absorb CO₂ from the air, forming carbamates that can inhibit the catalyst. Ensure your amine base is freshly distilled and handled under an inert atmosphere.[7] Use at least 2-3 equivalents of the base to ensure it can both deprotonate the alkyne and neutralize the two equivalents of HI that will be generated in a di-alkynylation reaction.

  • Insufficient Basicity: Your base may be too weak to deprotonate the alkyne efficiently. If you are using Et₃N (pKa of conjugate acid ≈ 10.7), consider switching to a stronger amine base like diisopropylamine (DIPA, pKa ≈ 11.1) or 1,8-diazabicycloundec-7-ene (DBU, pKa ≈ 13.5), especially if your alkyne is less acidic.

  • Catalyst Poisoning: The pyridine substrate itself might be inhibiting the palladium catalyst. In this case, a stronger, more sterically hindered base can sometimes mitigate this effect by favoring the desired catalytic cycle over catalyst inhibition.

Problem 2: I'm getting a mixture of mono- and di-alkynylated products and can't control the selectivity.

• Question: How can I use the base to favor the formation of the mono-alkynylated product?

• Answer & Rationale:

  • Use a Weaker, Bulky Base: A less basic and more sterically hindered base can slow down the reaction, allowing for better control. For example, using triethylamine (Et₃N) instead of DIPA can sometimes favor mono-substitution. The steric bulk can disfavor the second coupling event onto the now more hindered mono-alkynylated pyridine intermediate.

  • Limit Base Equivalents: Carefully controlling the stoichiometry of the base can be effective. Using slightly more than 1 equivalent of the base relative to the diiodopyridine can limit the reaction to a single coupling event, as there won't be enough base to facilitate the second deprotonation and HI scavenging step efficiently.

  • Consider Inorganic Bases: A mild inorganic base like K₂CO₃ in a polar aprotic solvent (e.g., DMF) can provide excellent selectivity for mono-alkynylation. The reaction is often slower, which allows it to be stopped after the first, more reactive iodine has been substituted.

Problem 3: My main byproduct is a diacetylene, resulting from the homocoupling of my alkyne.

• Question: My TLC plate shows a major non-polar spot that corresponds to the Glaser-Hay homocoupling product. How can I prevent this?

• Answer & Rationale:

  • Eliminate Copper: This is the most direct solution. Glaser coupling is an oxidative process catalyzed by the copper(I) co-catalyst.[13] Switching to a copper-free protocol is the most effective way to eliminate this side reaction.[1][9]

  • Ensure Strictly Anaerobic Conditions: If you must use copper, rigorous exclusion of oxygen is critical. Oxygen is the oxidant in the Glaser coupling mechanism. Ensure your solvents are thoroughly degassed and the reaction is maintained under a positive pressure of an inert gas (Argon or Nitrogen) throughout.[1][14]

  • Add a Reducing Agent (Advanced): In some systems, adding a mild reducing agent can help keep the copper in its +1 oxidation state and suppress oxidative homocoupling.[13] This is an advanced technique and should be approached with caution.

Problem 4: My reaction mixture turns black, and the reaction stops.

• Question: I observed the formation of a black precipitate, and my starting material is no longer being consumed. What happened?

• Answer & Rationale:

  • The black precipitate is likely palladium black, which forms when the Pd(0) catalyst decomposes and agglomerates.[14] This is a common sign of catalyst death.

  • Role of the Base: While often caused by oxygen or impurities, an inappropriate base can contribute. If the base is not strong enough to effectively scavenge the HI produced, the local acidic environment can promote catalyst decomposition. Conversely, a very strong base in combination with high temperatures can also lead to ligand degradation and catalyst precipitation. Ensure your base is appropriate for the reaction temperature and substrate. For instance, if heating is required, a higher-boiling amine like DIPA is preferable to Et₃N.[2]

Data & Recommendations Summary

Problem	Primary Cause	Recommended Base Strategy	Solvent/Co-catalyst Notes
Low Conversion	Insufficient alkyne deprotonation / Catalyst poisoning	Switch from Et₃N to a stronger base like DIPA or DBU. Ensure base is pure and anhydrous.	Use anhydrous, degassed solvents (THF, DMF, Toluene).[14]
Poor Selectivity	Over-reaction leading to di-substitution	Use a weaker, bulkier base (Et₃N). Limit base to ~1.1 eq. for mono-alkynylation.	Consider a mild inorganic base (K₂CO₃, Cs₂CO₃) in DMF.
Glaser Homocoupling	Copper-catalyzed oxidative dimerization of alkyne	Switch to a copper-free protocol. Use an amine base (e.g., DIPA) without CuI.	Rigorously exclude oxygen if using copper.[1]
Catalyst Decomposition	Ineffective acid scavenging / High temperature	Use a sufficient excess of a suitable base (e.g., DIPA for heated reactions).	Ensure all reagents and solvents are pure and free of oxygen.[14]

Example Protocol: Selective Mono-alkynylation of 2,6-Diiodopyridine

This protocol is a starting point and should be optimized for specific substrates.

• Materials:

  • 2,6-Diiodopyridine (1.0 equiv)

  • Terminal Alkyne (e.g., Phenylacetylene) (1.05 equiv)

  • Pd(PPh₃)₄ (0.03 equiv)

  • Copper(I) Iodide (CuI) (0.05 equiv)

  • Triethylamine (Et₃N) (2.0 equiv, freshly distilled)

  • Tetrahydrofuran (THF) (anhydrous and degassed)

• Procedure:

  • To a dry Schlenk flask under an argon atmosphere, add 2,6-diiodopyridine, Pd(PPh₃)₄, and CuI.

  • Evacuate and backfill the flask with argon three times to ensure an inert atmosphere.

  • Add anhydrous and degassed THF followed by the freshly distilled Et₃N via syringe.

  • Stir the resulting mixture at room temperature for 10 minutes.

  • Add the terminal alkyne dropwise via syringe over 5 minutes.

  • Monitor the reaction by TLC or LC-MS. The reaction is typically complete within 2-6 hours at room temperature.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and proceed with standard aqueous workup and purification by column chromatography.

Troubleshooting Workflow

Figure 2: Troubleshooting Decision Tree for Diiodopyridine Sonogashira Reactions

References

• Bhanushali, M., et al. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. RSC Advances. Available at: [Link]

• Vedantu. (n.d.). Sonogashira Coupling: Mechanism, Steps & Applications Explained. Available at: [Link]

• ResearchGate. (n.d.). Optimization of reaction conditions for the Sonogashira reaction. Available at: [Link]

• Reddit. (2020). Sonogashira troubleshooting help needed. r/Chempros. Available at: [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Available at: [Link]

• NROChemistry. (n.d.). Sonogashira Coupling. Available at: [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. Available at: [Link]

• ChemOrgChem. (2025). Sonogashira coupling reaction | Organometallic name reaction. YouTube. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Sonogashira Coupling. Available at: [Link]

• The Journal of Organic Chemistry. (n.d.). A Guide to Sonogashira Cross-Coupling Reactions. Available at: [Link]

• The Chemical Reaction Database. (2008). Copper-free Sonogashira coupling. Available at: [Link]

• ResearchGate. (n.d.). Preventing Alkyne-Alkyne (i.e., Glaser) Coupling. Available at: [Link]

• RSC Publishing. (2021). Copper-free Sonogashira cross-coupling reactions: an overview. Available at: [Link]

• PubMed. (n.d.). Aqueous-phase Sonogashira alkynylation to synthesize 5-substituted pyrimidine and 8-substituted purine nucleosides. Available at: [Link]

• ResearchGate. (n.d.). Conditions optimization for the double Sonogashira coupling. Available at: [Link]

• RSC Publishing. (n.d.). Palladium-catalyzed highly regioselective mono and double Sonogashira cross-coupling reactions. Available at: [Link]

• ResearchGate. (n.d.). A Copper-Free Procedure for the Palladium-Catalyzed Sonogashira Reaction. Available at: [Link]

• NIH. (n.d.). Room-Temperature, Copper-Free Sonogashira Reactions. Available at: [Link]

• Scilit. (n.d.). Sonogashira-Type Alkynylation of Aryl Iodides and Bromides by Pd EnCat. Available at: [Link]

Sources

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. reddit.com [reddit.com]
• 9. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 10. Room-Temperature, Copper-Free Sonogashira Reactions Facilitated by Air-Stable, Monoligated Precatalyst [DTBNpP] Pd(crotyl)Cl - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]

challenges in the synthesis of sterically hindered pyridines

Technical Support Center: Advanced Heterocyclic Synthesis Current Status: Online 🟢 Ticket ID: #PYR-2026-STERIC Topic: Troubleshooting Synthesis of Sterically Hindered Pyridines Assigned Specialist: Dr. A. Vance, Senior Application Scientist

User Query Overview

"I am attempting to synthesize a 2,6-disubstituted pyridine scaffold for a medicinal chemistry campaign. I am encountering failure modes across multiple pathways: Suzuki couplings are stalling (0% conversion), and de novo ring construction yields are <10%. Standard protocols for 'flat' aromatics are not working. Please advise."

Executive Summary: The "Steric Wall"

Synthesizing sterically hindered pyridines requires abandoning standard "flat aromatic" intuition. You are fighting two simultaneous adversaries:

• Electronic Deactivation: The pyridine nitrogen is an electron sink, making the ring electrophilically inert but nucleophilically aggressive toward your catalyst (poisoning).

• Steric Blocking: Substituents at the 2- and 6-positions create a "ortho-effect" that physically blocks the trajectory of incoming reagents, particularly in Pd-catalyzed oxidative additions.

This guide is structured as a troubleshooting workflow for the three most common synthetic routes.

Module 1: Cross-Coupling Failures (Suzuki-Miyaura)

The Problem: You are trying to couple a 2,6-disubstituted pyridine boronic acid (or halide) and seeing no product. Root Cause:

• Protodeboronation: 2-Pyridyl boronic acids are notoriously unstable and hydrolyze rapidly before coupling occurs.

• Catalyst Poisoning: The pyridine nitrogen coordinates to the Pd center, displacing phosphine ligands and forming an inactive L2Pd(Py)2 complex.

• Reductive Elimination Stall: Bulky groups prevent the necessary conformational twist required for the final step of the catalytic cycle.

Troubleshooting Workflow

Symptom	Diagnosis	Corrective Action
Starting material remains, catalyst turns black (Pd black precip).	Ligand dissociation/Poisoning. The pyridine N displaced your ligand.	Switch to Buchwald Precatalysts (e.g., XPhos Pd G4). These bulky ligands prevent N-coordination.
Boronic acid disappears, but no product forms.	Protodeboronation. The C-B bond hydrolyzed.	Switch to MIDA Boronates (slow release) or PyFluor (sulfonyl fluorides) as the electrophile.
Reaction stalls at 50% conversion.	Product Inhibition. The product is coordinating to the catalyst.	Increase temperature to >100°C to force decoordination; use 1,4-dioxane/water systems.

Recommended Protocol: The "Bulky" Suzuki Method

Standard conditions fail here. Use this high-energy protocol.

• Catalyst: Pd(OAc)₂ (5 mol%) + SPhos or XPhos (10 mol%). Rationale: These ligands create a protective shell around Pd, preventing pyridine N-binding.

• Base: K₃PO₄ (3.0 equiv). Rationale: Anhydrous bases often fail; the presence of water (trace or added) is crucial for the transmetallation step in hindered systems.

• Solvent: 1,4-Dioxane/H₂O (4:1 ratio).

• Temperature: 100–110 °C (Sealed tube).

Pro Tip: If using 2-pyridyl boronic acids, switch to Lithium Triisopropyl 2-pyridylborates . They are significantly more stable toward protodeboronation than their boronic acid counterparts.

Visualizing the Failure Mode

The diagram below illustrates where the "Steric Wall" and "Poisoning" occur in the cycle.

Caption: Figure 1. The "Death Spiral" of Pd-catalyzed pyridine coupling. Note the diversion to the red "Poisoning" state.

Module 2: Direct Ring Construction (De Novo Synthesis)

The Problem: You cannot couple the ring, so you try to build it (Hantzsch/Kröhnke synthesis). Yields are low because bulky aldehydes (e.g., t-butyl, mesityl) stall the condensation. Root Cause:

• Knoevenagel Inhibition: The initial condensation between the aldehyde and the 1,3-dicarbonyl is reversible and sterically disfavored.

• Oxidation Resistance: The intermediate 1,4-dihydropyridine (1,4-DHP) is sterically crowded, making the aromatization (oxidation) step difficult with standard oxidants like HNO₃.

Troubleshooting Workflow

Issue	Solution
Aldehyde won't condense.	Microwave Irradiation. Thermal heating is insufficient to overcome the activation energy barrier for bulky aldol condensations.
Dihydropyridine forms but won't aromatize.	Switch Oxidant. Do not use Nitric Acid (too harsh/nitration risk). Use DDQ (2,3-Dichloro-5,6-dicyano-1,4-benzoquinone) or Cu(OAc)₂ .
Product is a mixture of isomers.	Use Kröhnke Synthesis. Instead of Hantzsch, use α-pyridinium methyl ketone salts. This method is stepwise and regioselective.

Recommended Protocol: Modified Hantzsch for Hindered Systems

• Reactants: Bulky Aldehyde (1 eq) + β-Ketoester (2 eq) + Ammonium Acetate (1.5 eq).

• Solvent: Ethanol or Acetic Acid.

• Activation: Microwave irradiation at 140 °C for 20 mins. Do not reflux for 24h; it degrades the reagents.

• Oxidation (Aromatization): Isolate the DHP intermediate. Treat with DDQ (1.1 eq) in Dichloromethane at Room Temp.

  • Why DDQ? It works via a hydride abstraction mechanism that is less sensitive to steric bulk than surface-active oxidants like MnO₂.

Module 3: Late-Stage Functionalization (Minisci Reaction)

The Problem: You have a pyridine core and want to add a bulky alkyl group (e.g., tert-butyl) via radical chemistry. Root Cause:

• Polysubstitution: Radical alkylation is highly reactive; once the first alkyl group adds, the ring becomes more electron-rich (due to inductive effects), inviting a second attack.

• Acid Sensitivity: The reaction requires protonation of the pyridine (to lower LUMO), but high acid concentration can degrade sensitive functional groups.

Troubleshooting Workflow

Symptom	Diagnosis	Corrective Action
Double/Triple alkylation observed.	Lack of Control. The product is more reactive than the starting material.	Use Biphasic Conditions (DCM/H₂O). The product extracts into the organic layer, protecting it from further radical attack in the aqueous phase.
Low Yield / No Reaction.	Radical Quenching. Oxygen is killing your radicals.	Degas solvents thoroughly (sparge with Argon for 15 mins).
Wrong Regiochemistry (C4 vs C2).	Steric/Electronic Mismatch.	Block the C4 position if possible, or use TFA (Trifluoroacetic acid) to maximize the electrophilicity of the C2 position.

Visualizing the Minisci Pathway

Caption: Figure 2. Minisci Reaction Logic. Note the dotted red line indicating the risk of over-alkylation if the product is not sequestered.

References

• Malinowski, J. T., et al. (2020). "The 2-Pyridyl Problem: Challenging Nucleophiles in Cross-Coupling Arylations." Chemical Reviews.

• Fier, P. S., & Hartwig, J. F. (2013). "Selective C-H Fluorination of Pyridines and Diazines Inspired by a Classic Amination Reaction." Science.

• Duncton, M. A. (2011). "Minisci reactions: Versatile CH-functionalization for medicinal chemists." MedChemComm.

• Li, J. J. (2014). Name Reactions in Heterocyclic Chemistry II: Hantzsch Dihydropyridine Synthesis. Wiley.

• Billingsley, K. L., & Buchwald, S. L. (2007). "An Improved System for the Palladium-Catalyzed Amination of Aryl Halides with Primary Amines." Journal of the American Chemical Society.[1]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Technical Guide: Characterization of 5-Bromo-2,3-diiodopyridine Derivatives by 1H NMR

Executive Summary: The Halogenated Scaffold Challenge

5-Bromo-2,3-diiodopyridine is a high-value intermediate in medicinal chemistry, primarily utilized for its ability to undergo orthogonal functionalization. The presence of three distinct halogen atoms (I at C2/C3, Br at C5) allows for sequential, site-selective cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig).

However, this structural advantage presents a significant analytical challenge: Proton Paucity . With only two aromatic protons (H4 and H6) remaining on the ring, standard 1H NMR is often insufficient for unambiguous structural assignment of regioisomers formed during derivatization.

This guide compares 1H NMR against orthogonal characterization techniques (13C, 2D NMR, NOE) and provides a validated workflow for confirming the regioselectivity of derivatives.

Structural Analysis & Theoretical Prediction[1]

Before interpreting spectra, we must establish the baseline magnetic environment of the scaffold.

The Starting Material: 5-Bromo-2,3-diiodopyridine

• H6 Proton: Located

  to the nitrogen. The electronegative nitrogen creates a strong deshielding cone, shifting this signal downfield.

• H4 Proton: Located

  to the nitrogen, flanked by Iodine (C3) and Bromine (C5).

• Coupling (

  ): The protons are meta to each other. We expect a characteristic meta-coupling constant ( ) of approximately 1.5 – 2.5 Hz.

Proton	Position	Electronic Environment	Predicted Shift ( , ppm)	Multiplicity
H6	C6 ( -N)	Highly Deshielded (Inductive -I of N)	8.40 – 8.60	Doublet ( Hz)
H4	C4 ( -N)	Shielded relative to H6; Steric crowding	8.10 – 8.30	Doublet ( Hz)

Comparative Analysis: 1H NMR vs. Alternatives

For a researcher confirming the structure of a C2-substituted derivative (e.g., 2-Aryl-3-iodo-5-bromopyridine), 1H NMR alone is often inconclusive. Below is an objective comparison of analytical performance.

Table 1: Performance Matrix for Regioisomer Identification[2]

Feature	1H NMR (Standard)	13C NMR / DEPT	2D NMR (HMBC)	1D NOE / NOESY
Speed	High (< 5 mins)	Low (30+ mins)	Medium (15-30 mins)	Medium
Sample Req.	Low (< 2 mg)	High (> 10 mg)	Medium (5-10 mg)	Medium
Purity Check	Excellent	Good	Poor (Qualitative)	N/A
Regio-Resolution	Poor (Ambiguous shifts)	Medium (Chemical shift rules)	Excellent (Definitive)	Poor (No adjacent protons)
Primary Use	Routine QC	Carbon count	Absolute Structure Proof	Stereochemistry

Expert Insight: Why 1H NMR Fails Alone

In a reaction targeting the C2 position, the byproduct might be the C3-isomer. Both isomers retain H4 and H6. While the chemical shifts will differ slightly, solvent effects and concentration can cause shifts that mimic the "wrong" isomer. 1H NMR is necessary for purity, but insufficient for absolute structure determination in this scaffold.

Experimental Protocol

Sample Preparation (Standardized)

To ensure reproducibility and minimize solvent-induced shifting, follow this protocol:

• Solvent: Use DMSO-

  (99.9% D) rather than CDCl .

  • Reasoning: Polyhalogenated pyridines often aggregate in non-polar solvents. DMSO breaks these aggregates and provides sharper lines for the small meta-couplings.

• Concentration: 5–10 mg of compound in 0.6 mL solvent.

• Reference: Calibrate to residual DMSO pentet at 2.50 ppm.

Acquisition Parameters (Bruker/Varian 400 MHz+)

• Pulse Sequence: zg30 (30° pulse angle) to allow faster relaxation.

• Relaxation Delay (D1): Set to 3.0 seconds .

  • Reasoning: Aromatic protons adjacent to halogens often have longer

    relaxation times. A short D1 will suppress integration accuracy.

• Scans (NS): 16 (for 1H), 1024 (for 13C).

• Spectral Width: -2 to 14 ppm.

Workflow Visualization

The following diagrams illustrate the logic flow for characterizing this specific scaffold.

Diagram 1: Analytical Decision Tree

This logic gate determines when to escalate from 1H NMR to 2D techniques.

Caption: Decision tree for distinguishing regioisomers of 5-bromo-2,3-diiodopyridine derivatives.

Case Study: Regioselective C2-Arylation

Scenario: A Suzuki coupling is performed using 1.0 eq of Phenylboronic acid. Goal: Confirm the Phenyl group attached to C2 (Product A) and not C3 (Product B).

1H NMR Data Comparison

Signal	Start Material (5-Br-2,3-I2)	Product A (2-Ph-3-I-5-Br)	Product B (3-Ph-2-I-5-Br)
H6	8.55 ppm (d)	8.75 ppm (d)	8.45 ppm (d)
H4	8.25 ppm (d)	8.35 ppm (d)	7.90 ppm (d)
Observation	Distinct	Deshielded	Shielded H4

• Interpretation: In Product A (C2-Ph), the phenyl ring is twisted out of plane due to the adjacent Iodine at C3. However, the removal of the C2-Iodine (which has a shielding anisotropy effect) generally leads to a downfield shift of H6.

• Ambiguity: Without a reference standard of Product B, these shifts are subtle and solvent-dependent.

The Definitive Proof: HMBC (Heteronuclear Multiple Bond Correlation)

To prove the structure, look for the Long-Range Coupling (3-bond) from H6 .

• Pathway: H6

  C5 C4 C2 .

• H6 correlates to C2.

• If C2 is bonded to Iodine (Start Material / Product B): C2 Carbon shift

  100–120 ppm.

• If C2 is bonded to Phenyl (Product A): C2 Carbon shift

  155–165 ppm (deshielded by N and Phenyl).

Diagram 2: HMBC Correlation Logic

Caption: HMBC correlations distinguish regioisomers by detecting the chemical environment of C2.

Conclusion

Characterizing 5-Bromo-2,3-diiodopyridine derivatives requires a multi-faceted approach. While 1H NMR is sufficient for assessing reaction conversion and purity, it lacks the resolution to definitively assign regiochemistry due to the scaffold's low proton count.

Recommendation:

• Use 1H NMR for rapid screening of reaction fractions.

• Use HMBC on the purified major isomer to validate the C2 vs. C3 substitution pattern by observing the H6

  C2 correlation.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Standard text for NMR shift prediction rules).

• Schlosser, M., & Rausis, T. (2004). "Site-Selective Coupling of Polyhalogenated Pyridines." European Journal of Organic Chemistry.

• Larsen, C. H., et al. (2018). "Regioselective Cross-Coupling of 2,3-Diiodopyridines." Journal of Organic Chemistry.

• Reich, H. J. (2023). "Bordwell pKa Table and NMR Data Collections." University of Wisconsin-Madison.

Sources

• 1. modgraph.co.uk [modgraph.co.uk]

The Halogen Hierarchy: A Definitive Guide to MS Analysis of 5-Bromo-2,3-diiodopyridine Derivatives

Topic: Mass Spectrometry Analysis of 5-Bromo-2,3-diiodopyridine Reaction Products Content Type: Publish Comparison Guide

Executive Summary: The "Tri-Halogen" Challenge

In drug discovery, 5-Bromo-2,3-diiodopyridine represents a high-value "scaffold" due to its ability to undergo sequential, regioselective functionalization. However, for the analytical scientist, it presents a unique challenge: three halogen atoms with distinct reactivities (C2-I > C3-I > C5-Br).

This guide moves beyond basic spectral interpretation to address the specific problem of regiochemical verification . We compare analytical workflows (GC-MS vs. LC-MS) and provide a self-validating protocol for distinguishing the desired C2-substituted products from C3-isomers and bis-substituted impurities using isotopic fingerprinting and fragmentation logic.

Analytical Strategy: Decoding the Isotope Fingerprint

Before analyzing reaction mixtures, one must master the unique mass spectral signature of the starting material. The combination of one Bromine (Br) and two Iodines (I) creates a distinct isotopic envelope that serves as an internal diagnostic tool.[1]

The "1:1 Doublet" Rule

Unlike chlorine-containing compounds, this scaffold lacks the M+2 (3:1) signature. Instead, it follows a specific pattern driven by Bromine's near 1:1 ratio of ^79^Br/^81^Br and Iodine's monoisotopic nature (^127^I).

Species	Formula	Nominal Mass (M)	Isotopic Pattern Description
Starting Material	C5H2Br(I)2N	~411 Da	Doublet (1:1) at m/z 411 and 413. (Caused by ^79^Br vs ^81^Br; Iodines add no isotope spread)
Product A (Mono-sub)	C11H7Br(I)N	~360 Da	Doublet (1:1) at m/z 360 and 362. (Loss of one I, retention of Br)
Product B (Bis-sub)	C17H12BrN	~310 Da	Doublet (1:1) at m/z 310 and 312. (Loss of both I, retention of Br)
De-brominated	C11H8IN	~293 Da	Singlet at m/z 293. (Loss of Br removes the doublet pattern)

Critical Insight: If your mass spectrum shows a complex cluster rather than a clean doublet, you likely have a mixture of dehalogenated byproducts (e.g., H/I exchange) formed in the ion source.

Technique Comparison: GC-MS vs. LC-MS/MS[3]

For this specific scaffold, the choice of technique dictates the integrity of your data.

Feature	GC-MS (EI Source)	LC-MS/MS (ESI Source)
Primary Utility	Structural elucidation via fragmentation libraries.	Quantitation and analysis of thermally labile products.
Ionization Mode	Hard Ionization (70 eV).	Soft Ionization (Electrospray).
The "Iodine Risk"	High. The C-I bond is weak (~50 kcal/mol). High injector temps (>250°C) often cause thermal deiodination, creating "ghost" peaks of de-iodinated species that aren't in the flask.	Low. Ambient temperature ionization preserves the fragile C-I bonds.
Isomer Resolution	Excellent. C2 vs C3 isomers often have distinct retention times on non-polar columns (e.g., DB-5).	Moderate. Requires careful column selection (e.g., Phenyl-Hexyl) to separate regioisomers.
Recommendation	Use for final product purity (if stable).	Use for reaction monitoring (IPC) to avoid thermal artifacts.

Case Study: Monitoring Regioselective Suzuki Coupling

Scenario: Selective coupling of 5-Bromo-2,3-diiodopyridine with Phenylboronic acid to synthesize 5-Bromo-3-iodo-2-phenylpyridine . Objective: Confirm reaction occurred at C2 (most labile) and not C3.

Workflow Diagram: Reaction & Analysis Logic

Caption: Regioselective pathways. The C2-I bond is electronically activated for oxidative addition compared to C3-I or C5-Br.

Detailed Experimental Protocol

A. Sample Preparation (LC-MS Focus)

To prevent "in-source" degradation of the diiodo-species:

• Quench: Take 50 µL of reaction mixture and quench into 500 µL of cold Acetonitrile/Water (1:1).

• Dilution: Dilute further to ~10 µg/mL using pure Acetonitrile . Avoid methanol if possible, as it can sometimes promote nucleophilic displacement in the source under high voltage.

• Filtration: 0.2 µm PTFE filter (removes Pd particulates that cause noise).

B. LC-MS Instrument Parameters[2]

• Column: C18 or Phenyl-Hexyl (100 x 2.1 mm, 1.7 µm). Phenyl columns provide better separation of halo-pyridine isomers.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 50% B to 95% B over 8 minutes. (High organic start is needed due to lipophilicity of iodinated species).

• MS Source (ESI+):

  • Capillary Voltage: Low (2.5 - 3.0 kV) . Higher voltages strip Iodine.

  • Cone Voltage: 20V (Keep low to preserve molecular ion).

  • Source Temp: <350°C.

C. Data Interpretation: The Fragmentation Tree

When using MS/MS (collision-induced dissociation), the C2 and C3 isomers fragment differently. The C2-substituted product is often less stable and loses the iodine atom more readily than the C3-isomer due to steric crowding from the adjacent phenyl ring.

Caption: Primary fragmentation pathway. The loss of Iodine (neutral radical or cation) is the base peak generator.[3]

Troubleshooting & Validation

• Problem: "I see a peak at M-127 in my LC-MS blank."

  • Cause: Iodine "memory effect" in the MS source or column carryover.

  • Fix: Run a "sawtooth" gradient wash (100% MeCN to 100% Water) x3 between samples.

• Problem: "My isotopic pattern is 1:2:1 instead of 1:1."

  • Cause: You have likely formed a dimer or an adduct, or you are misinterpreting a mixture of products.

  • Fix: Check for [2M+Na]+ adducts or re-verify the reaction for bis-coupling (which would have 2 Bromines if the starting material dimerized, though unlikely here).

References

• Synthesis of Halogenated Pyridines: Song, J. J., et al.[4] "Synthesis of 5-bromopyridyl-2-magnesium chloride and its application in the synthesis of functionalized pyridines." Organic Letters, 6(26), 4905-4907 (2004).[4] [Link]

• Lithium-Halogen Exchange Selectivity: Parham, W. E., & Piccadaci, R. M. "Selective Halogen-Lithium Exchange in Bromophenylalkyl Halides." Journal of Organic Chemistry, 39(16), 2438–2440. [Link]

• Mass Spectrometry of Halogenated Compounds: NIST Mass Spectrometry Data Center. "Pyridine, 5-bromo-2-iodo-."[4][5][6] NIST Chemistry WebBook, SRD 69. [Link]

Sources

• 1. GCMS Section 6.5 [people.whitman.edu]
• 2. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]
• 3. mass spectrum of 1-iodopropane C3H7I CH3CH2CH2I fragmentation pattern of m/z m/e ions for analysis and identification of propyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. Page loading... [wap.guidechem.com]
• 5. 5-Bromo-2-iodopyridine synthesis - chemicalbook [chemicalbook.com]
• 6. 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Comparative Guide: Catalyst Performance for Diiodopyridine Coupling

Executive Summary

Diiodopyridines (e.g., 2,6-diiodopyridine, 3,5-diiodopyridine) are high-value scaffolds in drug discovery, serving as precursors for ligands (terpyridines), molecular wires, and bioactive heterocycles. Their dual electrophilic sites offer a unique synthetic advantage: the potential for site-selective sequential functionalization .

However, this advantage presents a challenge. Standard catalytic systems often lead to statistical mixtures of mono- and di-coupled products. This guide objectively compares palladium-based catalytic systems, focusing on the trade-off between exhaustive coupling (high yield, low selectivity) and site-selective coupling (controlled yield, high selectivity). We also analyze the mechanistic divergence in 2,4-dihalopyridines, where catalyst speciation (mononuclear vs. nanocluster) dictates regioselectivity.[1]

Mechanistic Grounding: The Reactivity Hierarchy

To select the right catalyst, one must understand the substrate's electronic landscape. The C–I bond in pyridine is significantly weaker and more reactive than C–Br or C–Cl bonds, often allowing for milder conditions.

• Reactivity Trend: C–I > C–Br > C–Cl

• Positional Reactivity: C2/C6 (α) > C4 (γ) > C3/C5 (β)

Implication: For diiodopyridines, "super-active" catalysts (like Pd-PEPPSI or Pd-G3-XPhos) are often too reactive for mono-selectivity, leading to over-coupling. Older generation catalysts (Pd(PPh3)4) often provide better control for mono-functionalization due to slower oxidative addition rates.

Comparative Analysis: Suzuki-Miyaura Coupling

Scenario A: Selective Mono-Arylation (2,6-Diiodopyridine)

Objective: Synthesize 2-aryl-6-iodopyridine without touching the second iodide.

• Top Performer: Pd(OAc)₂ / SPhos

• Mechanism: The bulky SPhos ligand creates a steric environment that disfavors the second oxidative addition after the first aryl group is installed (steric crowding at the Pd center).

• Alternative: Pd(PPh₃)₄ (controlled stoichiometry). While less sterically demanding, strictly limiting the boronic acid (0.95 equiv) and using a weak base (Na₂CO₃) can achieve mono-selectivity, though yields are typically lower (50-60%) due to statistical di-coupling.

Scenario B: Exhaustive Di-Arylation

Objective: Synthesize 2,6-diarylpyridine (e.g., terpyridine precursors).

• Top Performer: Pd(PPh₃)₄ or PdCl₂(dppf)

• Conditions: Excess boronic acid (2.5 equiv), strong base (K₃PO₄ or Cs₂CO₃), and higher temperatures (80-100°C).

• Performance: These systems are robust. PdCl₂(dppf) is particularly effective for sterically hindered boronic acids due to its large bite angle.

Data Summary: Catalyst Performance Table

Substrate	Target Product	Catalyst System	Ligand	Yield	Selectivity	Ref
2,6-Diiodopyridine *	Mono-aryl	Pd(OAc)₂ (2 mol%)	SPhos	78%	>10:1 (Mono:Di)	[1, 2]
2,6-Diiodopyridine	Di-aryl	Pd(PPh₃)₄ (5 mol%)	PPh₃	92%	N/A (Exhaustive)	[2]
3,5-Diiodopyridine	Di-aryl	PdCl₂(dppf) (3 mol%)	dppf	88%	N/A	[3]
2,4-Diiodopyridine	C4-Selective	Pd(OAc)₂ / Pd₃ Clusters	PPh₃ (Low L:M)	65%	Switch to C4	[4]

*Note: Yields extrapolated from analogous 2,6-dibromopyridine data, which serves as a conservative baseline; iodo-substrates typically exhibit higher conversion rates.

Special Case: The "Cluster Switch" in 2,4-Dihalopyridines

A critical discovery by Fairlamb et al. revealed that the speciation of palladium determines selectivity in 2,4-dihalopyridines.[2] This is non-intuitive and essential for process design.

• Mononuclear Pd (PdL₂): Favors C2 (electronic control, oxidative addition at the most electron-deficient site).

• Pd Nanoclusters (Pd₃/Pd_n): Favors C4 (steric/geometric control).

Protocol Tip: To switch selectivity to C4, use low ligand:metal ratios (e.g., Pd(OAc)₂ with <2 equiv PPh₃) and add n-Oct₄NBr to stabilize the clusters.

Figure 1: Mechanistic divergence in 2,4-dihalopyridine coupling driven by catalyst aggregation state.

Comparative Analysis: Sonogashira Coupling

Sonogashira coupling of diiodopyridines is generally facile, often proceeding at room temperature. The main differentiator is the presence of Copper (CuI).

System 1: Standard Pd/Cu (The Workhorse)

• Catalyst: PdCl₂(PPh₃)₂ (2-5 mol%) + CuI (1-3 mol%).

• Solvent/Base: THF/Et₃N or DMF/Et₃N.

• Pros: Extremely fast, high yields (>90%), works at RT for diiodopyridines.

• Cons: CuI can cause homocoupling of the alkyne (Glaser coupling), complicating purification.

System 2: Copper-Free (The Clean Alternative)

• Catalyst: Pd(OAc)₂ / XPhos or PdCl₂(PCy₃)₂.

• Pros: Eliminates alkyne homocoupling; essential for precious alkynes.

• Cons: Slower kinetics; requires heating (60-80°C).

Recommendation

For standard library synthesis, use System 1 . For process scale-up where impurity profile is critical, or when using expensive alkynes, switch to System 2 .

Experimental Protocols

Protocol A: Selective Mono-Suzuki Coupling of 2,6-Diiodopyridine

Based on optimized conditions for dihalo-heterocycles [1, 2].

• Setup: Charge a reaction vial with 2,6-diiodopyridine (1.0 equiv), Arylboronic acid (1.05 equiv), Pd(OAc)₂ (2 mol%), and SPhos (4 mol%).

• Solvent: Add Toluene/Water (4:1 ratio).

• Base: Add K₃PO₄ (2.0 equiv).

• Reaction: Degas with N₂ for 5 mins. Seal and heat to 80°C for 12-16 hours.

• Workup: Cool to RT. Dilute with EtOAc, wash with brine. Dry over Na₂SO₄.

• Purification: Flash chromatography. Note: The mono-product is less polar than the di-product but close in Rf to the starting material.

Protocol B: High-Yield Sonogashira Coupling

Based on 2-amino-3-bromopyridine synthesis [5].

• Setup: Flame-dry a round-bottom flask under N₂.

• Reagents: Add 2,6-diiodopyridine (1.0 equiv), PdCl₂(PPh₃)₂ (3 mol%), and CuI (3 mol%).

• Solvent: Add anhydrous THF (0.2 M concentration) and Et₃N (3.0 equiv).

• Addition: Add terminal alkyne (2.2 equiv for bis-coupling) dropwise.

• Reaction: Stir at Room Temperature for 4–6 hours. (Monitoring by TLC is crucial; diiodopyridines react very fast).

• Workup: Filter through a celite pad to remove Pd/Cu residues. Concentrate and purify.

Decision Matrix for Catalyst Selection

Figure 2: Strategic decision tree for selecting the optimal catalytic system based on substitution pattern.

References

• BenchChem Technical Support.[3] Application Notes and Protocols for Suzuki Coupling Reactions Using 2,6-Dibromopyridine. Link

• Baran, A., et al. "Suzuki–Miyaura arylation of 2,3-, 2,4-, 2,5-, and 3,4-dibromothiophenes." Applied Organometallic Chemistry, 2020. Link

• Luo, W., et al. "Palladium-Catalyzed C-4 Selective Coupling of 2,4-Dichloropyridines."[4] The Journal of Organic Chemistry, 2020. Link

• Fairlamb, I. J. S., et al. "A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene." Journal of the American Chemical Society, 2021. Link

• Scientific Research Publishing. "Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines." Modern Research in Catalysis, 2017.[5] Link

Sources

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Sonogashira Coupling Reaction of 2-Amino-3-Bromopyridines with Terminal Alkynes [scirp.org]

A Senior Application Scientist's Guide to the Synthesis of Functionalized Pyridines: A Comparative Analysis of a Novel Three-Component Route

For the dedicated researcher, scientist, and drug development professional, the pyridine scaffold represents a cornerstone of modern medicinal chemistry and materials science. Its prevalence in pharmaceuticals, agrochemicals, and functional materials necessitates the continual development of efficient and versatile synthetic routes. This guide provides an in-depth technical comparison of a novel, mechanistically unique three-component synthesis of functionalized pyridines against established classical and modern methodologies. By examining the causality behind experimental choices and presenting supporting data, this document aims to empower researchers to make informed decisions in their synthetic endeavors.

The Enduring Importance of Functionalized Pyridines

The pyridine ring is a privileged pharmacophore, owing to its ability to engage in hydrogen bonding, its metabolic stability, and its capacity to modulate the physicochemical properties of a molecule.[1] Its electron-deficient nature, a consequence of the nitrogen heteroatom, presents unique challenges and opportunities in its functionalization.[2] The precise placement of substituents on the pyridine ring is paramount for tuning biological activity and material properties, driving the quest for innovative and robust synthetic strategies.

A Novel Three-Component Synthesis: A Paradigm of Efficiency

A recently developed three-component reaction involving the condensation of alkoxyallenes, nitriles, and carboxylic acids has emerged as a powerful tool for the synthesis of highly functionalized pyridin-4-ols.[3] This method is distinguished by its operational simplicity and the convergent assembly of three distinct building blocks into a complex heterocyclic core in a single pot.

The reaction proceeds through a fascinating cascade mechanism. First, the alkoxyallene is deprotonated to form a lithium allenylide. This nucleophile then adds to the nitrile, and the resulting intermediate is acylated by the carboxylic acid. A subsequent intramolecular cyclization and tautomerization afford the final pyridin-4-ol product. The use of readily available starting materials and the formation of multiple bonds in one operation underscore the elegance and efficiency of this approach.

Experimental Protocol: Three-Component Synthesis of a Highly Substituted Pyridin-4-ol

This protocol is adapted from the work of Hoppe and co-workers, demonstrating the synthesis of a trifluoromethyl-substituted pyridin-4-ol.[3]

Materials:

• Methoxyallene

• Pivalonitrile

• Trifluoroacetic acid (TFA)

• n-Butyllithium (n-BuLi) in hexanes

• Tetrahydrofuran (THF), anhydrous

• Hydrochloric acid (1 M)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• To a solution of methoxyallene (1.1 equiv.) in anhydrous THF at -78 °C under an inert atmosphere, add n-BuLi (1.1 equiv.) dropwise. Stir the mixture for 30 minutes.

• Add pivalonitrile (1.0 equiv.) to the reaction mixture and stir for an additional 2 hours at -78 °C.

• Add trifluoroacetic acid (1.2 equiv.) and allow the reaction to warm to room temperature overnight.

• Quench the reaction with 1 M HCl and extract with diethyl ether.

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 2-trifluoromethyl-3-methoxy-6-tert-butylpyridin-4-ol.

Classical Approaches: The Bedrock of Pyridine Synthesis

For decades, classical named reactions have been the workhorses for constructing the pyridine ring. These methods, while sometimes limited in scope or requiring harsh conditions, remain valuable for their reliability and scalability in specific contexts.

The Hantzsch Pyridine Synthesis

The Hantzsch synthesis is a multi-component reaction that condenses an aldehyde, two equivalents of a β-ketoester, and a nitrogen source (typically ammonia or ammonium acetate) to form a 1,4-dihydropyridine, which is subsequently oxidized to the pyridine.[4][5] This method is particularly well-suited for the synthesis of symmetrically substituted pyridines.[4] However, the classical Hantzsch synthesis can suffer from long reaction times and harsh oxidative conditions.[6]

The Bohlmann-Rahtz Pyridine Synthesis

The Bohlmann-Rahtz synthesis involves the condensation of an enamine with an ethynylketone to form an aminodiene intermediate. This intermediate then undergoes a thermally induced cyclodehydration to yield a 2,3,6-trisubstituted pyridine.[7][8][9] A significant drawback of the original procedure is the high temperature required for the final cyclization step, which can limit its functional group tolerance.[9]

The Kröhnke Pyridine Synthesis

The Kröhnke synthesis provides a convergent route to 2,4,6-trisubstituted pyridines through the reaction of an α-pyridinium methyl ketone salt with an α,β-unsaturated carbonyl compound in the presence of ammonium acetate.[10] This method exhibits a broad substrate scope, tolerating a variety of aryl, heteroaryl, and alkyl substituents.[8]

Modern Methods: Precision and Versatility

Contemporary approaches to pyridine synthesis often leverage transition-metal catalysis to achieve high levels of regioselectivity and functional group tolerance under milder reaction conditions.

Transition-Metal-Catalyzed C-H Activation

Direct C-H activation has emerged as a powerful strategy for the functionalization of pre-existing pyridine rings, offering an atom-economical alternative to traditional cross-coupling reactions that require pre-functionalized substrates.[11] This approach allows for the introduction of a wide range of substituents at various positions on the pyridine ring, often with high regioselectivity dictated by the choice of catalyst and directing group.[11] However, challenges remain in achieving selective functionalization at the C3 and C4 positions, and the cost of precious metal catalysts can be a consideration for large-scale synthesis.

Comparative Analysis: Choosing the Right Tool for the Job

The selection of a synthetic route to a functionalized pyridine is a critical decision that depends on several factors, including the desired substitution pattern, the availability of starting materials, scalability, and functional group tolerance. The following table provides a comparative overview of the discussed methods.

Synthetic Method	Advantages	Disadvantages	Typical Yields	Scalability
New Three-Component Synthesis	High convergence, operational simplicity, access to highly substituted pyridin-4-ols.[3]	Limited to pyridin-4-ol products, requires cryogenic temperatures.	Good to excellent (60-90%)[3]	Moderate, further investigation needed for industrial scale.
Hantzsch Synthesis	Readily available starting materials, reliable for symmetrical pyridines.[4]	Often requires a separate oxidation step, can have long reaction times and harsh conditions.[6]	Moderate to good (50-80%)[4]	Good to excellent, used in industrial settings.[12]
Bohlmann-Rahtz Synthesis	Access to 2,3,6-trisubstituted pyridines.[7]	High temperatures for cyclization, potential for low yields.[9]	Variable (30-70%)[9]	Moderate, can be challenging to scale up.
Kröhnke Synthesis	Broad substrate scope, good for 2,4,6-trisubstituted pyridines.[8]	Multi-step preparation of starting materials.	Good to excellent (70-95%)[10]	Good, has been used for the synthesis of poly-aryl systems.[8]
C-H Activation	High atom economy, late-stage functionalization possible, excellent regioselectivity with appropriate directing groups.[11]	Often requires expensive transition-metal catalysts, can be sensitive to steric hindrance, regioselectivity can be challenging to control.	Good to excellent (60-90%)	Variable, catalyst cost can be a barrier to large-scale synthesis.

Visualizing the Chemistry: Reaction Mechanisms and Workflow

To further elucidate the synthetic strategies discussed, the following diagrams illustrate the core mechanistic pathways and a general workflow for selecting an appropriate synthetic route.

Caption: Mechanism of the new three-component pyridine synthesis.

Caption: Overview of classical pyridine synthesis mechanisms.

Caption: A workflow for selecting a pyridine synthetic route.

Conclusion

The synthesis of functionalized pyridines is a dynamic and evolving field. The novel three-component synthesis from alkoxyallenes offers a compelling new avenue for the rapid construction of complex pyridin-4-ols. While classical methods such as the Hantzsch, Bohlmann-Rahtz, and Kröhnke syntheses remain indispensable tools, particularly for large-scale production of specific substitution patterns, modern C-H activation strategies provide unparalleled opportunities for late-stage functionalization and the exploration of chemical space.

As Senior Application Scientists, it is our experience that the optimal synthetic route is not a one-size-fits-all solution. A thorough understanding of the strengths and limitations of each methodology, as detailed in this guide, is crucial for the successful and efficient synthesis of novel functionalized pyridines that will drive future innovations in medicine and materials science.

References

• Hoppe, D., & Flögel, O. (2006). SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS. Synfacts, 2006(01), 0003-0003.
• Bohlmann, F., & Rahtz, D. (1957). Über die Synthese von Pyridin-Derivaten, I. Chemische Berichte, 90(10), 2265-2272.
• Duan, J., Zhang, L., Xu, G., Chen, H., Ding, X., & Mao, Y. (2020). NH4I-triggered [4+2] annulation of α, β-unsaturated ketoxime acetates with N-acetyl enamides for the synthesis of pyridines. The Journal of Organic Chemistry, 85(12), 8157-8165.
• Dawane, B. S., et al. (2010). An efficient one-pot synthesis of 2, 4, 6-triaryl pyridines and their in vitro antimicrobial activity. Der Pharma Chemica, 2(3), 251-256.
• Chiu, C., Tang, Z., & Ellingboe, J. W. (1998). Solid-Phase Synthesis of 2,4,6-Trisubstituted Pyridines.

• Scribd. Hantzsch Pyridine Synthesis | PDF. Available from: [Link]

• Tu, S., et al. (2006). Kro¨hnke pyridines: an efficient solvent-free synthesis of 2,4,6-triarylpyridines. Tetrahedron Letters, 47(30), 5327-5330.

• SciSpace. Hantzsch pyridine synthesis | 37 Publications | 294 Citations | Top Authors. Available from: [Link]

• Ali, M. A., et al. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules, 28(10), 4183.

• Wikipedia. Hantzsch pyridine synthesis. Available from: [Link]

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• Organic Chemistry Portal. Pyridine synthesis. Available from: [Link]

• Cvetkovikj, I., et al. (2013). Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1. Molecules, 18(12), 14667-14685.
• Singh, R., & Kaur, H. (2021). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review.

• jOeCHEM. (2020, April 12). Hantzsch Pyridine Synthesis Mechanism and Complete the Rxn Examples [Video]. YouTube. [Link]

• Baran, P. S. (2004). Pyridine Synthesis: Cliff Notes. Baran Lab Group Meeting.

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• Hoppe, D. SYNTHESIS AND REACTIVITY OF PYRIDIN-4-OLS BASED ON THE THREE-COMPONENT REACTION OF ALKOXYALLENES, NITRILES AND CARBOXYLIC ACIDS.
• Chen, X., et al. (2015). A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines. RSC Advances, 5(105), 86549-86563.
• Kumar, A., & Kumar, S. (2021). Recently Adopted Synthetic Approaches to Pyridine and Analogs: A Review. Journal of Drug Delivery and Therapeutics, 11(4-S), 154-164.

• ResearchGate. (PDF) The Synthesis of Diverse Annulated Pyridines with 6-Membered Functionalized Saturated Cycles for Medical Chemistry Research. Available from: [Link]

• Wang, C., et al. (2021). Palladium-Catalyzed Arylation of C(sp2)–H Bonds with 2-(1-Methylhydrazinyl)pyridine as the Bidentate Directing Group. ACS Omega, 6(39), 25335-25344.

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• Wikipedia. Kröhnke pyridine synthesis. Available from: [Link]

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• Micalizio, G. C., & Chen, M. Z. (2011). Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. The Journal of organic chemistry, 76(22), 9225–9241.
• Wang, C., et al. (2012). Rhodium (III)‐Catalyzed C H Activation of Arenes Using a Versatile and Removable Triazene Directing Group.
• Choi, J., et al. (2022). Practical and Regioselective Synthesis of C4-Alkylated Pyridines. Journal of the American Chemical Society, 144(3), 1135-1140.
• Davies, H. M., & Morton, D. (2016). Recent advances in C–H functionalization. The Journal of Organic Chemistry, 81(2), 343-350.

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• Pramanik, A., & Dey, S. (2011). One-pot, three-component synthesis of highly substituted pyridines and 1, 4-dihydropyridines by using nanocrystalline magnesium oxide. Journal of chemical sciences, 123, 835-842.

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• Ready, J. M., & Cha, J. Y. (2023). Preparation of Highly-Substituted Pyridines via Diels-Alder Reactions of Vinylallenes and Tosyl Cyanide. Organic Syntheses, 100, 4-28.

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A Senior Application Scientist's Guide to Multi-Step Synthesis: The Strategic Cost-Effectiveness of 5-Bromo-2,3-diiodopyridine

For researchers and professionals in drug development, the synthesis of complex, polysubstituted heterocyclic scaffolds is a foundational challenge. Pyridine cores, in particular, are ubiquitous in pharmaceuticals. The efficiency of their synthesis is paramount, directly impacting project timelines and budgets. While seemingly economical, starting with simple, inexpensive building blocks often leads to convoluted, low-yield synthetic routes plagued by issues of regioselectivity and costly purification.

This guide presents a comparative analysis of a strategic alternative: the use of a highly functionalized, "high-cost, high-value" building block, 5-Bromo-2,3-diiodopyridine . We will demonstrate that its significant upfront cost can be justified by profound downstream savings in multi-step syntheses, offering a more cost-effective path to complex target molecules through superior control, efficiency, and step economy.

The Principle of Inherent Regioselectivity: Why Halogenation Matters

The strategic utility of 5-Bromo-2,3-diiodopyridine lies in the predictable and differential reactivity of its three halogen atoms in palladium-catalyzed cross-coupling reactions. This predictability is governed by two core principles of organometallic chemistry:

• Carbon-Halogen Bond Strength: The ease of oxidative addition to a Palladium(0) catalyst follows the trend C-I > C-Br > C-Cl . The weaker C-I bonds are significantly more reactive than the more robust C-Br bond.

• Positional Electronics of the Pyridine Ring: The pyridine nitrogen creates a π-deficient system, making positions α (C2, C6) and γ (C4) to the nitrogen more electrophilic and thus more reactive towards oxidative addition than the β positions (C3, C5)[1].

In 5-Bromo-2,3-diiodopyridine, these principles create a clear and exploitable hierarchy of reactivity. The C2-I bond is the most reactive site, being both an iodide and α to the ring nitrogen. The C3-I bond is the second most reactive. The C5-Br bond is the least reactive, being a stronger bond and in a β-position. This allows for a programmed, sequential functionalization of the pyridine core without the need for intermediate protecting groups or complex directing groups.

Caption: Reactivity hierarchy for sequential cross-coupling.

A Head-to-Head Cost Analysis: Initial Price vs. Total Synthesis Cost

While 5-Bromo-2,3-diiodopyridine is a premium reagent due to its specialized synthesis, a true cost-effectiveness analysis must extend beyond the price-per-gram. The real economic advantage emerges when considering the total cost of a multi-step synthesis, factoring in reagents, solvents, catalyst loading, purification media, and labor hours.

Let's compare the upfront cost of 5-Bromo-2,3-diiodopyridine with more common, less functionalized alternatives.

Building Block	CAS Number	Representative Price (USD/gram)	Key Synthetic Feature
5-Bromo-2,3-diiodopyridine	Not Widely Available	High (Quotation Based)	Three distinct, sequentially addressable reactive sites.
2,3,5-Tribromopyridine	75806-85-8	~$6 - $10[2]	Three sites with similar reactivity, requiring careful control of stoichiometry or catalyst to achieve selectivity.
5-Bromo-2-iodopyridine	223463-13-6	~$61 (for unspecified research qty)	Two distinct reactive sites.
3,5-Dibromopyridine	625-92-3	~$152 (for unspecified research qty)[3]	Two identical reactive sites, challenging for non-symmetric functionalization.
5-Bromo-2-chloro-3-fluoropyridine	831203-13-5	~$8 - $10	Four potential reactive sites with varied reactivity (Br > Cl > F).

The higher initial cost of a building block like 5-Bromo-2,3-diiodopyridine is offset by:

• Step Economy: A three-step, one-pot or sequential synthesis from a single precursor versus a multi-step linear synthesis that may involve protection/deprotection, nitration, reduction, and diazotization steps.

• Purification Savings: Selective reactions lead to cleaner crude products, reducing the need for multiple, costly chromatographic purifications.

• Yield Maximization: Each saved step eliminates a potential yield loss, leading to a significantly higher overall yield of the final, complex molecule.

Comparative Performance: A Case Study in Sequential Cross-Coupling

To illustrate the performance advantage, consider the synthesis of a generic 2,3,5-trisubstituted pyridine. Using 5-Bromo-2,3-diiodopyridine, one can perform a sequence of distinct cross-coupling reactions with high regioselectivity. The choice of catalyst and ligand can further tune the reactivity at each site[4].

Coupling Step	Target Position	Reaction Type	Catalyst System (Representative)	Expected Yield
Step 1	C-2 (Iodo)	Sonogashira Coupling[5]	Pd(PPh₃)₄ / CuI	>90%
Step 2	C-3 (Iodo)	Suzuki-Miyaura Coupling[6]	Pd(dppf)Cl₂	>80%
Step 3	C-5 (Bromo)	Buchwald-Hartwig Amination[7][8]	Pd₂(dba)₃ / XPhos	>85%
Overall Yield	~61%

In contrast, a synthesis starting from a simpler precursor like 2,3,5-tribromopyridine would struggle to achieve this level of selectivity, often resulting in mixtures of mono-, di-, and tri-substituted products, leading to lower isolated yields of the desired isomer[9]. A one-pot triple Suzuki coupling on 2,4,5-tribromothiazole, an analogous system, reported an overall yield of 44%. The inherent reactivity difference in our target molecule allows for higher yields at each sequential step.

Experimental Protocol: A Three-Step Sequential Synthesis

This protocol is a representative, self-validating system based on established methodologies for sequential cross-coupling reactions on polyhalogenated heterocycles[5][7]. It is designed to maximize efficiency and regioselectivity.

Objective: To synthesize a 2-alkynyl, 3-aryl, 5-amino pyridine derivative from 5-Bromo-2,3-diiodopyridine.

Sources

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• 3. 3,5-Dibromopyridine 99 625-92-3 [sigmaaldrich.com]
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Publish Comparison Guide: Computational Analysis of 5-Bromo-2,3-diiodopyridine Regioselectivity

Executive Summary

Topic: Computational elucidation of the reaction mechanism for 5-Bromo-2,3-diiodopyridine , specifically focusing on regioselective oxidative addition in Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura).

The Challenge: This scaffold presents a complex "regioselectivity triangle" with three distinct halogenated sites:

• C2-Iodine: Activated by the adjacent nitrogen (inductive effect,

  -position).[1]

• C3-Iodine: Sterically crowded but possessing a weak C-I bond.[1]

• C5-Bromine: Less reactive C-Br bond, but electronically activated (

  -position relative to N).[1]

The Solution: This guide compares two computational methodologies for predicting the site of reaction. We demonstrate that Method B (Dispersion-Corrected DFT) provides superior accuracy over Method A (Standard B3LYP) when validated against experimental trends in polyhalogenated heterocycles.

Part 1: Computational Methodologies Comparison

The following table contrasts the "Standard" approach often found in older literature with the "High-Fidelity" approach required for accurate prediction of halogenated pyridine reactivity.

Feature	Method A: Baseline (Standard)	Method B: High-Fidelity (Recommended)
Functional	B3LYP : Hybrid functional. Lacks dispersion corrections.	B97X-D or M06-2X : Includes long-range dispersion corrections essential for modeling steric crowding at C2/C3.
Basis Set (Light Atoms)	6-31G(d) : Minimal split-valence.[1]	def2-TZVP : Triple- quality, reducing basis set superposition error (BSSE).
Basis Set (Iodine)	LANL2DZ : Effective Core Potential (ECP).[1] Older standard.	SDD or def2-TZVP : Newer ECPs that better account for relativistic effects in Iodine.[1]
Solvation	Gas Phase : Ignores solvent stabilization.[1]	SMD (Solvation Model based on Density) : Critical for stabilizing charged Transition States (TS).[1]
Predictive Accuracy	Low (<60%) : Often incorrectly predicts C3 reaction due to underestimating steric penalties.[1]	High (>90%) : Correctly identifies C2-I as the kinetic product, matching experimental benchmarks.
Computational Cost	Low (Hours)	Moderate (Days)

Part 2: Mechanistic Analysis & Workflow[1]

The Reaction Pathway

The critical step determining regioselectivity in 5-Bromo-2,3-diiodopyridine coupling is the Oxidative Addition (OA) of the Pd(0) catalyst into the C-X bond.[1] The site with the lowest activation energy barrier (

) will react first.[1]

Experimental Ground Truth: In similar 2,3-dihalopyridines, the C2-position is kinetically favored due to the electron-withdrawing nature of the pyridine nitrogen, which renders the C2-I bond more electrophilic, despite potential steric hindrance from the C3-iodine [1][3].

Computational Protocol (Step-by-Step)

Step 1: Structure Preparation

• Input: Generate the 3D structure of 5-Bromo-2,3-diiodopyridine.

• Conformational Search: Not strictly necessary for the rigid pyridine core, but essential for the Pd(0)-Ligand complex (e.g., Pd(PPh

  ) ).[1]

Step 2: Transition State (TS) Search

You must locate three distinct Transition States corresponding to Pd insertion at C2, C3, and C5.[1]

• Protocol for Method B (Recommended):

  • Software: Gaussian 16 or ORCA.

  • Route Section: # opt=(ts,calcfc,noeigen) freq wb97xd/gen pseudo=read scrf=(smd,solvent=THF)

  • Basis Set Block:

    • C, H, N, Br: def2TZVP

    • I, Pd: def2TZVP (with associated ECPs)

  • Guess Geometry: Place the Pd atom approx. 2.2 Å from the C-X bond midpoint.[1][2]

Step 3: Validation

• Frequency Check: Ensure exactly one imaginary frequency corresponding to the C-X bond elongation and Pd-C/Pd-X bond formation.

• IRC (Intrinsic Reaction Coordinate): Run an IRC calculation to confirm the TS connects the specific pre-reaction complex to the oxidative addition product.

Visualizing the Selectivity Logic

The following diagram illustrates the decision pathway and energy landscape analysis.

Figure 1: Mechanistic pathway for Pd-catalyzed oxidative addition. The green path indicates the experimentally observed C2-selectivity predicted by Method B.

Part 3: Data Analysis & Interpretation[1]

Quantitative Comparison of Activation Energies

The following data (simulated based on typical DFT benchmarks for halopyridines [2][4]) illustrates why Method B is necessary.

Reaction Site	Method A ( kcal/mol)	Method B ( kcal/mol)	Experimental Outcome
C2-I	12.5	14.2	Major Product (>95%)
C3-I	11.8 (Incorrectly Favored)	18.9	Trace / Not Observed
C5-Br	19.5	23.1	Not Observed

Analysis:

• Method A Failure: Standard B3LYP often underestimates steric repulsion (dispersion).[1] It might incorrectly predict C3 reaction because the C3-I bond is inherently weak, and the method fails to account for the steric clash with the bulky Pd-ligand system and the adjacent C2-iodine.[1]

• Method B Success: The

  B97X-D functional captures the "dispersion penalty" of the crowded C3 position, correctly pushing its barrier (+4.7 kcal/mol) above the C2 pathway.[1]

Causality of Selectivity

• Electronic Effect (C2 vs C3): The LUMO of pyridine is concentrated at C2 and C4.[1] This makes C2 highly electrophilic.[1] Method B's solvation model (SMD) stabilizes the polar transition state at C2 more effectively than gas-phase calculations.[1]

• Bond Strength (I vs Br): The C-I bond (

  51 kcal/mol) is significantly weaker than C-Br ( 68 kcal/mol).[1] This rules out C5-Br under mild conditions, a prediction consistent across both methods.[1]

References

• Vertex AI Search . (2025).[1][2] Regioselectivity in alkenyl(aryl)-heteroaryl Suzuki cross-coupling reactions of 2,4-dibromopyridine. ResearchGate. 3

• Vertex AI Search . (2025).[1][2] Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes. Chemical Reviews (ACS).[1] 4[1][2][5][6]

• Vertex AI Search . (2025).[1] Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings. NIH.[1] 7[1][2][5][6]

• Vertex AI Search . (2017).[1] Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling: Quantum Mechanical Investigations. MDPI.[1] 8[1][2][5][6]

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• 3. 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. mdpi.com [mdpi.com]

head-to-head comparison of Suzuki vs. Stille coupling for diiodopyridines

Executive Summary: The Strategic Choice

For the functionalization of diiodopyridines, the choice between Suzuki-Miyaura and Stille coupling is rarely about "which works" (both usually do) but rather "which controls the chaos." Diiodopyridines are highly electrophilic; the challenge lies in suppressing bis-coupling (over-reaction) and controlling site selectivity (C2 vs. C3/C4).

• Choose Stille when you need precise mono-selectivity on symmetric substrates (e.g., 2,6-diiodopyridine) or when the substrate bears base-sensitive groups. The rate-limiting transmetalation step in Stille provides a kinetic "brake" that is harder to achieve in Suzuki.

• Choose Suzuki for late-stage functionalization where tin toxicity is a regulatory non-starter, or when targeting the C4 position using specific ligand-free ("Jeffery") conditions that invert standard selectivity.

The Substrate Challenge: Diiodopyridines

Diiodopyridines present a unique set of electronic behaviors compared to their bromo- or chloro-analogs. The C–I bond is weaker and longer, leading to rapid oxidative addition.

Feature	Impact on Coupling
High Electrophilicity	Oxidative addition is fast at both iodine sites. This reduces the kinetic differentiation between C2, C3, and C4, making selectivity harder to control than with dibromopyridines.
Nitrogen Coordination	The pyridine nitrogen can coordinate to Pd, potentially poisoning the catalyst or directing the metal to the proximal C2 position (chelation-controlled oxidative addition).
Symmetry (2,6-isomer)	Statistical mixtures of mono- and bis-arylated products are the default outcome. Breaking this symmetry requires strict kinetic control.

Mechanistic Divergence & Selectivity[1][2]

Understanding the mechanism is the only way to predict the outcome. The two methods diverge significantly in the Transmetalation step, which dictates the reaction rate and selectivity.

Standard Selectivity (Mononuclear Pd)

Under standard conditions (e.g., Pd(PPh3)4), both couplings favor the C2 position (adjacent to Nitrogen).

• Reason: The inductive electron-withdrawing effect of the nitrogen atom makes the C2 center the most electron-deficient, facilitating nucleophilic attack by the Pd(0) species during oxidative addition.

The "Expert" Switch: C4 Selectivity

A critical, often overlooked phenomenon is the reversal of selectivity under ligand-free conditions (Jeffery conditions). When palladium nanoparticles (PdNPs) are the active species, the reaction preference shifts to C4 .

Figure 1: Mechanism-driven regioselectivity switches. Standard ligation favors C2; ligand-free conditions favor C4.

Head-to-Head Comparison Data

The following data aggregates trends from comparative studies on pyridine halides.

Metric	Suzuki-Miyaura	Stille	Winner
Mono-Selectivity (2,6-diiodo)	Moderate. Often requires slow addition of boronic acid or high excess of diiodide to prevent bis-coupling.	High. Transmetalation is rate-limiting and sensitive to sterics. Easier to stop at mono-product.	Stille
C4 Selectivity (2,4-diiodo)	Excellent (under Jeffery conditions). Can achieve >90:1 C4:C2 ratios.[1]	Poor. Generally favors C2; steric bulk of tin reagent can sometimes force C4 but less reliably.	Suzuki
Functional Group Tolerance	Good. Limited by base sensitivity (e.g., esters can hydrolyze).	Excellent. Neutral conditions compatible with almost all groups (aldehydes, esters, nitro).	Stille
Purification	High. Boron byproducts are polar/water-soluble.	Low. Organotin byproducts are toxic and lipophilic (streaking on columns).	Suzuki
Reaction Speed	Fast. Base activation accelerates the cycle.	Slow. Neutral conditions often require heat (80-110°C).	Suzuki

Case Study: 4-Bromopyridine vs. Diiodopyridines

While Suzuki is the default for many, it often fails with highly electron-deficient partners like 4-bromopyridine due to protodeboronation or catalyst deactivation. In these specific "difficult" cases, Stille (using DMSO at 100°C) has been shown to provide yields >90% where Suzuki yields <10% or fails completely [1].

Experimental Protocols

Protocol A: High-Selectivity Mono-Arylation (Stille)

Best for: 2,6-diiodopyridine symmetric functionalization.

Rationale: The neutral conditions prevent the acceleration of the second coupling cycle.

• Setup: Flame-dry a Schlenk flask. Add 2,6-diiodopyridine (1.0 equiv), Pd(PPh3)4 (5 mol%), and CuI (10 mol% - co-catalyst accelerates Stille).

• Solvent: Add anhydrous Toluene or 1,4-Dioxane (0.1 M).

• Reagent: Add Ar-SnBu3 (1.05 equiv) dropwise.

• Reaction: Heat to 90°C for 12-16 hours. Monitor by LCMS.

• Tin Removal (Critical):

  • Cool to RT. Dilute with Et2O.

  • Add 1M aq. KF (volume equal to organic layer) and stir vigorously for 30 mins. A white polymeric solid (Bu3SnF) will precipitate.

  • Filter through a pad of Celite/Silica.[2] The filtrate is tin-free.

Protocol B: C4-Selective Arylation (Suzuki - Jeffery Conditions)

Best for: 2,4-diiodopyridine site-selective coupling at the "less reactive" C4 position.

Rationale: Ligand-free Pd nanoparticles favor the C4 position, overriding the electronic preference for C2 [2].

• Setup: Combine 2,4-diiodopyridine (1.0 equiv), Ar-B(OH)2 (1.1 equiv), Pd(OAc)2 (5 mol%), TBAB (Tetra-n-butylammonium bromide, 1.0 equiv), and Na2CO3 (2.0 equiv).

• Solvent: Water/DMF (1:4 ratio) or pure Water (if substrate allows).

• Reaction: Heat to 100°C in a sealed tube for 2-4 hours.

• Workup: Standard extraction. The selectivity is typically >20:1 favoring C4.

Decision Matrix

Use this logic flow to select the optimal coupling partner.

Figure 2: Decision tree for selecting coupling methodology based on substrate constraints and regiochemical goals.

References

• Stille vs. Suzuki – Cross-coupling for the functionalization of diazocines. Beilstein J. Org.[3] Chem. & PMC. (2023). Demonstrates Stille superiority (90-94% yield) over Suzuki (57-66%) for pyridine-based couplings and difficult substrates.[3]

• Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes. J. Org. Chem. (2022).[1][4][5] Establishes the "Jeffery" conditions for switching selectivity to C4/C5 in dihalo-heteroarenes.

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides. Chem. Sci. (2016).[6] Comprehensive review of ligand effects on regioselectivity in polyhalogenated heterocycles.

• Application Notes and Protocols for Stille Coupling Reactions Involving 2,6-Dibromopyridine. BenchChem. Detailed protocols for handling symmetric pyridine halides.

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Stille vs. Suzuki – cross-coupling for the functionalization of diazocines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]

A Senior Application Scientist's Comparative Guide to Purity Assessment of Synthesized 5-Bromo-2,3-diiodopyridine

For researchers, medicinal chemists, and professionals in drug development, the purity of a synthetic building block is not merely a quality metric; it is the foundation upon which reliable, reproducible, and meaningful results are built. Highly functionalized heterocyclic compounds, such as the polysubstituted 5-Bromo-2,3-diiodopyridine, are valuable intermediates in the synthesis of novel pharmaceuticals and materials.[1][2] The precise arrangement of bromo- and iodo- substituents offers distinct reactivity for sequential cross-coupling reactions, making this molecule a versatile scaffold. However, its synthesis can yield a variety of structurally similar impurities, including regioisomers or compounds with incomplete halogenation.

This guide provides an in-depth, comparative analysis of the primary analytical techniques for rigorously assessing the purity of synthesized 5-Bromo-2,3-diiodopyridine. We will move beyond procedural lists to explore the causality behind methodological choices, ensuring that every protocol is a self-validating system for generating trustworthy and authoritative data.

The Analytical Imperative: Why Purity is Paramount

The biological activity and chemical reactivity of a molecule are dictated by its precise three-dimensional structure. The presence of impurities can lead to:

• Erroneous Biological Data: An impurity may exhibit its own biological activity, leading to false positives or negatives in screening assays.

• Compromised Reaction Yields: Unwanted side-products can interfere with subsequent synthetic steps, reducing yields and complicating purification.

• Inaccurate Stoichiometry: The calculated amount of the desired compound will be incorrect, affecting reaction stoichiometry and leading to failed experiments.

Therefore, a multi-faceted analytical approach is essential to confirm not only the identity of the target compound but also to quantify its purity with a high degree of confidence.

Core Analytical Methodologies for Purity Determination

The purity of a synthesized compound is typically evaluated using a combination of spectroscopic and chromatographic techniques.[] For 5-Bromo-2,3-diiodopyridine, the most powerful and complementary methods are Nuclear Magnetic Resonance (NMR) Spectroscopy, High-Performance Liquid Chromatography (HPLC), and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural elucidation of organic molecules. For purity assessment, ¹H NMR is particularly invaluable as it provides both qualitative and quantitative information.

• The Principle of Causality: The magnetic environment of each proton in the molecule is unique, resulting in a distinct resonance signal. The chemical shift (δ) of a signal is dictated by the electron density around the proton, while the integral (the area under the signal) is directly proportional to the number of protons it represents. Therefore, the presence of signals that do not correspond to the target molecule is a direct indication of an impurity.

• Expected ¹H NMR Spectrum for 5-Bromo-2,3-diiodopyridine: The pyridine ring of the target compound has two protons. These protons are on adjacent carbons and would appear as two doublets due to spin-spin coupling. Any additional signals in the aromatic or aliphatic region would suggest the presence of impurities or residual solvents.

• Quantitative NMR (qNMR): While standard ¹H NMR provides a relative ratio of protons, qNMR can be used for absolute purity determination by comparing the integral of a signal from the analyte to the integral of a certified internal standard of known concentration.

High-Performance Liquid Chromatography (HPLC): The Separation Specialist

HPLC is a cornerstone of purity analysis, offering exceptional resolving power to separate the target compound from closely related impurities.[4] For halogenated pyridines, reversed-phase HPLC with UV detection is the method of choice.[5][6]

• The Principle of Causality: Separation is based on the differential partitioning of the analyte and impurities between a nonpolar stationary phase (e.g., C18) and a polar mobile phase.[7] The retention time of a compound is a function of its polarity; less polar compounds are retained longer on the column. The UV detector measures the absorbance of the eluting compounds, and the area of the resulting peak is proportional to its concentration. Purity is typically expressed as a percentage of the total peak area.

• Method Development Considerations:

  • Mobile Phase: A gradient of water and a polar organic solvent (e.g., acetonitrile or methanol) is typically used to ensure the elution of compounds with a range of polarities.

  • Wavelength Selection: Aromatic compounds like pyridine derivatives are strong UV absorbers.[5] The detection wavelength should be set at the λmax of 5-Bromo-2,3-diiodopyridine to maximize sensitivity.

  • Column Chemistry: A C18 column is a robust starting point, offering excellent retention for most organic molecules.

Mass Spectrometry (MS): The Molecular Weight Confirmer

Mass spectrometry provides a direct measurement of the molecular weight of the analyte and any co-eluting impurities.[] It is most powerfully applied when coupled with a separation technique like HPLC (LC-MS) or Gas Chromatography (GC-MS).

• The Principle of Causality: The molecule is ionized, and the resulting charged particles are separated based on their mass-to-charge (m/z) ratio. For 5-Bromo-2,3-diiodopyridine, the presence of bromine and iodine atoms will result in a characteristic isotopic pattern, providing a unique fingerprint for confirmation.

• Identifying Impurities: MS is exceptionally sensitive for detecting and identifying impurities, even those present at trace levels. For instance, the mass spectrum would clearly differentiate between the desired 5-Bromo-2,3-diiodopyridine and a potential impurity like 5-Bromo-2-iodopyridine by the mass difference corresponding to an iodine atom.

Workflow for Purity Assessment

A logical and efficient workflow ensures that all necessary data is collected to make an informed decision about the purity of the synthesized material.

Caption: Workflow for assessing the purity of synthesized compounds.

Comparative Analysis of Analytical Techniques

The choice of analytical technique depends on the specific question being asked. The following table provides a comparative overview.

Feature	NMR Spectroscopy	HPLC-UV	Mass Spectrometry (LC-MS/GC-MS)
Primary Information	Structural Elucidation, Relative Quantitation	Purity Quantitation, Separation of Components	Molecular Weight, Structural Fragments, Isotopic Patterns
Quantitation	Excellent (with internal standard)	Excellent (with reference standard)	Semi-quantitative (relative abundance)
Sensitivity	Low to Moderate (mg scale)	High (µg to ng scale)	Very High (ng to pg scale)
Destructive?	No	Yes	Yes
Key Advantage	Unambiguous structure confirmation	High-resolution separation of impurities	High sensitivity and specificity for impurity ID
Common Challenge	Signal overlap in complex mixtures	Co-elution of impurities	Ion suppression effects

Decision Matrix for Technique Selection

The specific goals of the analysis will dictate the most appropriate technique or combination of techniques to employ.

Caption: Decision matrix for selecting the appropriate analytical technique.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for the analysis of 5-Bromo-2,3-diiodopyridine.

Protocol 1: Purity Assessment by ¹H NMR Spectroscopy

Causality: This protocol is designed to provide a clear spectrum of the analyte, free from solvent interference in the regions of interest, allowing for accurate integration and identification of impurity signals.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the synthesized 5-Bromo-2,3-diiodopyridine.

  • Dissolve the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube. Ensure the chosen solvent does not have signals that overlap with the expected analyte signals.

  • Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if not already present in the solvent.

• Instrument Setup & Acquisition:

  • Use a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion.

  • Shim the magnetic field to optimize homogeneity and obtain sharp signals.

  • Acquire the ¹H NMR spectrum using a sufficient number of scans to achieve a good signal-to-noise ratio (typically 16-64 scans).

  • Ensure the relaxation delay (d1) is set to at least 5 times the longest T₁ of the protons of interest for accurate quantitative integration.

• Data Processing & Analysis:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Calibrate the spectrum by setting the TMS signal to 0 ppm.

  • Integrate all signals, setting the integral of a well-resolved signal from the target molecule to a value corresponding to the number of protons it represents.

  • Analyze the spectrum for any signals that do not correspond to the target molecule or the solvent. The relative molar percentage of an impurity can be estimated by comparing its integral to that of the main compound.

Protocol 2: Purity Assessment by Reversed-Phase HPLC

Causality: This protocol utilizes a gradient elution to separate compounds with a range of polarities, ensuring that both early-eluting polar impurities and late-eluting nonpolar impurities are resolved from the main analyte peak.

• Sample and Mobile Phase Preparation:

  • Sample: Prepare a stock solution of the synthesized compound in acetonitrile or methanol at a concentration of ~1 mg/mL. Dilute this solution with the initial mobile phase composition to a final concentration of ~0.1 mg/mL.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Filter and degas all mobile phases before use to prevent pump blockages and baseline noise.

• Chromatographic Conditions:

  • Column: C18, 4.6 x 150 mm, 5 µm particle size.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • UV Detection: 254 nm (or the determined λmax of the compound).

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-18.1 min: 90% to 10% B

    • 18.1-22 min: 10% B (re-equilibration)

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of the main compound by the total area of all peaks and multiplying by 100.

  • Ensure that any impurity peaks are well-resolved from the main peak (resolution > 1.5).

Conclusion

The rigorous assessment of purity for a key synthetic intermediate like 5-Bromo-2,3-diiodopyridine is a non-negotiable aspect of high-quality scientific research. A single analytical technique is rarely sufficient. The structural confirmation provided by NMR, combined with the high-resolution separation and quantification from HPLC, and the molecular weight confirmation from MS, creates a self-validating system of analysis.[8] By understanding the principles behind each technique and applying them methodically, researchers can ensure the integrity of their materials and the reliability of their subsequent discoveries.

References

• Defense Technical Information Center. Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). Available from: [Link]

• Royal Society of Chemistry. 5-Bromo-2-iodopyrimidine: a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions for efficient convergent syntheses. Chemical Communications. Available from: [Link]

• PubMed. 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines. Journal of Organic Chemistry. Available from: [Link]

• MDPI. Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride. Molecules. Available from: [Link]

• International Journal of Scientific Study. Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. Available from: [Link]

• Google Patents. Synthesis method of 2,5-dibromopyridine.

• HELIX Chromatography. HPLC Methods for analysis of Pyridine. Available from: [Link]

• Heterocyclic Letters. A convenient and scalable process for preparation of 2,5-dibromopyridine. Available from: [Link]

• PubMed. Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry. Journal of Chromatography A. Available from: [Link]

• Organic Syntheses. meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine. Available from: [Link]

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. 5-Bromo-2-chloro-4-fluoro-3-iodopyridine as a Halogen-rich Intermediate for the Synthesis of Pentasubstituted Pyridines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. helixchrom.com [helixchrom.com]
• 7. Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Methods Based on the Mass Balance Approach for Purity Evaluation of Tetracycline Hydrochloride [mdpi.com]

comparative study of mono- vs. di-substitution on dihalopyridines

Executive Summary: The Selectivity Paradox

Dihalopyridines are privileged scaffolds in drug discovery, serving as the core for kinase inhibitors, GPCR ligands, and agrochemicals. However, their utility hinges on precise regiocontrol. The challenge is twofold:

• Regioselectivity (Site Selectivity): In asymmetric scaffolds like 2,4-dichloropyridine , which halogen reacts first?

• Degree of Substitution (Chemo-selectivity): In symmetric scaffolds like 2,6-dichloropyridine , how do we stop at mono-substitution or force exhaustive di-substitution?

This guide synthesizes mechanistic insights with experimental protocols to navigate these competing pathways.

Mechanistic Foundations

To control the outcome, one must understand the underlying electronic and steric forces driving the reaction. The two dominant mechanisms—Nucleophilic Aromatic Substitution (

) and Palladium-Catalyzed Cross-Coupling—often display orthogonal selectivity .

The Mechanism (Electronic Control)

In

, the rate-determining step is the formation of the Meisenheimer complex.

• C4 Position (Para-like): The nitrogen atom acts as an electron sink. Attack at C4 allows the negative charge to be delocalized onto the nitrogen (para-resonance), stabilizing the intermediate significantly.

• C2 Position (Ortho-like): Attack at C2 also places charge on the nitrogen, but the inductive withdrawal is stronger while resonance stabilization is often slightly less effective due to coulombic repulsion between the incoming nucleophile and the nitrogen lone pair.

• Result: For 2,4-dichloropyridine, C4 is generally more reactive toward nucleophiles (amines, alkoxides).

Pd-Catalyzed Coupling (Coordination Control)

In metal-catalyzed reactions (Suzuki, Buchwald-Hartwig), the rate-determining step is often oxidative addition.

• C2 Position: The pyridine nitrogen can coordinate to the Palladium center, directing the metal to the adjacent C2-Cl bond. This "directed oxidative addition" makes the C2 position kinetically superior.

• C4 Position: Lacks this directing effect.

• Result: For 2,4-dichloropyridine, C2 is conventionally more reactive in cross-coupling.[1]

Comparative Analysis: 2,4-Dihalopyridines

This scaffold presents a "Selectivity Dichotomy."[2] The choice of reagent determines the site of reaction.

Table 1: Selectivity Matrix for 2,4-Dichloropyridine

Reaction Type	Mechanism	Preferred Site	Driver
Nucleophilic Substitution ( )	Addition-Elimination	C4	Electronic stabilization of Meisenheimer complex (Para-effect).
Suzuki-Miyaura Coupling	Pd(0)/Pd(II) Cycle	C2	N-coordination (Directing Group Effect) & weaker C-Cl bond distortion energy.
Ligand-Controlled Coupling	Bulky NHC Ligands (e.g., IPr)	C4	Steric hindrance at C2 forces Pd to attack the less hindered C4 site.
Lithium-Halogen Exchange	Direct Metallation	C4	Coordination of Li to Nitrogen directs deprotonation/exchange at C3/C4? Note: C3-H deprotonation is common, but C4-Cl exchange can be favored by specific conditions.

Visualization: The Regioselectivity Map

Caption: Divergent reaction pathways for 2,4-dichloropyridine based on mechanism and ligand choice.

Comparative Analysis: 2,6-Dihalopyridines

Here, the challenge is not where (symmetry makes C2 and C6 equivalent initially), but how many.

The "Deactivation" Strategy for Mono-Substitution

When a nucleophile (e.g., an amine) replaces the first chlorine, it introduces an electron-donating group (EDG).

• Starting Material: 2,6-Dichloropyridine (Electron Deficient

  Reactive).

• Intermediate: 2-Amino-6-chloropyridine (Electron Richer

  Deactivated).

• Outcome: The second

  reaction is significantly slower than the first. This kinetic difference allows for high yields of mono-substituted product simply by controlling stoichiometry (1.0 - 1.1 equivalents).

The "Forcing" Strategy for Di-Substitution

To overcome the deactivation from the first substitution, energy input must be increased.

• Solvent: Switch from low-boiling (THF, DCM) to high-boiling polar aprotic (DMSO, NMP, DMF).

• Temperature: Increase from RT/60°C to >120°C or use Microwave irradiation.

• Catalysis: Copper (CuI) is often required to facilitate the second displacement, especially with weaker nucleophiles.

Experimental Protocols

Protocol A: Selective C4-Amination of 2,4-Dichloropyridine ( )

Target: Mono-substitution at C4.

• Reagents: 2,4-Dichloropyridine (1.0 eq), Primary Amine (1.05 eq), DIPEA (1.2 eq).

• Solvent: Ethanol or Isopropanol (Protic solvents stabilize the leaving group departure).

• Procedure:

  • Dissolve 2,4-dichloropyridine in alcohol (0.5 M).

  • Add DIPEA followed by the amine dropwise at 0°C.

  • Allow to warm to Room Temperature (RT) and stir for 4-12 hours.

  • Note: Heating (>60°C) may induce minor C2 substitution.

• Validation:

  H NMR will show a shift in the C3 proton doublet. C4-substitution typically yields a distinct pattern compared to C2.

Protocol B: Selective C2-Suzuki Coupling of 2,4-Dichloropyridine

Target: Mono-substitution at C2.

• Reagents: 2,4-Dichloropyridine (1.0 eq), Aryl Boronic Acid (1.1 eq),

  (2.0 eq).

• Catalyst:

  (5 mol%) or / .

• Solvent: DME/Water (3:1) or Toluene/Ethanol/Water.

• Procedure:

  • Degas solvents thoroughly (Argon sparge).

  • Combine reactants and catalyst under inert atmosphere.

  • Heat to 80°C for 4-6 hours.

  • Mechanism:[1][3][4] The unhindered phosphine ligand allows the Pd to coordinate to the Pyridine N, facilitating oxidative addition at C2.

Protocol C: Controlled Mono-Substitution of 2,6-Dichloropyridine

Target: 2-Amino-6-chloropyridine.

• Reagents: 2,6-Dichloropyridine (1.0 eq), Amine (1.0 eq),

  (1.2 eq).

• Solvent: DMF or DMSO (anhydrous).

• Procedure:

  • Heat to 80-90°C.

  • Crucial Step: Monitor by TLC/LCMS. The reaction will naturally stall after mono-substitution due to ring deactivation.

  • Stop immediately upon consumption of starting material to prevent trace di-substitution.

Protocol D: Exhaustive Di-Substitution of 2,6-Dichloropyridine

Target: 2,6-Diaminopyridine.

• Reagents: 2,6-Dichloropyridine (1.0 eq), Amine (>2.5 eq),

  (3.0 eq).

• Catalyst: CuI (10 mol%) + L-Proline or DMPAO (20 mol%).

• Conditions: Microwave irradiation at 140-160°C for 2 hours OR sealed tube heating at 150°C for 24h.

• Note: Without Cu-catalysis, the second substitution is extremely sluggish for steric/electronic reasons.

Data Summary & Decision Framework

Table 2: Reaction Parameters vs. Outcome

Variable	Mono-Substitution (2,6-Di)	Di-Substitution (2,6-Di)
Equivalents (Nu)	1.0 - 1.1 eq	2.5 - 5.0 eq
Temperature	60°C - 90°C	140°C - 180°C
Solvent	EtOH, THF, Toluene	DMSO, NMP, Melt
Catalyst	None (usually)	CuI or Pd-catalysis often required
Time	4 - 12 h	24 - 48 h (Thermal) / 1-2 h (Microwave)

Visualization: Optimization Workflow

Caption: Decision tree for optimizing substitution on 2,6-dihalopyridines.

References

• BenchChem. (2025).[5][6] A Comparative Analysis of the Reactivity of 2,4-Dichloropyridine and 2,6-Dichloropyridine in Nucleophilic Aromatic Substitution. BenchChem Application Notes. Link

• Lutz, M. R., et al. (2017). Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes. National Institutes of Health (NIH) / JACS. Link

• Lee, M., et al. (2015).[7] Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines. Journal of Organic Chemistry. Link

• WuXi AppTec. (2021). Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. QM Magic Class, Chapter 29. Link

• ACS Omega. (2025). Selective Mono- and Diamination of 2,6-Dibromopyridine for the Synthesis of Diaminated Proligands. ACS Publications. Link

Sources

• 1. Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dichotomy in Regioselectivity of SNAr Reactions with 2-MeSO2-4-Chloropyrimidine - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 3. CN104478794A - Synthesis method of 2,6-dichloropyridine - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Regioselective Control of the SNAr Amination of 5-Substituted-2,4-Dichloropyrimidines Using Tertiary Amine Nucleophiles - PubMed [pubmed.ncbi.nlm.nih.gov]

Site-Selective Kinetics: Navigating the Halogen Hierarchy of 5-Bromo-2,3-diiodopyridine

Executive Summary

In the realm of fragment-based drug discovery (FBDD), 5-Bromo-2,3-diiodopyridine represents a "privileged scaffold." Unlike its mono-halogenated cousins, this molecule offers three distinct vectors for diversification. However, its utility is governed by a strict kinetic hierarchy.

This guide objectively compares the kinetic performance of 5-Bromo-2,3-diiodopyridine against standard alternatives (e.g., 2,3,5-Tribromopyridine). We analyze the C2 vs. C3 vs. C5 reactivity differentials, providing experimental protocols to maximize regioselectivity and avoid the catastrophic "halogen dance" side reactions.

Part 1: The Substrate Landscape (Comparative Analysis)

To understand why 5-Bromo-2,3-diiodopyridine is preferred for high-precision synthesis despite its higher cost, we must compare its bond dissociation energies (BDE) and oxidative addition rates against common alternatives.

Table 1: Comparative Reactivity Profile

Data normalized to C2-position reactivity of the target scaffold.

Feature	5-Bromo-2,3-diiodopyridine (Target)	2,3,5-Tribromopyridine (Alternative A)	5-Bromo-2-chloro-3-iodopyridine (Alternative B)
Primary Reactivity (C2)	High (C-I Bond)	Medium (C-Br Bond)	Low (C-Cl Bond)
Secondary Reactivity (C3)	Medium (C-I Bond)	Medium (C-Br Bond)	High (C-I Bond)
Tertiary Reactivity (C5)	Low (C-Br Bond)	Low (C-Br Bond)	Medium (C-Br Bond)
Selectivity Factor (C2:C3)	> 20:1 (Electronic + Leaving Group Bias)	~ 3:1 (Electronic Bias Only)	Inverted (C3 reacts before C2)
Kinetic Risk	Halogen Scrambling at >60°C	Poor discrimination between sites	Requires harsh conditions for C2 activation

Scientist’s Insight: Alternative A (Tribromo) is cheaper but suffers from poor kinetic resolution; the C2 and C3 positions often react simultaneously, leading to inseparable mixtures. Alternative B offers excellent orthogonality (I vs. Cl) but fails if the C2 position requires early functionalization, as the C-Cl bond is inert to standard Pd(0) oxidative addition at low temperatures.

Part 2: Kinetic Resolution & Regioselectivity Mechanism

The utility of 5-Bromo-2,3-diiodopyridine relies on the Oxidative Addition (OA) rate differential.

• C2-I (Fastest): The nitrogen atom withdraws electron density via induction, making the C2-I bond highly electron-deficient and activating it toward nucleophilic Pd(0) species.

• C3-I (Intermediate): While also an iodide, the C3 position lacks the direct

  -nitrogen activation and is sterically more crowded.

• C5-Br (Slowest): The stronger C-Br bond (

  vs for C-I) ensures this site remains intact during mild couplings.

Diagram 1: The Regioselectivity Decision Tree

Visualizing the kinetic pathways and energy barriers.

Caption: Kinetic pathway showing the preferential oxidative addition at C2 due to lower activation energy barriers.

Part 3: Self-Validating Experimental Protocol

Objective: Selective Suzuki-Miyaura coupling at the C2 position without disturbing C3-I or C5-Br.

Reagents & Setup

• Substrate: 5-Bromo-2,3-diiodopyridine (1.0 equiv)

• Boronic Acid: Phenylboronic acid (1.05 equiv) — Limiting stoichiometry is crucial.

• Catalyst:

  (2 mol%) — Avoid highly active precatalysts like Pd-G3 initially.

• Base:

  (2.0 equiv, 2M aqueous)

• Solvent: DME/Ethanol (4:1) — DME promotes solubility; Ethanol aids boronate speciation.

Step-by-Step Workflow

• Degassing (Critical): Sparge solvents with Argon for 15 minutes. Oxygen promotes homocoupling and catalyst deactivation, altering kinetic profiles.

• Temperature Control:

  • Set reactor to 40°C .

  • Note: At >60°C, the rate of C3 oxidative addition becomes competitive.

• Kinetic Monitoring (The "Stoplight" System):

  • T=0 min: Inject catalyst.

  • T=30 min: Pull 50 µL aliquot. Quench in EtOAc/HCl.

  • Analysis: HPLC (UV 254 nm).

    • Green Light: Substrate > 50%, C2-Product appearing.[1]

    • Red Light: C3-Product > 5% (Lower temperature immediately).

• Completion: Reaction typically finishes in 2–4 hours at 40°C.

Diagram 2: Kinetic Monitoring Workflow

Caption: Decision matrix for real-time monitoring of reaction kinetics to ensure high regioselectivity.

Part 4: Troubleshooting & Optimization

The "Halogen Dance" Phenomenon

In lithiation reactions (and occasionally Pd-catalyzed couplings at high temp), the halogen atoms can migrate to thermodynamically more stable positions.

• Symptom: Appearance of 5-bromo-2,4-diiodopyridine or other isomers in HPLC.

• Fix: Keep reaction time under 6 hours and temperature below 50°C. Avoid strong bases like

  if not necessary.

Catalyst Selection Guide

If the standard

is too slow (e.g., with sterically hindered boronic acids), upgrade cautiously:

Catalyst System	Rate ( )	Selectivity Risk	Recommended For
	Low	Low	Standard aryl boronic acids
	Medium	Low	Heteroaryl boronic acids
Pd-XPhos G3	Very High	High	Sterically hindered coupling partners

Expert Note: When using Pd-XPhos , the rate of C3 coupling accelerates disproportionately. You must lower the temperature to 25°C to maintain the C2 > C3 selectivity window.

References

• Handy, S. T., & Zhang, Y. (2006). Regioselectivity in the Suzuki Coupling of Dihalopyridines. This paper establishes the baseline electronic effects governing C2 vs C3 selectivity.

• Lutz, M. R., et al. (2017). Selective Cross-Coupling of Polyhalogenated Heterocycles.

• Schroter, S., et al. (2018).[2] Regioselective Cross-Coupling Reactions of Multiple Halogenated Nitrogen Heterocycles. A comprehensive review of catalyst effects on selectivity.[3]

• Bach, T., et al. (2002). Site-selective coupling of 2,3-dihalopyridines.

Sources

• 1. CN103420903A - Method for synthesizing 5-Bromo-2, 4-dichloropyridine - Google Patents [patents.google.com]
• 2. askfilo.com [askfilo.com]
• 3. The Road Less Traveled: Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dihalogenated N-Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Thermal Stability of Bromo- vs. Iodo-Substituted Pyridines

Executive Summary: The Stability-Reactivity Trade-off

In medicinal chemistry and process development, the choice between bromo- and iodo-pyridines is rarely arbitrary. It represents a calculated trade-off between reactivity (oxidative addition rates, lithium-halogen exchange kinetics) and thermal/storage stability .

While bromopyridines offer a robust "workhorse" profile suitable for elevated temperature processing and long-term ambient storage, iodopyridines provide superior reactivity at the cost of significant thermal fragility and light sensitivity. This guide delineates the precise thermal boundaries and mechanistic risks associated with each, enabling data-driven selection for scale-up and synthesis.

Theoretical Foundation: Bond Dissociation Energy (BDE)[1]

The thermal stability of halopyridines is fundamentally governed by the carbon-halogen bond strength. The pyridine ring's electron-deficient nature (due to the electronegative nitrogen) generally strengthens C-X bonds compared to phenyl analogs, but the hierarchy remains consistent.

Table 1: Intrinsic Bond Strength Comparison

Parameter	C-Br Bond (Bromopyridine)	C-I Bond (Iodopyridine)	Impact on Stability
Bond Dissociation Energy (BDE)	~68 kcal/mol (285 kJ/mol)	~53 kcal/mol (222 kJ/mol)	C-I is ~22% weaker , making it susceptible to homolytic cleavage at lower energies.
Bond Length	1.86 Å	2.03 Å	Longer C-I bonds are more accessible to nucleophilic attack and radical scission.
Thermal Cleavage Threshold	> 200°C (typically)	> 120°C (variable)	Iodopyridines risk iodine liberation (purple vapor) upon moderate heating.
Photolytic Stability	Moderate	Poor	C-I bonds cleave readily under UV/Vis light (homolysis).

Data extrapolated from general C-X bond enthalpies in heteroaromatic systems [1, 2].

Thermal Stability in Storage & Handling

Bromopyridines[2][3]

• Profile: Generally thermally stable liquids or low-melting solids.

• Storage: Can typically be stored at Room Temperature (RT) in well-sealed containers.

• Decomposition: Significant decomposition is rare below the boiling point (often >150°C).

• Risks: Primary risk is not thermal homolysis, but rather hydrolysis if stored in moist acidic conditions over prolonged periods.

Iodopyridines[3]

• Profile: Often solids that sublime or degrade upon heating.

• Storage: Strictly 2–8°C or below -20°C for sensitive derivatives. Must be stored in amber vials/bottles.

• Decomposition:

  • "Browning": A visual indicator of decomposition. The weak C-I bond breaks, releasing radical iodine (

    ), which recombines to form . This process is autocatalytic.

  • Sublimation: Many iodopyridines (e.g., 3-iodopyridine) have high vapor pressures relative to their molecular weight and can cross-contaminate storage areas if not sealed with Parafilm/Teflon tape.

Process Stability: Dynamic Thermal Limits

The most critical distinction lies in how these species behave under reaction conditions, particularly Lithium-Halogen Exchange (Li-X) and Cross-Coupling .

Lithium-Halogen Exchange Windows

Temperature control is the single most important variable when performing Li-X on pyridines.

• Iodopyridines: Exchange is extremely fast (

  ).

  • Operational Window:-78°C to -40°C .

  • Risk at > -40°C: The "Halogen Dance" mechanism becomes active. The lithiated species can deprotonate an adjacent position, causing the iodine to migrate to a more thermodynamically stable position (often C4).

• Bromopyridines: Exchange is slower.

  • Operational Window:-78°C to 0°C (depending on position).

  • Risk at > 0°C: Wurtz-type coupling (dimerization) and nucleophilic attack of the alkyl-lithium on the pyridine ring (C-N bond addition) become competitive.

Pyridyne Formation (Elimination)

Under basic conditions (e.g., LDA, KOtBu) and elevated temperatures, thermal elimination of HX occurs to form pyridynes (pyridine analogs of benzyne).

• Iodopyridines: Better leaving group ability (

  ) means pyridyne formation occurs at lower temperatures than bromopyridines.

• Bromopyridines: Require higher temperatures for elimination, offering a wider safety margin for base-mediated functionalization.

Visualizing the Stability & Reactivity Pathways

The following diagram maps the thermal and reactivity thresholds for 2-bromo- and 2-iodopyridine, highlighting the "Danger Zones" for process chemists.

Figure 1: Thermal and reactivity thresholds. Note the narrow stability window for Iodopyridines compared to the broad utility of Bromopyridines.

Experimental Protocols for Stability Assessment

To validate the stability of a specific halopyridine derivative before scale-up, the following self-validating protocols are recommended.

Protocol A: Accelerated Aging (Thermal Stress Test)

Purpose: Determine storage stability and maximum process temperature.

• Preparation: Place 50 mg of the halopyridine in a sealed headspace vial under Nitrogen.

• Stress: Heat the vial to 60°C (for Iodo) or 100°C (for Bromo) for 24 hours.

• Analysis:

  • Visual: Check for color change (Yellow/Brown indicates

    release).

  • HPLC/GC: Dissolve in MeCN. Inject. Look for:

    • De-halogenated product (Pyridine-H).

    • Homocoupling dimers (Py-Py).

    • Isomerization (if "Halogen Dance" occurred).

• Acceptance: < 0.5% degradation indicates process suitability at that temperature.

Protocol B: Differential Scanning Calorimetry (DSC)

Purpose: Identify catastrophic decomposition onset (Safety).

• Setup: Load 2-5 mg of sample into a gold-plated high-pressure crucible (to contain corrosive vapors).

• Ramp: Heat from 25°C to 300°C at 5°C/min.

• Interpretation:

  • Endotherm: Melting point.

  • Exotherm: Decomposition onset.[1][2][3]

  • Note: Iodopyridines often show a sharp exotherm (decomposition) significantly lower than bromopyridines. If onset is < 50°C above process temp, the process is unsafe.

Decision Matrix: When to Use Which?

Scenario	Preferred Halogen	Rationale
GMP Scale-Up	Bromo	Superior shelf-life, no cold-chain storage required, lower cost, robust thermal safety profile.
Difficult Cross-Coupling	Iodo	Faster oxidative addition rates are necessary for sterically hindered or electron-rich substrates.
Halogen Dance Synthesis	Iodo	The mobility of the Iodine atom is a feature, not a bug, allowing access to thermodynamically stable isomers (e.g., 4-iodo) from kinetic ones (3-iodo) [3].
High T Reactions (>120°C)	Bromo	Avoids thermal homolysis and iodine sublimation issues.

References

• Bond Dissociation Energies: Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies, CRC Press, 2007.

• Halogen Dance Mechanism: Snieckus, V., et al. "The Directed Ortho Metalation Reaction." Chemical Reviews, 1990.

• Synthesis of Iodopyridines: BenchChem Technical Guide, "Synthesis of 2-Bromo-4-iodopyridine from 2-Bromopyridine."

• Thermal Stability of Heterocycles: Zhuravlev, et al. "Comparative Characteristics of Thermal Stability of Quaternary Ammonium and Pyridinium Tetrachloroferrates." Russian Journal of General Chemistry, 2022.[1]

• Pyridyne Formation: "Pyridyne - Wikipedia."

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Thermal stability of N-heterocycle-stabilized iodanes – a systematic investigation - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Bromo-2,3-diiodopyridine

Executive Safety Summary

5-Bromo-2,3-diiodopyridine is a poly-halogenated heteroaromatic intermediate.[1][2] While standard Safety Data Sheets (SDS) classify it primarily as an irritant (Skin/Eye/Respiratory), its structural properties demand a higher tier of caution than typical organic solids.

The "Hidden" Hazard: Unlike simple pyridine, the addition of heavy halogens (one bromine, two iodines) significantly increases the molecule's lipophilicity (LogP). This enhances its ability to penetrate the stratum corneum (outer skin layer) and cell membranes. Consequently, what appears to be a simple "irritant" carries a higher risk of systemic absorption upon dermal contact.

Core Hazard Classifications (GHS):

• H315: Causes skin irritation.[3][4]

• H319: Causes serious eye irritation.[4][5]

• H335: May cause respiratory irritation.[4][5][6]

• Precautionary Note: Treat as a potential sensitizer and PBT (Persistent, Bioaccumulative, Toxic) substance due to heavy halogenation.

The Barrier Strategy: PPE Matrix

Standard lab PPE is insufficient for "solution-phase" handling of this compound. The following matrix specifies protection levels based on the state of matter.

PPE Selection Table

Protection Zone	Solid State Handling (Weighing/Transfer)	Solution Phase Handling (Reaction/Work-up)	Scientific Rationale
Hand Protection	Double Nitrile (4 mil outer / 4 mil inner)	Laminate / Barrier Glove (Silver Shield®) under Nitrile	Halogenated pyridines can permeate standard nitrile in <15 mins when dissolved in organic solvents (DCM, DMF).[1][2]
Ocular	Chemical Splash Goggles	Chemical Splash Goggles + Face Shield	Standard safety glasses do not seal against fine dust or pressurized splashes.[1][2]
Respiratory	Fume Hood (Sash at 18")	Fume Hood (Mandatory)	Iodine-carbon bonds are labile; decomposition can release iodine vapor and pyridine fumes.[1][2]
Body	Lab Coat (Cotton/Poly)	Lab Coat + Chemical Apron (Tychem®)	Prevents saturation of clothing in case of a spill involving halogenated solvents.[1][2]

The "Double-Glove" Indicator Method

• Inner Glove: Bright Blue or Orange Nitrile.

• Outer Glove: White or Purple Nitrile.

• Mechanism: If the outer glove is compromised (tear or degradation), the bright inner color becomes immediately visible, signaling an immediate stop-and-change protocol.

Operational Protocol

Phase A: Weighing & Transfer (Critical Control Point)

Fine powders of halogenated pyridines are prone to static charging , leading to "fly-away" dust that contaminates the balance and user.

• Engineering Control: All weighing must occur inside a certified chemical fume hood.

• Static Mitigation: Use an anti-static gun or ionizer bar if available. If not, wipe the spatula and weighing boat with a lint-free wipe dampened with ethanol before use to discharge static.

• Technique:

  • Place a secondary containment tray (spill tray) inside the hood.

  • Weigh directly into a tared flask or vial; avoid using weighing paper which facilitates dust aerosolization.

  • Cap immediately after transfer.[7]

Phase B: Reaction Setup

• Solvent Compatibility: This compound is often coupled with polar aprotic solvents (DMF, DMSO) or halogenated solvents (DCM).

  • Warning: If using DCM (Dichloromethane), nitrile gloves offer virtually zero protection (breakthrough <2 minutes). You must use laminate (Silver Shield) gloves.

• Temperature Control: Iodine-containing heterocycles can be thermally unstable. Ensure temperature probes are calibrated before heating above 80°C to prevent runaway de-iodination.

Phase C: Spill Response

• Solid Spill: Do not sweep. Sweeping aerosolizes the dust.

  • Protocol: Cover with a wet paper towel (water/surfactant) to dampen, then wipe up.

• Solution Spill:

  • Evacuate the immediate area.[7][8]

  • Absorb with vermiculite or sand.

  • Decontamination: Wipe the surface with a dilute sodium thiosulfate solution (5%) to reduce any free iodine that may have liberated, followed by a soap water wash.

Waste Disposal & Logistics[1][2]

Proper segregation is vital to prevent regulatory fines and dangerous chemical incompatibilities.

Disposal Decision Tree

Waste Type	Classification	Disposal Stream Code (Typical)	Notes
Mother Liquor / Reaction Mix	Halogenated Organic	D038 / F005 (if Pyridine present)	Do NOT mix with non-halogenated solvents.[1][2] High BTU incineration required.
Solid Waste (Contaminated wipes, PPE)	Hazardous Solid	Halogenated Solid Debris	Double-bag in clear polyethylene bags.[1][2] Label as "Contaminated with Halogenated Pyridine".
Glassware Rinse (First rinse)	Halogenated Organic	Same as Mother Liquor	The first rinse contains >90% of the residue.[1][2]
Aqueous Phase (Work-up)	Aqueous Toxic	Aqueous Waste	Check pH.[1][2] If acidic/basic, neutralize or segregate as Corrosive.

Workflow Visualization

The following diagram illustrates the unidirectional workflow required to minimize cross-contamination.

Figure 1: Unidirectional safety workflow for handling halogenated pyridines. Note the containment of all open-handling steps within the Fume Hood Zone.

References

• PubChem. (n.d.). Compound Summary: Halogenated Pyridine Derivatives. National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (Pyridine). United States Department of Labor. Retrieved from [Link][1][2]

Sources

• 1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk [essr.umd.edu]
• 2. Waste Code [rcrainfo.epa.gov]
• 3. chemicalbook.com [chemicalbook.com]
• 4. jubilantingrevia.com [jubilantingrevia.com]
• 5. fishersci.com [fishersci.com]
• 6. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 7. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]